4-tert-Butyl-2-methylphenol

• CAS: 98-27-1

Core Science & Biosynthesis

The Synthesis of 4-tert-Butyl-2-methylphenol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the synthesis mechanisms for 4-tert-butyl-2-methylphenol, a key intermediate in the production of antioxidants, stabilizers, and other specialty chemicals. The primary industrial route to this compound is the Friedel-Crafts alkylation of cresols, a classic yet nuanced electrophilic aromatic substitution. This document details the reaction mechanisms, experimental protocols, and quantitative data associated with various catalytic systems.

Core Synthesis Pathway: Friedel-Crafts Alkylation of Cresol (B1669610)

The predominant method for synthesizing 4-tert-butyl-2-methylphenol is the electrophilic substitution of a tert-butyl group onto a cresol ring. The reaction typically employs either o-cresol (B1677501) (2-methylphenol) or p-cresol (B1678582) (4-methylphenol) as the aromatic substrate and a tert-butylating agent such as isobutylene (B52900) or tert-butanol (B103910). The choice of catalyst is critical in directing the regioselectivity of the reaction and maximizing the yield of the desired product.

The fundamental mechanism involves the generation of a tert-butyl carbocation, which then acts as the electrophile in the aromatic substitution. The hydroxyl (-OH) and methyl (-CH₃) groups of the cresol ring are activating and ortho-, para-directing. This electronic influence guides the position of the incoming tert-butyl group.

General Reaction Scheme

Figure 1: General workflow for the synthesis of 4-tert-butyl-2-methylphenol.

Catalytic Systems and Their Mechanisms

A variety of catalysts can be employed for the tert-butylation of cresol, each with its own advantages in terms of activity, selectivity, and environmental impact.

1. Solid Acid Catalysts (Zeolites, Mesoporous Silica)

Solid acid catalysts like zeolites (e.g., H-β) and mesoporous molecular sieves (e.g., HAlMCM-41) are widely used due to their high surface area, shape selectivity, and ease of separation from the reaction mixture.[1][2] The reaction mechanism over these catalysts involves the protonation of the tert-butylating agent on the acidic sites of the catalyst to form the tert-butyl carbocation.

Figure 2: Reaction pathway over a solid acid catalyst.

2. Ionic Liquids

Ionic liquids, particularly those with sulfonic acid functionalities, have emerged as effective and recyclable catalysts for this alkylation.[3][4] They act as both the catalyst and the reaction medium. The acidic nature of the ionic liquid facilitates the formation of the electrophile.

3. Lewis Acids

Traditional Friedel-Crafts catalysts such as aluminum chloride (AlCl₃) are highly effective but suffer from drawbacks including their hygroscopic nature and the formation of stable complexes with the product, necessitating stoichiometric amounts.[5][6] The mechanism involves the formation of a complex between the Lewis acid and the alkylating agent, which generates the electrophilic species.

4. Aluminum Phenoxide

In some industrial processes, an aluminum phenoxide catalyst is prepared in situ by reacting aluminum metal with the phenol (B47542) reactant.[7] This catalyst is particularly selective for the ortho-alkylation of phenols.

Quantitative Data on Synthesis Parameters

The yield and selectivity of 4-tert-butyl-2-methylphenol synthesis are highly dependent on the reaction conditions. The following tables summarize key quantitative data from various studies.

Starting Material	Alkylating Agent	Catalyst	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
p-Cresol	tert-Butanol	Sulfided Silica (B1680970)	80	4	-	>92	89.4	[8]
p-Cresol	tert-Butanol	Polysulfonic Acid Ionic Liquid	70	7	85	95	-	[3]
p-Cresol	tert-Butanol or MTBE	HAlMCM-41	80-150	-	-	-	48-70	[1]
Phenol	tert-Butanol	[HIMA]OTs	70	2	100	-	-	[9]

Table 1: Comparison of different catalytic systems for the synthesis of tert-butylated phenols.

Parameter	Condition	Effect on Conversion/Yield
Temperature	50-150 °C	Generally, higher temperatures increase the reaction rate, but may decrease selectivity due to side reactions.
Reactant Molar Ratio	(Cresol:Alkylating Agent) 1:1 to 10:1	An excess of the aromatic substrate can improve the selectivity for mono-alkylation.[10]
Catalyst Loading	Varies with catalyst type	Higher catalyst loading generally increases conversion up to a certain point.

Table 2: Influence of key reaction parameters.

Detailed Experimental Protocols

Synthesis using Sulfided Silica Catalyst [8]

• Catalyst Preparation: Sulfided silica is prepared by treating silica gel with a sulfur-containing compound.

• Reaction Setup: A three-necked flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel is charged with p-cresol and the sulfided silica catalyst (11.75% by mass of p-cresol).

• Reaction Execution: The mixture is heated to 80°C. Tert-butanol is added dropwise over 3 hours. The molar ratio of tert-butanol to p-cresol is 1:1.

• Work-up and Purification: After an additional hour of reaction, the catalyst is filtered off. The product mixture is then purified, typically by distillation, to isolate 2-tert-butyl-4-methylphenol (B42202).

Synthesis using Polysulfonic Acid-Based Ionic Liquid Catalyst [3]

• Catalyst Preparation: The polysulfonic acid-based ionic liquid is synthesized from imidazole, 1,4-dibromobutane, 1,4-butane sultone, and sulfuric acid.

• Reaction Setup: A three-necked flask is charged with p-cresol (5 mmol), tert-butanol (5 mmol), the ionic liquid catalyst (0.5 mol/mol of p-cresol), and cyclohexane (B81311) (3 mL) as a water-entraining agent.

• Reaction Execution: The reaction is carried out at 70°C for 7 hours under normal pressure.

• Work-up and Purification: After the reaction, the ionic liquid catalyst is separated. The organic phase is washed and the product is isolated, often through chromatographic techniques for analysis.

Conclusion

The synthesis of 4-tert-butyl-2-methylphenol via Friedel-Crafts alkylation of cresol is a well-established and versatile process. The choice of catalyst is paramount in achieving high yields and selectivity. While traditional Lewis acids are effective, modern solid acid catalysts and ionic liquids offer significant advantages in terms of reusability, reduced environmental impact, and simplified product purification. For professionals in drug development and specialty chemical manufacturing, a thorough understanding of these synthesis mechanisms and the influence of reaction parameters is essential for process optimization and the development of novel applications for this important chemical intermediate.

References

• 1. CN1289450C - 2-tertiary-butyl-4-methyl phenol preparation method - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101591224A - A kind of method for preparing 2-tert-butyl-4-methylphenol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. beyondbenign.org [beyondbenign.org]
• 7. WO2017042181A1 - Process for the alkylation of phenols - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]

Synthesis of 4-tert-Butyl-2-methylphenol and Its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic methodologies for 4-tert-butyl-2-methylphenol and its derivatives. 4-tert-Butyl-2-methylphenol, a sterically hindered phenol (B47542), serves as a crucial building block in the synthesis of antioxidants, stabilizers, and other specialty chemicals. This document details the prevalent synthetic routes, including Friedel-Crafts alkylation and the Mannich reaction, offering step-by-step experimental protocols for key transformations. Quantitative data from various catalytic systems are summarized in comparative tables to facilitate methodological selection. Furthermore, reaction pathways and experimental workflows are visualized using diagrams to enhance understanding and practical implementation in a research and development setting.

Introduction

4-tert-Butyl-2-methylphenol, also known as p-tert-butyl-o-cresol, is a valuable organic intermediate characterized by a phenol ring substituted with a tert-butyl group at the 4-position and a methyl group at the 2-position. The steric hindrance provided by the bulky tert-butyl group ortho to the hydroxyl moiety imparts significant antioxidant properties, making it and its derivatives effective radical scavengers. These compounds are widely utilized to prevent oxidative degradation in materials such as plastics, fuels, lubricants, and food products. This guide focuses on the core synthetic strategies for obtaining 4-tert-butyl-2-methylphenol and for its subsequent derivatization.

Core Synthesis: Friedel-Crafts Alkylation of p-Cresol (B1678582)

The most direct and industrially significant route to 4-tert-butyl-2-methylphenol is the Friedel-Crafts alkylation of p-cresol (4-methylphenol). This electrophilic aromatic substitution reaction introduces a tert-butyl group onto the aromatic ring, ortho to the hydroxyl group. The choice of alkylating agent and catalyst is critical in determining the reaction's efficiency and selectivity.

Reaction Mechanism

The reaction proceeds via the formation of a tert-butyl carbocation from an alkylating agent, such as isobutylene (B52900) or tert-butanol (B103910), in the presence of an acid catalyst. The electron-donating hydroxyl and methyl groups of p-cresol activate the aromatic ring, directing the electrophilic attack of the carbocation primarily to the ortho position.

Catalytic Systems and Quantitative Data

A variety of catalysts have been employed for the tert-butylation of p-cresol. The selection of the catalyst influences reaction conditions, conversion rates, and selectivity towards the desired product. A summary of quantitative data for different catalytic systems is presented in Table 1.

Catalyst System	Alkylating Agent	Temperature (°C)	p-Cresol Conversion (%)	Selectivity for 2-tert-butyl-4-methylphenol (B42202) (%)	Reference
Polysulfonic acid-based ionic liquid	tert-Butanol	70	85	95	[1]
Sulfided silica (B1680970)	tert-Butanol	80	-	>92 (Yield: 89.4%)	[2]
Mesoporous molecular sieve HAlMCM-41	tert-Butanol or Methyl tert-butyl ether	80-150	-	- (Yield: 48-70%)	[3]
Deep eutectic solvent (Caprolactam/p-toluenesulfonic acid)	tert-Butanol	Room Temp.	53 (after 6h)	-	[4]
12-Tungstophosphoric acid / Nanosilica (TPA/SiO2)	tert-Butanol	140	High	High (major product)	[5]
Al-MCM-41	tert-Butanol	90	88.2	90.4	[6]

Table 1: Comparative Quantitative Data for the Synthesis of 2-tert-Butyl-4-methylphenol.

Experimental Protocols

This protocol is adapted from a patented method demonstrating a high-selectivity synthesis at moderate temperatures.[1]

Materials:

• p-Cresol (5 mmol)

• tert-Butanol (5 mmol)

• Polysulfonic acid-based ionic liquid catalyst (0.5 mol/mol of p-cresol)

• Cyclohexane (B81311) (3 mL)

Procedure:

• To a three-necked flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add 5 mmol of p-cresol, 5 mmol of tert-butanol, and the polysulfonic acid-based ionic liquid catalyst.

• Add 3 mL of cyclohexane as a water-entraining agent.

• Heat the reaction mixture to 70°C and maintain for 7 hours with continuous stirring.

• Monitor the reaction progress by gas chromatography-mass spectrometry (GC-MS) for qualitative analysis and gas chromatography (GC) for quantitative analysis.

• Upon completion, the ionic liquid catalyst can be separated, washed with cyclohexane, and dried under vacuum for reuse.[1]

• The product can be isolated from the organic phase by distillation.

This method highlights the use of a reusable solid acid catalyst.[2]

Materials:

• p-Cresol

• tert-Butanol

• Sulfided silica catalyst (11.75% by mass of p-cresol)

Procedure:

• Charge a reactor with p-cresol and the sulfided silica catalyst.

• Heat the mixture to 80°C.

• Add tert-butanol dropwise over a period of 3 hours, with a molar ratio of tert-butanol to p-cresol of 1:1.

• After the addition is complete, continue the reaction for an additional hour at 80°C.

• The solid catalyst can be easily separated by filtration.

• The product, 2-tert-butyl-4-methylphenol, is then purified from the reaction mixture, typically by distillation.

Figure 1: Experimental workflow for the synthesis of 2-tert-butyl-4-methylphenol.

Synthesis of 4-tert-Butyl-2-methylphenol Derivatives

The versatile structure of 4-tert-butyl-2-methylphenol allows for further derivatization, primarily through reactions involving the phenolic hydroxyl group or the aromatic ring.

Mannich Reaction for Aminomethylation

The Mannich reaction is a prominent method for introducing aminomethyl groups onto the phenolic ring, leading to derivatives with enhanced antioxidant and chelating properties.

This protocol describes a Mannich reaction leading to the formation of a heterocyclic derivative.[6]

Materials:

• 2-tert-Butyl-4-methylphenol (12.3 mmol)

• 3-Amino-1-propanol (12.3 mmol)

• 37% Aqueous formaldehyde (B43269) (24.6 mmol)

• Triethylamine (B128534) (24.6 mmol)

• Ethanol (50 mL)

Procedure:

• In a suitable flask, combine 2-tert-butyl-4-methylphenol, 3-amino-1-propanol, 37% aqueous formaldehyde, and triethylamine in 50 mL of ethanol.

• Heat the mixture for 6 hours.

• After the reaction period, filter the solution.

• Slowly evaporate the solvent from the filtrate to obtain light-yellow crystals of the product. The reported yield is 70%.[6]

This procedure details the synthesis of a bis-aminomethylated derivative of 4-tert-butylphenol (B1678320), which serves as a model for the derivatization of 4-tert-butyl-2-methylphenol.[7]

Materials:

• 4-tert-Butylphenol (9.92 mmol)

• Thiomorpholine (B91149) (20.7 mmol)

• 37% Formaldehyde (20.15 mmol)

• Methanol (B129727) (50 mL)

• Ethyl acetate (B1210297)

• Water

• Silica gel for chromatography

Procedure:

• Prepare a solution of 1.49 g (9.92 mmol) of 4-tert-butylphenol in 50 mL of methanol and heat it to 40°C for 15 minutes.

• Add a solution of 2.0 g (20.7 mmol) of thiomorpholine and 1.50 mL (20.15 mmol) of formaldehyde in methanol to the heated phenol solution.

• Stir the reaction mixture at reflux for 24 hours.[7]

• After cooling, remove the solvent using a rotary evaporator.

• Pour the residue into water and extract with ethyl acetate.

• Purify the product by chromatography on silica gel using a 30/70 mixture of ethyl acetate and n-hexane as the eluent. This process yields both the mono- and bis-substituted products. The yield for the bis-substituted product is reported as 35%.[7]

Figure 2: Generalized signaling pathway for the Mannich reaction on a phenol.

Synthesis of Ester and Ether Derivatives

The phenolic hydroxyl group can be readily converted into esters and ethers, which can modify the compound's physical properties and antioxidant activity.

This generalized protocol is based on the synthesis of esters from structurally similar hindered phenols.[3]

Materials:

• Hindered phenolic acid (e.g., 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionic acid)

• Thionyl chloride

• Unsaturated fatty alcohol

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the hindered phenolic acid in dry DCM and cool to 0°C.

• Under a nitrogen atmosphere, add thionyl chloride and allow the reaction to proceed under reflux for 4 hours to form the acid chloride.

• Remove the solvent and excess thionyl chloride under reduced pressure.

• Suspend the resulting acid chloride in DCM and add the desired alcohol.

• Reflux the mixture for 8 hours.

• After cooling, wash the reaction mixture with concentrated HCl and extract with DCM.

• Wash the organic layer with a saturated sodium bicarbonate solution and dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield the final ester product.[3]

Purification and Characterization

The purification of 4-tert-butyl-2-methylphenol and its derivatives is typically achieved through standard laboratory techniques.

• Distillation: Vacuum distillation is often employed to purify the liquid products, especially after Friedel-Crafts alkylation, to separate the desired isomer from unreacted starting materials and other byproducts.

• Crystallization: Solid derivatives, such as those produced from the Mannich reaction, can be purified by recrystallization from an appropriate solvent.

• Chromatography: Column chromatography is a useful technique for separating mixtures of derivatives, as demonstrated in the synthesis of aminomethylated phenols.[7]

• Extraction: Liquid-liquid extraction is a common work-up procedure to separate the organic products from aqueous phases and to remove catalysts or unreacted reagents.[8]

Characterization of the synthesized compounds is typically performed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), along with physical measurements like melting or boiling points.

Conclusion

The synthesis of 4-tert-butyl-2-methylphenol is predominantly achieved through the efficient Friedel-Crafts alkylation of p-cresol, with a variety of catalytic systems available to suit different laboratory and industrial requirements. The resulting hindered phenol is a versatile platform for the synthesis of a wide range of derivatives, notably through the Mannich reaction for aminomethylation and through esterification or etherification of the hydroxyl group. The choice of synthetic route and purification method can be tailored to achieve high yields and purities of these valuable antioxidant compounds. This guide provides the foundational knowledge and practical protocols to aid researchers in the synthesis and development of 4-tert-butyl-2-methylphenol derivatives for various applications.

References

• 1. WO2005009936A1 - Alkylation catalyst and method for making alkylated phenols - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. An Efficient and Mild Method for the Alkylation of p-Cresol with tert-Butyl Alcohol [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US4547596A - Separation and recovery of alkylated phenols - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical Properties and Characterization of 4-tert-Butyl-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 4-tert-Butyl-2-methylphenol, a compound of significant interest in various chemical and pharmaceutical applications. This document outlines its fundamental characteristics, detailed spectral data, and standardized experimental protocols for its analysis and characterization.

Core Physical and Chemical Properties

4-tert-Butyl-2-methylphenol, an alkylated phenol, presents as a solid at room temperature. Its molecular structure, featuring both a hydroxyl group and alkyl substituents on the aromatic ring, dictates its characteristic physical and chemical behaviors.

Property	Value	Reference
IUPAC Name	4-(tert-butyl)-2-methylphenol	[1]
CAS Number	98-27-1	[1]
Molecular Formula	C₁₁H₁₆O	[1]
Molecular Weight	164.24 g/mol	[1]
Melting Point	28-33 °C	Chemsrc
Boiling Point	244.6 ± 9.0 °C at 760 mmHg	[2]
Density	1.0 ± 0.1 g/cm³	[2]
Refractive Index	1.513	[2]
LogP	3.63	[2]

Solubility Profile

Solvent	Solubility	Notes
Water	Insoluble	Insoluble in water.
Methanol	0.1 g/mL (clear solution)	Soluble.
Oxygenated Solvents	Soluble	Generally soluble in oxygenated solvents.[3]

Spectroscopic Characterization

Spectroscopic analysis is fundamental to the structural elucidation and purity assessment of 4-tert-Butyl-2-methylphenol. The following sections detail the expected spectral characteristics based on its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen and carbon framework of the molecule.

¹H NMR (Proton NMR)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 6.6 - 7.2	m	3H	Aromatic protons
~ 4.5 - 5.5	s (broad)	1H	Phenolic -OH
~ 2.2	s	3H	-CH₃
~ 1.3	s	9H	-C(CH₃)₃

¹³C NMR (Carbon NMR)

Chemical Shift (ppm)	Assignment
~ 150 - 155	C-OH (aromatic)
~ 140 - 145	Quaternary C-C(CH₃)₃ (aromatic)
~ 125 - 135	Aromatic CH
~ 115 - 125	Aromatic C-CH₃
~ 34	Quaternary -C (CH₃)₃
~ 31	-C(C H₃)₃
~ 15	-C H₃

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~ 3600 - 3200 (broad)	O-H stretch	Phenolic -OH
~ 3100 - 3000	C-H stretch	Aromatic C-H
~ 2960 - 2850	C-H stretch	Aliphatic C-H
~ 1600 - 1450	C=C stretch	Aromatic ring
~ 1200 - 1100	C-O stretch	Phenolic C-O

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of the molecule.

m/z	Ion
164	[M]⁺ (Molecular Ion)
149	[M - CH₃]⁺
121	[M - C₃H₇]⁺

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible data for the characterization of 4-tert-Butyl-2-methylphenol.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the qualitative and quantitative analysis of 4-tert-Butyl-2-methylphenol.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: 5MS UI 30 m x 0.25 mm x 0.25 μm or equivalent.[4]

• Injector Temperature: 260 °C (splitless mode).[4]

• Carrier Gas: Helium at a flow rate of 1 mL/min.[4]

• Oven Temperature Program: Initial temperature of 50 °C, then ramp at 10 °C/min to 300 °C and hold for 3 minutes.[4]

• Mass Spectrometer Parameters:

  • Transfer Line Temperature: 300 °C.[4]

  • Source Temperature: 250 °C.[4]

  • Quadrupole Temperature: 150 °C.[4]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, monitoring ions such as m/z 164, 149, and 121.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the quantitative analysis of 4-tert-Butyl-2-methylphenol.

• Instrumentation: An HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 277 nm.[5]

• Sample Preparation: Dissolve the sample in the mobile phase.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of a sample of 4-tert-Butyl-2-methylphenol.

References

• 1. 4-Tert-Butyl-2-Methylphenol | C11H16O | CID 7379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-TERT-BUTYL-2-METHYLPHENOL | CAS#:98-27-1 | Chemsrc [chemsrc.com]
• 3. 2-tert-Butyl-4-methylphenol | C11H16O | CID 17004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 5. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data analysis of 4-tert-Butyl-2-methylphenol (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Data Analysis of 4-tert-Butyl-2-methylphenol

Introduction

4-tert-Butyl-2-methylphenol is an organic compound widely used as an antioxidant in various industries, including rubber, plastics, and food products. Its chemical formula is C₁₁H₁₆O.[1] Accurate structural elucidation and purity assessment are critical for its application, particularly in regulated fields like drug development and food safety. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide provides a detailed analysis of the NMR, IR, and MS data for 4-tert-Butyl-2-methylphenol, complete with experimental protocols and data interpretation for researchers, scientists, and professionals in drug development.

Spectroscopic Analysis Workflow

The structural elucidation of an organic compound like 4-tert-Butyl-2-methylphenol follows a systematic workflow. The process begins with careful sample preparation, followed by data acquisition using various spectroscopic techniques. The raw data is then processed to generate spectra, which are subsequently interpreted to assign signals to specific structural features. Finally, the information from all techniques is combined to confirm the overall molecular structure.

Caption: General workflow for spectroscopic data analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique that provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Data

Proton NMR (¹H NMR) provides information on the number of different types of protons, their electronic environments, and their proximity to other protons. The spectrum of 4-tert-Butyl-2-methylphenol shows distinct signals for the hydroxyl, aromatic, methyl, and tert-butyl protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.1	Doublet	1H	Ar-H
~6.8	Doublet	1H	Ar-H
~6.6	Singlet	1H	Ar-H
~4.5	Singlet	1H	-OH
~2.2	Singlet	3H	Ar-CH₃
~1.3	Singlet	9H	-C(CH₃)₃

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

Interpretation:

• Aromatic Protons (7.1-6.6 ppm): The three protons on the benzene (B151609) ring appear in the aromatic region. Their splitting patterns (doublets and a singlet) are characteristic of a 1,2,4-trisubstituted benzene ring.

• Hydroxyl Proton (~4.5 ppm): The signal for the phenolic -OH group is a broad singlet. Its chemical shift can be variable and it does not typically couple with other protons.

• Methyl Protons (~2.2 ppm): The three protons of the methyl group attached to the aromatic ring appear as a sharp singlet, as there are no adjacent protons to cause splitting.

• tert-Butyl Protons (~1.3 ppm): The nine equivalent protons of the tert-butyl group appear as a strong singlet. The equivalence is due to free rotation around the C-C single bond.

¹³C NMR Data

Carbon-13 NMR provides information about the different carbon environments in the molecule. In proton-decoupled ¹³C NMR spectra, each unique carbon atom gives a single peak.[2]

Chemical Shift (δ) ppm	Assignment
~151.0	C-OH
~144.0	C-C(CH₃)₃
~128.0	Ar C-H
~127.0	Ar C-H
~124.0	C-CH₃
~115.0	Ar C-H
~34.0	-C (CH₃)₃
~31.5	-C(C H₃)₃
~15.5	Ar-CH₃

Note: Data compiled from various spectroscopic databases.[1][3] Actual values may vary based on experimental conditions.

Interpretation:

• Aromatic Carbons (151-115 ppm): Six distinct signals are observed for the six carbons of the benzene ring, confirming the lack of symmetry. The carbons attached to the electronegative oxygen (C-OH) and the bulky tert-butyl group are shifted downfield.

• tert-Butyl Carbons: The quaternary carbon of the tert-butyl group appears around 34.0 ppm, while the three equivalent methyl carbons appear as a single strong signal around 31.5 ppm.

• Methyl Carbon: The carbon of the methyl group attached to the ring appears upfield at approximately 15.5 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations (stretching and bending).[4]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3600-3200 (broad)	O-H Stretch	Phenol (-OH)
~3100-3000	C-H Stretch	Aromatic (sp²)
~2960-2850	C-H Stretch	Aliphatic (sp³)
~1600 & ~1480	C=C Stretch	Aromatic Ring
~1250	C-O Stretch	Phenol
~880-800	C-H Bend (out-of-plane)	Substituted Benzene

Note: Data compiled from various spectroscopic databases.[1][5]

Interpretation:

• O-H Stretch: A prominent broad absorption band in the 3600-3200 cm⁻¹ region is characteristic of the hydroxyl (-OH) group of the phenol, with the broadening resulting from hydrogen bonding.

• C-H Stretches: Absorptions just above 3000 cm⁻¹ are due to the C-H stretching of the aromatic ring, while those just below 3000 cm⁻¹ are from the C-H stretching of the methyl and tert-butyl groups.[4]

• C=C Aromatic Stretches: Sharp peaks around 1600 cm⁻¹ and 1480 cm⁻¹ are indicative of the carbon-carbon double bond stretching within the aromatic ring.

• Fingerprint Region: The region below 1500 cm⁻¹ contains complex signals, including C-O stretching and C-H bending vibrations, which are unique to the molecule and serve as a "fingerprint" for identification.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and molecular formula of a compound.[7] In electron ionization (EI) MS, the molecule is ionized, and the resulting molecular ion often fragments in a characteristic pattern.[8]

m/z (Mass/Charge Ratio)	Relative Abundance	Assignment
164	High	[M]⁺ (Molecular Ion)
149	High (Base Peak)	[M - CH₃]⁺
121	Moderate	[M - C₃H₇]⁺

Note: Fragmentation data is based on typical EI-MS spectra.[1][9] The base peak is the most intense peak in the spectrum.

Interpretation:

• Molecular Ion Peak ([M]⁺): The peak at m/z 164 corresponds to the mass of the intact molecule, confirming its molecular weight of 164.24 g/mol .[1]

• Base Peak ([M - CH₃]⁺): The most abundant fragment is observed at m/z 149. This corresponds to the loss of a methyl radical (•CH₃) from the molecular ion, a very common and favorable fragmentation for molecules containing a tert-butyl group. The resulting cation is stabilized by resonance.

• Other Fragments: Other significant peaks, such as the one at m/z 121, represent further fragmentation of the molecule.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Weigh approximately 10-20 mg of 4-tert-Butyl-2-methylphenol and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean vial.[10][11]

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[10]

• Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument is then locked onto the deuterium (B1214612) signal of the solvent, and the magnetic field is shimmed to achieve homogeneity.[12]

• ¹H NMR Acquisition: Acquire the ¹H spectrum using a standard single-pulse experiment. A sufficient number of scans are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C spectrum. Due to the low natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans and a longer acquisition time are typically required compared to ¹H NMR.[10][13]

• Processing: The acquired Free Induction Decay (FID) signal is processed using a Fourier transform to generate the frequency-domain NMR spectrum. The spectrum is then phased, baseline-corrected, and referenced (typically to the residual solvent peak or internal standard like TMS).

Infrared (IR) Spectroscopy

The Thin Solid Film method is commonly used for solid organic compounds.[14]

• Sample Preparation: Dissolve a small amount (~20-50 mg) of 4-tert-Butyl-2-methylphenol in a few drops of a volatile solvent like methylene (B1212753) chloride or acetone.[14]

• Film Deposition: Place a drop of the resulting solution onto a clean, dry salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.[14]

• Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer.

• Spectrum Collection: Record the spectrum. A background spectrum (of the clean, empty salt plate) is typically recorded first and automatically subtracted from the sample spectrum.

• Cleaning: After analysis, clean the salt plates thoroughly with a dry solvent (e.g., acetone) and return them to a desiccator to protect them from moisture.[15]

Mass Spectrometry (MS)

Electron Ionization (EI) is a common technique for volatile, thermally stable compounds.[16]

• Sample Introduction: Introduce a small amount of the sample into the ion source of the mass spectrometer, often via a direct insertion probe or after separation by Gas Chromatography (GC). The sample is vaporized by heating under a high vacuum.[17]

• Ionization: In the ion source, the gaseous molecules are bombarded with a high-energy beam of electrons (typically 70 eV). This causes an electron to be ejected from the molecule, forming a positively charged radical cation known as the molecular ion ([M]⁺).[8]

• Fragmentation: The high energy of the ionization process causes the molecular ion to fragment into smaller, charged ions and neutral radicals.

• Mass Analysis: The positively charged ions (both the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or magnetic sector), which separates them based on their mass-to-charge (m/z) ratio.[16]

• Detection: A detector records the abundance of ions at each m/z value, generating the mass spectrum.[17]

References

• 1. 4-Tert-Butyl-2-Methylphenol | C11H16O | CID 7379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 4,6-DI-TERT-BUTYL-2-METHYLPHENOL(616-55-7) 13C NMR spectrum [chemicalbook.com]
• 4. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 5. 4-TERT-BUTYL-2-METHYLPHENOL(98-27-1) IR Spectrum [chemicalbook.com]
• 6. amherst.edu [amherst.edu]
• 7. SPECTROSCOPY AND STRUCTURE DETERMINATION [sydney.edu.au]
• 8. Mass Spectrometry [www2.chemistry.msu.edu]
• 9. 2-tert-Butyl-4-methylphenol | C11H16O | CID 17004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. NMR Sample Preparation [nmr.chem.umn.edu]
• 11. chem.latech.edu [chem.latech.edu]
• 12. books.rsc.org [books.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. webassign.net [webassign.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

Biological Activity Screening of 4-tert-Butyl-2-methylphenol: A Technical Guide

Disclaimer: This technical guide provides a comprehensive overview of the methodologies and expected biological activities of substituted phenols, with a focus on compounds structurally related to 4-tert-Butyl-2-methylphenol. Due to a lack of specific experimental data for 4-tert-Butyl-2-methylphenol in the reviewed scientific literature, this document leverages data from the closely related and well-studied isomers, 2,4-di-tert-butylphenol (B135424) (2,4-DTBP) and 2,6-di-tert-butyl-4-methylphenol (BHT) , to infer potential activities and guide research. All quantitative data and mechanistic pathways presented herein pertain to these related compounds and should be considered as a reference for the investigation of 4-tert-Butyl-2-methylphenol.

Introduction

4-tert-Butyl-2-methylphenol is a substituted phenolic compound. Phenolic compounds are a large and diverse group of molecules that have garnered significant interest in the fields of pharmacology and drug development due to their wide range of biological activities. These activities are largely attributed to their ability to act as antioxidants, quenching free radicals and reducing oxidative stress, which is implicated in a multitude of pathological conditions. This guide outlines the core biological activities associated with structurally similar phenolic compounds and provides detailed protocols for their screening.

Core Biological Activities of Structurally Related Phenols

The biological activities of phenolic compounds like 2,4-DTBP and BHT are diverse, encompassing antioxidant, anti-inflammatory, anticancer, and antimicrobial effects.[1] These properties are primarily linked to the phenolic hydroxyl group, which can donate a hydrogen atom to neutralize free radicals, and the steric hindrance provided by the bulky tert-butyl groups, which enhances the stability of the resulting phenoxyl radical.

Antioxidant Activity

Phenolic compounds are well-established antioxidants.[1] Their primary mechanism of action is scavenging free radicals, thereby terminating the chain reactions of lipid peroxidation and preventing cellular damage. The antioxidant capacity of these compounds can be quantified using various in vitro assays.

Table 1: Quantitative Antioxidant Activity Data for 2,4-di-tert-butylphenol (2,4-DTBP)

Assay Type	Test System	IC50 Value (µg/mL)
DPPH Radical Scavenging	Chemical Assay	60[1]
ABTS Radical Scavenging	Chemical Assay	17[1]
Metal Chelating Activity	Chemical Assay	20[1]

Anti-inflammatory Activity

Structurally related phenols have demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response. For instance, 2,4-DTBP has been shown to suppress the production of pro-inflammatory cytokines in immune cells.[1] While some studies suggest that BHT alone has slight anti-inflammatory activity, its combination with other antioxidants like BHA can exert potent anti-inflammatory effects.[2][3]

Table 2: Anti-inflammatory Activity of 2,4-di-tert-butylphenol (2,4-DTBP)

Cell Line	Stimulant	Effect
RAW264.7 macrophages	Lipopolysaccharide (LPS)	Decreased expression of TNF-α, IL-6, and IL-1β[2]

Anticancer Activity

A growing body of evidence supports the anticancer potential of substituted phenols like 2,4-DTBP. The primary mechanism is the induction of apoptosis (programmed cell death) in cancer cells through the modulation of key regulatory proteins.[1]

Table 3: Anticancer Activity of 2,4-di-tert-butylphenol (2,4-DTBP)

Cell Line	Activity	IC50 Value
HCT116 (Colon Cancer)	Cytotoxicity	16.25 µg/mL (24 hrs)[4]
SW480 (Colon Cancer)	Cytotoxicity	35 µg/mL (24 hrs)[4]
HeLa (Cervical Cancer)	Cytotoxicity	10 µg/mL[2]

Antimicrobial Activity

Phenolic compounds, including 2,4-DTBP, exhibit broad-spectrum antimicrobial activity against a range of pathogenic bacteria and fungi, making them potential candidates for the development of new antimicrobial agents.[1][5]

Table 4: Antimicrobial Activity of 2,4-di-tert-butylphenol (2,4-DTBP)

Organism	Activity
Pseudomonas aeruginosa	Inhibition of quorum sensing and virulence factors[6]
Candida albicans	Inhibition and disruption of biofilms[5]
Cutibacterium acnes	Inhibition of growth[7]

Experimental Protocols

This section provides detailed methodologies for the key experiments commonly used to screen the biological activities of phenolic compounds.

Antioxidant Activity Assays

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH free radical.

• Reagents: DPPH solution (0.1 mM in methanol), test compound stock solution, and a positive control (e.g., Ascorbic Acid or BHT).

• Procedure:

  • Prepare serial dilutions of the test compound and the positive control.

  • In a 96-well plate, add a specific volume of each dilution to the wells.

  • Add an equal volume of the DPPH working solution to all wells. A blank well should contain only the solvent.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 The IC50 value is determined from a plot of inhibition percentage against the concentration of the test compound.

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents: ABTS solution (7 mM), potassium persulfate solution (2.45 mM), test compound stock solution, and a positive control (e.g., Trolox).

• Procedure:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of ABTS and potassium persulfate solutions and allowing it to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol (B145695) or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of the test compound and the positive control.

  • Add a small volume of the test compound dilutions to a larger volume of the diluted ABTS•+ solution.

  • Incubate at room temperature for a set time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Anti-inflammatory Activity Assay

This assay is used to quantify nitric oxide production by measuring its stable metabolite, nitrite (B80452), in cell culture supernatants.

• Cell Culture: Macrophage cell lines like RAW264.7 are commonly used.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for a specific duration.

  • Stimulate the cells with an inflammatory agent like Lipopolysaccharide (LPS), except for the control group.

  • Incubate for 24 hours.

  • Collect the cell culture supernatant.

  • Add an equal volume of Griess Reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) to the supernatant.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm.

• Quantification: The nitrite concentration is determined from a standard curve prepared with sodium nitrite.

Anticancer Activity Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Culture: A panel of cancer cell lines and a normal cell line (for cytotoxicity comparison) are used.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C.

  • The MTT is reduced by metabolically active cells to form insoluble purple formazan (B1609692) crystals.

  • Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength between 540 and 590 nm.

• Calculation: The percentage of cell viability is calculated, and the IC50 value is determined.

Antimicrobial Activity Assay

This method is used to assess the antimicrobial activity of a compound against various microorganisms.

• Materials: Mueller-Hinton agar (B569324) plates, sterile cork borer, microbial cultures, test compound solution, and a positive control (standard antibiotic).

• Procedure:

  • Prepare a standardized inoculum of the test microorganism and spread it uniformly on the surface of an agar plate.

  • Create wells of a specific diameter in the agar using a sterile cork borer.

  • Add a defined volume of the test compound solution at different concentrations into the wells.

  • Add the solvent control and the positive control to separate wells.

  • Incubate the plates under appropriate conditions for the test microorganism (e.g., 37°C for 24 hours for bacteria).

  • Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited).

Signaling Pathways and Mechanisms

The biological effects of substituted phenols are mediated through their interaction with various cellular signaling pathways. The following diagrams illustrate the proposed mechanisms for the anti-inflammatory and anticancer activities of structurally related compounds.

Figure 1: Proposed anti-inflammatory mechanism of substituted phenols.

Figure 2: Proposed anticancer mechanism of substituted phenols.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflows for screening the biological activities of a test compound.

Figure 3: Workflow for antioxidant activity screening.

Figure 4: Workflow for cytotoxicity screening.

Conclusion

While specific data for 4-tert-Butyl-2-methylphenol is currently limited, the extensive research on its structural isomers, 2,4-di-tert-butylphenol and BHT, provides a strong rationale for investigating its potential as a bioactive agent. The experimental protocols and mechanistic insights provided in this guide offer a robust framework for the systematic screening and evaluation of 4-tert-Butyl-2-methylphenol's antioxidant, anti-inflammatory, anticancer, and antimicrobial properties. Further research is warranted to elucidate the specific biological activity profile of 4-tert-Butyl-2-methylphenol and to determine its potential for therapeutic applications.

References

• 1. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. actaorthop.org [actaorthop.org]
• 4. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Antioxidant Mechanism of 4-tert-Butyl-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butyl-2-methylphenol is a synthetic phenolic compound recognized for its antioxidant properties. As a member of the sterically hindered phenol (B47542) family, it is structurally related to well-known antioxidants like Butylated Hydroxytoluene (BHT). This guide provides a comprehensive overview of its mechanism of action as an antioxidant, drawing upon data from related compounds to elucidate its potential efficacy. We will delve into its chemical properties, radical scavenging capabilities, potential modulation of cellular signaling pathways, and provide detailed experimental protocols for assessing its antioxidant activity.

Chemical Properties

Property	Value
Chemical Formula	C₁₁H₁₆O
Molecular Weight	164.24 g/mol
Appearance	Colorless crystalline solid
CAS Number	98-27-1

Core Antioxidant Mechanism: Radical Scavenging

The primary antioxidant mechanism of 4-tert-Butyl-2-methylphenol, like other phenolic antioxidants, lies in its ability to act as a free radical scavenger. This process involves the donation of a hydrogen atom from its phenolic hydroxyl (-OH) group to a highly reactive free radical, thereby neutralizing it and terminating the oxidative chain reaction.

The presence of a bulky tert-butyl group at the para position and a methyl group at the ortho position to the hydroxyl group plays a crucial role in its antioxidant efficacy. These alkyl substituents provide steric hindrance, which stabilizes the resulting phenoxyl radical formed after hydrogen donation. This stabilization is critical as it prevents the phenoxyl radical from initiating new radical chains, thus enhancing the overall antioxidant capacity. The electron-donating nature of the alkyl groups also increases the electron density on the hydroxyl group, facilitating the hydrogen atom donation.

Figure 1: Radical scavenging mechanism of 4-tert-Butyl-2-methylphenol.

Quantitative Antioxidant Activity

While specific quantitative data for 4-tert-Butyl-2-methylphenol is limited in publicly available literature, the antioxidant capacity of structurally similar compounds like Butylated Hydroxytoluene (BHT) and 2,4-di-tert-butylphenol (B135424) provides valuable insights. The half-maximal inhibitory concentration (IC50) is a common metric, with a lower value indicating greater antioxidant activity.

Table 1: DPPH Radical Scavenging Activity of Structurally Similar Compounds

Compound	IC50 (µg/mL)	Reference
Butylated Hydroxytoluene (BHT)	202.35	[1][2]
2,4-di-tert-butylphenol	60	[1]

Table 2: ABTS Radical Scavenging Activity of Structurally Similar Compounds

Compound	IC50 (µg/mL)	Reference
Butylated Hydroxytoluene (BHT)	13	[1][2]
2,4-di-tert-butylphenol	17	[1]

Potential Role in Cellular Signaling: The Keap1-Nrf2 Pathway

Beyond direct radical scavenging, phenolic antioxidants can exert their effects by modulating intracellular signaling pathways involved in the cellular antioxidant response. A key pathway in this regard is the Keap1-Nrf2 signaling pathway.

Under normal conditions, the transcription factor Nrf2 is kept at low levels through its interaction with Keap1, which facilitates its degradation. In the presence of oxidative stress or electrophilic compounds, this interaction is disrupted, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, upregulating their expression.

While direct evidence for 4-tert-Butyl-2-methylphenol activating the Nrf2 pathway is not yet established, other phenolic compounds have been shown to be potent activators. It is plausible that 4-tert-Butyl-2-methylphenol, due to its structure, could also modulate this critical protective pathway.

Figure 2: The Keap1-Nrf2 signaling pathway.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is based on the reduction of the stable DPPH radical by an antioxidant. The reduction of the purple DPPH to the yellow-colored diphenylpicrylhydrazine is measured spectrophotometrically.

Methodology:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727).

• Sample Preparation: Prepare a stock solution of 4-tert-Butyl-2-methylphenol in methanol and create a series of dilutions.

• Reaction: Mix 1 mL of the DPPH solution with 1 mL of each sample dilution. A control is prepared with 1 mL of methanol instead of the sample.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of radical scavenging activity is calculated as: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Methodology:

• Preparation of ABTS•+ Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Working Solution: Dilute the ABTS•+ solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution of 4-tert-Butyl-2-methylphenol in ethanol and create a series of dilutions.

• Reaction: Add 10 µL of each sample dilution to 1 mL of the ABTS•+ working solution.

• Incubation: Incubate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition and the IC50 value are calculated similarly to the DPPH assay.

Cellular Antioxidant Activity (CAA) Assay

Principle: This cell-based assay measures the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (B58168) (DCF) from the non-fluorescent 2',7'-dichlorofluorescin (DCFH) within cells, which is induced by a peroxyl radical generator.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., HepG2) in a 96-well plate and grow to confluence.

• Loading with DCFH-DA: Wash the cells with phosphate-buffered saline (PBS) and incubate with a solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA) in a cell culture medium.

• Treatment: Remove the DCFH-DA solution, wash the cells with PBS, and then incubate with different concentrations of 4-tert-Butyl-2-methylphenol.

• Induction of Oxidative Stress: Add a solution of a peroxyl radical initiator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), to the wells.

• Measurement: Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm and 535 nm, respectively) over time using a fluorescence plate reader.

• Data Analysis: Calculate the area under the curve (AUC) for the fluorescence kinetics. The CAA unit is calculated based on the net protection provided by the compound compared to a standard antioxidant like quercetin.

Figure 3: General experimental workflow for antioxidant assessment.

Conclusion

4-tert-Butyl-2-methylphenol possesses the key structural features of a potent phenolic antioxidant, namely a hydrogen-donating hydroxyl group and sterically hindering alkyl substituents that stabilize the resulting phenoxyl radical. While direct quantitative data on its antioxidant capacity is not extensively available, data from structurally analogous compounds suggest it is an effective radical scavenger. Furthermore, its potential to modulate the Keap1-Nrf2 signaling pathway warrants further investigation to fully elucidate its cytoprotective mechanisms. The experimental protocols provided in this guide offer a robust framework for researchers to quantitatively assess the antioxidant activity of 4-tert-Butyl-2-methylphenol and similar compounds, contributing to a deeper understanding of their therapeutic and industrial potential.

References

• 1. Recent Advances of Natural Polyphenols Activators for Keap1‐Nrf2 Signaling Pathway: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. benchchem.com [benchchem.com]

4-tert-Butyl-2-methylphenol: A Technical Overview of Identifiers, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-tert-butyl-2-methylphenol, a substituted phenolic compound with applications in various chemical industries. This document details its chemical identifiers, physicochemical properties, and a representative experimental protocol for its synthesis.

Core Identifiers and Properties

4-tert-Butyl-2-methylphenol is a well-characterized organic compound. Its fundamental identifiers and properties are summarized below for easy reference.

Table 1: Chemical Identifiers for 4-tert-Butyl-2-methylphenol

Identifier Type	Identifier
CAS Registry Number	98-27-1[1][2][3]
IUPAC Name	4-tert-butyl-2-methylphenol[1]
Synonyms	4-tert-Butyl-o-cresol, 2-Methyl-4-tert-butylphenol, p-tert-Butyl-o-cresol[1]
PubChem CID	7379[1]
European Community (EC) Number	202-651-8[1]
UNII	X43H4E9XT2[1]
InChI	InChI=1S/C11H16O/c1-8-7-9(11(2,3)4)5-6-10(8)12/h5-7,12H,1-4H3[1]
InChIKey	SNKLPZOJLXDZCW-UHFFFAOYSA-N[1]
SMILES	CC1=C(C=CC(=C1)C(C)(C)C)O[1]

Table 2: Physicochemical Properties of 4-tert-Butyl-2-methylphenol

Property	Value
Molecular Formula	C₁₁H₁₆O[1][2][3]
Molecular Weight	164.24 g/mol [1][2]
Appearance	Colorless to light yellow liquid
Melting Point	28-33 °C[4]
Boiling Point	247 °C[4]
Density	0.9404 g/cm³ (at 20 °C)[4]
Refractive Index	1.5147 (at 20 °C)[4]
pKa	10.53 ± 0.18[4]

Synthesis of 4-tert-Butyl-2-methylphenol

The primary industrial synthesis of 4-tert-butyl-2-methylphenol involves the Friedel-Crafts alkylation of o-cresol (B1677501) with an alkylating agent such as isobutylene (B52900) or tert-butanol (B103910). This electrophilic aromatic substitution is typically catalyzed by a strong acid.

Experimental Protocol: Acid-Catalyzed Alkylation of o-Cresol

This protocol describes a general procedure for the synthesis of 4-tert-butyl-2-methylphenol using o-cresol and tert-butanol with a solid acid catalyst, which is a common and environmentally friendlier approach.

Materials:

• o-Cresol

• tert-Butanol

• Solid acid catalyst (e.g., Amberlyst-15, acid-treated montmorillonite (B579905) clay)

• Toluene (or another suitable solvent)

• Sodium hydroxide (B78521) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-cresol (1.0 eq), the solid acid catalyst (10-20% by weight of o-cresol), and toluene.

• Addition of Alkylating Agent: While stirring the mixture, slowly add tert-butanol (1.1 to 1.5 eq). The reaction is typically exothermic, so the addition rate may need to be controlled to maintain a steady temperature.

• Reaction: Heat the reaction mixture to a temperature between 80°C and 120°C and maintain it under reflux with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete (typically 4-8 hours), cool the mixture to room temperature. Filter the solid catalyst and wash it with a small amount of toluene.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with a 5% sodium hydroxide solution to remove unreacted o-cresol, followed by water, and finally with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield 4-tert-butyl-2-methylphenol as a colorless to light yellow liquid.

Diagrams

Synthesis Workflow for 4-tert-Butyl-2-methylphenol

Caption: Synthesis workflow for 4-tert-Butyl-2-methylphenol.

References

• 1. mdpi.com [mdpi.com]
• 2. CN101591224A - A kind of method for preparing 2-tert-butyl-4-methylphenol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US2831898A - Phenol alkylation process - Google Patents [patents.google.com]

Solubility of 4-tert-Butyl-2-methylphenol in various organic solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 4-tert-Butyl-2-methylphenol (CAS No. 98-27-1), an organic compound of interest in various industrial and research applications. This document compiles available solubility data, outlines key experimental methodologies for its determination, and presents a logical workflow to aid in its practical application in laboratory and development settings.

Introduction to 4-tert-Butyl-2-methylphenol

4-tert-Butyl-2-methylphenol, also known as p-tert-Butyl-o-cresol, is a substituted phenolic compound with the molecular formula C₁₁H₁₆O. Its structure, featuring a hydroxyl group, a methyl group, and a bulky tert-butyl group on the benzene (B151609) ring, dictates its physicochemical properties, including its solubility in various organic solvents. Understanding its solubility is crucial for applications ranging from chemical synthesis and formulation to its use as an antioxidant in various materials.[1][2][3][4]

Solubility Profile

Quantitative Solubility Data

While specific experimental data for 4-tert-Butyl-2-methylphenol is limited, data for structurally similar compounds can provide valuable insights. It is important to note that these values are for related compounds and should be used as estimations for 4-tert-Butyl-2-methylphenol.

Compound	Solvent	Solubility	Temperature (°C)	Data Type
2-tert-Butyl-4-methylphenol (Isomer)	Methanol	0.1 g/mL	Not Specified	Experimental
4-tert-Butylphenol (Related Compound)	Water	0.6 g/L	20	Experimental
Ethanol	Generally Soluble	Not Specified	Qualitative
Acetone	Generally Soluble	Not Specified	Qualitative
Ether	Generally Soluble	Not Specified	Qualitative
2,6-Di-tert-butyl-4-cresol (BHT) (Related Compound)	Methanol	25 g/100g	"Normal"	Experimental
Ethanol	25-26 g/100g	"Normal"	Experimental
Isopropanol	30 g/100g	"Normal"	Experimental
Acetone	40 g/100g	"Normal"	Experimental
Benzene	40 g/100g	"Normal"	Experimental
Petroleum Ether	50 g/100g	"Normal"	Experimental
4-tert-Butyl-2-methylphenol	Water	0.0601 mg/mL	Not Specified	Predicted

Note: The term "Normal Temperature" was not explicitly defined in the source material but is generally understood to be in the range of 20-25 °C.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires standardized experimental procedures. The following are detailed methodologies for two common techniques.

Gravimetric Method

The gravimetric method is a fundamental and accurate technique for determining the solubility of a non-volatile solute in a given solvent.

Principle: A saturated solution is prepared at a constant temperature, and a known volume of the solution is evaporated to dryness. The mass of the remaining solute is then measured to calculate the solubility.

Apparatus and Materials:

• Analytical balance

• Constant temperature bath with shaker

• Volumetric flasks and pipettes

• Evaporating dish

• Oven

• 4-tert-Butyl-2-methylphenol

• Selected organic solvent

Procedure:

• Preparation of Saturated Solution: Add an excess amount of 4-tert-Butyl-2-methylphenol to a known volume of the organic solvent in a sealed flask.

• Equilibration: Place the flask in a constant temperature shaker bath and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid is necessary to confirm saturation.

• Sample Withdrawal: Allow the solution to settle, then carefully withdraw a precise volume of the clear supernatant using a pre-heated or pre-cooled pipette to avoid temperature changes that could affect solubility.

• Filtration (Optional but Recommended): Filter the withdrawn sample through a syringe filter (compatible with the solvent) to remove any suspended microcrystals.

• Evaporation: Transfer the clear, saturated solution to a pre-weighed evaporating dish.

• Drying: Heat the evaporating dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute. Continue heating until a constant weight is achieved.

• Calculation:

  • Weight of evaporating dish + solute = W₁

  • Weight of empty evaporating dish = W₂

  • Weight of solute = W₁ - W₂

  • Solubility (g/L) = (Weight of solute / Volume of solution withdrawn) x 1000

UV-Vis Spectroscopic Method

This method is suitable for compounds that absorb ultraviolet or visible light and can be a rapid and sensitive technique for determining solubility.

Principle: The concentration of the solute in a saturated solution is determined by measuring its absorbance at a specific wavelength and comparing it to a standard calibration curve.

Apparatus and Materials:

• UV-Vis spectrophotometer

• Constant temperature bath with shaker

• Volumetric flasks and pipettes

• Syringe filters

• 4-tert-Butyl-2-methylphenol

• Selected organic solvent

Procedure:

• Determine the Wavelength of Maximum Absorbance (λmax): Prepare a dilute, unsaturated solution of 4-tert-Butyl-2-methylphenol in the chosen solvent. Scan the solution in the UV-Vis spectrophotometer to find the wavelength at which the absorbance is highest.

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of known concentrations of 4-tert-Butyl-2-methylphenol in the solvent.

  • Measure the absorbance of each standard solution at the predetermined λmax.

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law.

• Prepare a Saturated Solution: Follow steps 1-4 of the Gravimetric Method to prepare a clear, saturated solution at a constant temperature.

• Measure Absorbance of the Saturated Solution:

  • Carefully dilute a known volume of the saturated solution with the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

• Calculation:

  • Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of a compound like 4-tert-Butyl-2-methylphenol.

Caption: General experimental workflow for determining the solubility of a solid in a liquid.

References

• 1. 4-tert-Butyl-o-cresol|China|CAS 98-27-1|Manufacturer|Factory|Supplier|Exporter-Hosea Chem [hoseachem.com]
• 2. 4-tert-butyl-o-cresol - Buy 4-tert-butyl-o-cresol, p-tert-butyl-o-cresol, 4-tert-butyl-2-methylphenol Product on China Phenols Chemical Co., Ltd. [phenols.cn]
• 3. 4-Tert-Butyl-2-Methylphenol | C11H16O | CID 7379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]

Unraveling the Thermal Stability of 4-tert-Butyl-2-methylphenol: A Thermogravimetric Analysis Guide

For Immediate Release

This technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of 4-tert-Butyl-2-methylphenol, a compound of significant interest to researchers, scientists, and professionals in drug development due to its antioxidant properties. This document outlines the expected thermal decomposition profile, detailed experimental protocols for its analysis, and a summary of quantitative data, offering a foundational understanding for its application in thermally sensitive processes.

Executive Summary

4-tert-Butyl-2-methylphenol, a substituted phenolic compound, is utilized in various industrial applications for its antioxidant capabilities. Understanding its thermal stability is paramount for ensuring its efficacy and safety in formulations and manufacturing processes. This guide explores its thermal decomposition through thermogravimetric analysis, providing insights into its degradation pathway and the temperatures at which significant mass loss occurs. Due to the limited availability of direct experimental TGA data for 4-tert-Butyl-2-methylphenol, this guide leverages data from the structurally similar and well-studied antioxidant, 2,6-di-tert-butyl-4-methylphenol (BHT), to project a thermal decomposition profile. The primary decomposition event is characterized by the loss of its tert-butyl group.

Predicted Thermal Decomposition Profile

The thermal decomposition of 4-tert-Butyl-2-methylphenol is anticipated to occur in a primary stage, dominated by the cleavage of the tert-butyl group. This is a common thermal degradation pathway for alkylated phenols. The process is expected to initiate at elevated temperatures, leading to the formation of volatile byproducts and a residual phenolic structure.

Based on studies of analogous compounds like BHT, the decomposition is likely to proceed via a free-radical mechanism. The major volatile product from the cleavage of the tert-butyl group is expected to be isobutene.

Quantitative Thermogravimetric Data

The following table summarizes the expected quantitative data from the TGA of 4-tert-Butyl-2-methylphenol, based on published data for the structurally similar compound 2,6-di-tert-butyl-4-methylphenol (BHT)[1].

Parameter	Temperature (°C)	Mass Loss (%)	Description
Onset of Decomposition (Tonset)	~ 170 - 180 °C	~ 5%	The temperature at which significant mass loss begins.
Peak Decomposition Temperature (Tpeak)	~ 220 - 250 °C	~ 50%	The temperature at which the maximum rate of mass loss occurs.
End of Decomposition	> 250 °C	> 95%	The temperature at which the primary decomposition stage is complete.

Note: This data is extrapolated from the thermal analysis of 2,6-di-tert-butyl-4-methylphenol and should be considered as an estimate for 4-tert-Butyl-2-methylphenol. Experimental verification is recommended.

Experimental Protocols

A detailed methodology for conducting a thermogravimetric analysis of 4-tert-Butyl-2-methylphenol is provided below. This protocol is based on standard practices for the analysis of phenolic compounds.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of 4-tert-Butyl-2-methylphenol by measuring its mass loss as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 4-tert-Butyl-2-methylphenol into a ceramic or platinum TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis: Record the mass of the sample as a function of temperature. The resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) are analyzed to determine the onset of decomposition, peak decomposition temperatures, and the percentage of mass loss at each stage.

Evolved Gas Analysis (TGA-MS)

Objective: To identify the volatile products generated during the thermal decomposition of 4-tert-Butyl-2-methylphenol.

Instrumentation: A thermogravimetric analyzer coupled to a mass spectrometer (TGA-MS) via a heated transfer line.

Procedure:

• TGA Protocol: Follow the TGA protocol as described above.

• MS Setup:

  • The transfer line should be heated (e.g., to 200-250 °C) to prevent condensation of the evolved gases.

  • The mass spectrometer should be set to scan a mass-to-charge (m/z) range of approximately 10-200 amu.

• Data Acquisition: The mass spectrometer will detect the ions corresponding to the evolved gases in real-time as the TGA experiment progresses.

• Data Analysis: Correlate the mass loss events observed in the TGA curve with the detection of specific ions in the mass spectrometer to identify the decomposition products at different temperatures.

Visualizing the Process

To further elucidate the experimental and decomposition pathways, the following diagrams are provided.

TGA Experimental Workflow Diagram

Logical Decomposition Pathway

Conclusion

This technical guide provides a foundational understanding of the thermogravimetric analysis of 4-tert-Butyl-2-methylphenol. While direct experimental data is pending, the analysis of structurally similar compounds provides a reliable predictive framework for its thermal behavior. The primary decomposition event is the loss of the tert-butyl group, a critical piece of information for its application in environments where thermal stability is a key parameter. The provided protocols offer a standardized approach for researchers to conduct their own thermal analysis and contribute to a more comprehensive understanding of this important antioxidant.

References

• 1. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 4-tert-Butyl-2-methylphenol in Polymers using HPLC

Abstract

This application note details a robust and reliable method for the quantification of 4-tert-Butyl-2-methylphenol, a common antioxidant, in various polymer matrices using High-Performance Liquid Chromatography (HPLC) with UV detection. The described protocol provides a comprehensive workflow, from sample preparation to data analysis, suitable for quality control, stability studies, and migration testing in research, industrial, and drug development settings. The method is based on reversed-phase chromatography, offering excellent selectivity and sensitivity for the target analyte.

Introduction

4-tert-Butyl-2-methylphenol is a synthetic phenolic antioxidant frequently incorporated into polymers such as polyethylene (B3416737) (PE) and polypropylene (B1209903) (PP) to prevent oxidative degradation.[1] Its primary function is to protect the polymer from degradation during processing and end-use, thereby extending the material's lifespan and maintaining its physical properties. Monitoring the concentration of 4-tert-Butyl-2-methylphenol in polymers is crucial for ensuring product quality, assessing its persistence, and evaluating its potential for migration into contacting substances, such as foodstuffs or pharmaceuticals. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used, robust, and cost-effective technique for the selective and quantitative analysis of phenolic antioxidants in complex matrices.[1][2]

Experimental Workflow

The overall experimental workflow for the quantification of 4-tert-Butyl-2-methylphenol in polymers is depicted in the following diagram.

Figure 1: Experimental workflow for the quantification of 4-tert-Butyl-2-methylphenol in polymers.

Materials and Methods

Reagents and Materials

• 4-tert-Butyl-2-methylphenol analytical standard (≥98% purity)

• HPLC grade acetonitrile, methanol, and dichloromethane

• Reagent grade water (18.2 MΩ·cm)

• Polymer samples (e.g., polyethylene, polypropylene)

Instrumentation

• HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[2]

• Analytical balance

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.45 µm PTFE)

Standard Solution Preparation

A stock standard solution of 4-tert-Butyl-2-methylphenol (e.g., 1000 µg/mL) is prepared by accurately weighing the standard and dissolving it in methanol or acetonitrile.[2] Working standard solutions are prepared by serial dilution of the stock solution to create a calibration curve (e.g., 0.1 - 20 µg/mL).[1]

Sample Preparation

• Cut the polymer sample into small pieces (approximately 2x2 mm).[1]

• Accurately weigh about 1 gram of the polymer sample into a glass vial.

• Add 10 mL of a suitable solvent (e.g., dichloromethane) to dissolve or swell the polymer.

• Place the vial in an ultrasonic bath for 30 minutes to facilitate extraction.[1]

• Add an anti-solvent (e.g., methanol) to precipitate the polymer.

• Centrifuge the mixture to separate the precipitated polymer from the supernatant containing the analyte.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC Conditions

The following HPLC conditions are a suitable starting point and should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)[2]
Mobile Phase	Acetonitrile:Water (e.g., 80:20 v/v)[3]
Flow Rate	1.0 mL/min[2]
Injection Volume	10 µL[2]
Column Temperature	30 °C[2]
Detection Wavelength	277 nm[2][3]

Quantitative Data Summary

The following table summarizes the typical method validation parameters for the quantification of phenolic antioxidants using HPLC. The experimental values should be determined during method validation in your laboratory.[2]

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.995
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)
- Repeatability (Intra-day)	≤ 2.0%
- Intermediate Precision (Inter-day)	≤ 3.0%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10
Specificity	No interfering peaks at the retention time of the analyte

Experimental Protocol

• System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Calibration Curve: Inject the prepared standard solutions in increasing order of concentration to generate a calibration curve.

• Sample Analysis: Inject the prepared sample solutions.

• Data Acquisition: After each injection, allow sufficient run time for the analyte to elute and be detected.

• Quantification: Construct a calibration curve by plotting the peak area of the analyte against the concentration of the standards. Determine the concentration of 4-tert-Butyl-2-methylphenol in the samples by interpolating their peak areas from the calibration curve.[2]

Logical Relationship Diagram

The logical relationship between sample properties, analytical steps, and the final result is illustrated in the diagram below.

Figure 2: Logical relationship of the analytical process.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable and effective framework for the quantification of 4-tert-Butyl-2-methylphenol in polymer matrices. Adherence to the described protocol and proper method validation will ensure accurate and precise results, which are essential for quality control, regulatory compliance, and research and development applications. This guide serves as a comprehensive starting point for analysts in various scientific and industrial fields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: GC-MS Method for the Analysis of 4-tert-Butyl-2-methylphenol in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butyl-2-methylphenol is a substituted phenolic compound used as an antioxidant in various industrial applications, including the manufacturing of plastics, rubber, and petroleum products. Its potential release into the environment through industrial effluents and leaching from consumer products raises concerns about its impact on ecosystems and human health. Consequently, robust and sensitive analytical methods are essential for monitoring its presence in environmental matrices such as water and soil. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of semi-volatile organic compounds like 4-tert-Butyl-2-methylphenol. This application note provides a detailed protocol for the analysis of 4-tert-Butyl-2-methylphenol in environmental samples using GC-MS, including sample preparation, derivatization, and instrumental analysis.

Experimental Protocols

Sample Preparation

1.1. Water Samples: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for the extraction of phenolic compounds from aqueous matrices.

• Sample Collection: Collect water samples in clean, amber glass bottles to minimize photodegradation.

• Acidification: Acidify the water sample (e.g., 1 L) to a pH of approximately 2 with concentrated hydrochloric acid (HCl). This ensures that the phenolic compound is in its non-ionized form, enhancing its retention on the SPE cartridge.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 6 mL of methanol/acetone (B3395972) (3:2, v/v), followed by 6 mL of methanol, and finally 6 mL of reagent water. It is crucial not to let the cartridge run dry during conditioning.[1]

• Sample Loading: Pass the acidified water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: After loading the entire sample, wash the cartridge with a small volume of reagent water to remove any interfering polar compounds.

• Drying: Dry the cartridge by purging with air or nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the retained 4-tert-Butyl-2-methylphenol from the cartridge with a suitable organic solvent, such as dichloromethane (B109758) or a mixture of hexane (B92381) and acetone.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g., pyridine (B92270) or ethyl acetate) for the subsequent derivatization step.

1.2. Soil and Sediment Samples: Solvent Extraction

This protocol is based on methods for extracting phenolic compounds from solid matrices.[1]

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris and ensure homogeneity.

• Extraction:

  • Ultrasonic Extraction: Place a known amount of the homogenized sample (e.g., 10 g) into a beaker or flask. Add a suitable extraction solvent, such as a mixture of hexane and acetone (1:1, v/v). Sonicate the mixture for a specified period (e.g., 15-30 minutes).

  • Soxhlet Extraction: Alternatively, perform Soxhlet extraction with a suitable solvent like dichloromethane for a period of 2-4 hours.[1]

• Separation: Centrifuge the extract at a moderate speed (e.g., 3000 rpm for 10 minutes) or filter it to separate the solvent from the solid particles.[1]

• Concentration: Carefully transfer the supernatant to a clean vial and evaporate it to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent for derivatization.

Derivatization (Silylation)

To enhance the volatility and thermal stability of 4-tert-Butyl-2-methylphenol for GC-MS analysis, a derivatization step is necessary. Silylation, which involves the replacement of the active hydrogen of the phenolic hydroxyl group with a trimethylsilyl (B98337) (TMS) group, is a common and effective method.

• Reagent Addition: To the reconstituted extract in a sealed vial, add a silylating agent. A common reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[2] Add an excess of the derivatizing agent (e.g., 100 µL).

• Reaction: Seal the vial tightly and heat it at a controlled temperature (e.g., 60-70°C) for a sufficient duration (e.g., 30-60 minutes) to ensure complete derivatization.[1][2]

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Analysis

The following GC-MS parameters are provided as a starting point and should be optimized for the specific instrument and application. These parameters are based on methods for similar phenolic compounds.

Parameter	Setting
Gas Chromatograph
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial temperature of 70°C (hold for 1 min), ramp at 15°C/min to 280°C (hold for 5 min)
Mass Spectrometer
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification
SIM Ions (for TMS derivative)
Quantifier Ion (m/z)	To be determined from the mass spectrum of the derivatized standard (likely m/z 221, [M-15]+)
Qualifier Ions (m/z)	To be determined from the mass spectrum of the derivatized standard (e.g., m/z 236 [M]+, 149)

Data Presentation

The following table summarizes the quantitative performance of GC-MS methods for closely related phenolic compounds, which can be used as a reference for the expected performance for 4-tert-Butyl-2-methylphenol analysis.

Parameter	Water Matrix (4-tert-Butylphenol)[3]	Soil/Sediment Matrix (General Phenols)
Limit of Detection (LOD)	5.7 - 6.0 ng/L	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	10 ng/L	0.3 - 3 µg/kg
Linear Range	Not Specified	1 - 100 µg/kg
Correlation Coefficient (r²)	> 0.995	> 0.995
Recovery	89.8 - 98.2%	80 - 110%
Relative Standard Deviation (RSD)	3.95 - 7.17%	< 20%

Mandatory Visualization

Analytical workflow for 4-tert-Butyl-2-methylphenol analysis.

Simplified environmental fate of 4-tert-Butyl-2-methylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes: Using 4-tert-Butyl-2-methylphenol as an Antioxidant in Biodiesel Stabilization

Introduction

Biodiesel, a renewable fuel derived from vegetable oils or animal fats, is prone to oxidation during storage. This degradation is primarily due to its composition of fatty acid methyl esters (FAMEs), especially unsaturated ones. Oxidation leads to the formation of peroxides, aldehydes, and acids, which can polymerize to form insoluble gums and sediments.[1][2] These degradation products can increase the fuel's viscosity and acidity, leading to clogged filters, corroded engine parts, and overall poor engine performance.[1][3] To enhance the storage stability of biodiesel, synthetic antioxidants are commonly added.[3] This document provides detailed notes and protocols on the application of 4-tert-Butyl-2-methylphenol, a potent phenolic antioxidant, for the stabilization of biodiesel.

Mechanism of Antioxidant Action

4-tert-Butyl-2-methylphenol belongs to the class of sterically hindered phenolic antioxidants. Its efficacy stems from its ability to interrupt the free-radical chain reactions that drive biodiesel oxidation. The antioxidant molecule donates a hydrogen atom from its hydroxyl (-OH) group to reactive peroxyl radicals (ROO•) that are formed during the initial stages of oxidation.[4] This action neutralizes the peroxyl radical, terminating the propagation step of the auto-oxidation chain reaction.[4] The resulting phenoxyl radical is stabilized by the delocalization of the unpaired electron across the aromatic ring and by the steric hindrance provided by the bulky tert-butyl group, which prevents it from initiating new oxidation chains.[4][5]

Caption: Free radical scavenging by a phenolic antioxidant.

Application & Performance Data

The effectiveness of an antioxidant is typically measured by its ability to prolong the induction period (IP) of biodiesel, which is the time before rapid oxidation begins. The Rancimat method (EN 14112) is the standard procedure for this determination.[6][7] While specific performance data for 4-tert-Butyl-2-methylphenol in biodiesel is not extensively available in public literature, its efficacy can be benchmarked against structurally similar and widely studied phenolic antioxidants like Butylated Hydroxytoluene (BHT) and Tert-butylhydroquinone (TBHQ).[7] The optimal concentration of an antioxidant generally ranges from 250 to 1000 ppm, with higher concentrations leading to diminishing returns.[8]

The following table summarizes typical performance data for common phenolic antioxidants in biodiesel, which can serve as a reference for evaluating 4-tert-Butyl-2-methylphenol.

Antioxidant	Biodiesel Source	Concentration (ppm)	Induction Period (hours)
Control (No Antioxidant)	Grease Trap Oil	0	< 1.0 (estimated)
BHT	Grease Trap Oil	1000	~3.0
BHA	Grease Trap Oil	1000	~4.0
TBHQ	Grease Trap Oil	1000	~7.5
PG	Grease Trap Oil	1000	> 8.0
TBHQ	Sunflower Oil	2000-2500	> 6.0[7]
BHT	Fish Oil/Diesel Blend	-	More effective than TBHQ[9]

Table compiled from data presented in referenced studies.[8] Note: BHT (Butylated Hydroxytoluene) is 2,6-di-tert-butyl-4-methylphenol, a close structural analog of 4-tert-Butyl-2-methylphenol.

Experimental Protocols

Protocol 1: Determination of Oxidative Stability via the Rancimat Method (EN 14112)

The Rancimat method is an accelerated oxidation test that determines the induction period of oils and fats by exposing the sample to elevated temperatures and a constant stream of air.[10]

1. Materials and Equipment:

• 893 Professional Biodiesel Rancimat or equivalent instrument.[10]

• Reaction vessels and measuring vessels.

• Air pump.

• Heating block.

• Deionized water.

• Biodiesel sample.

• 4-tert-Butyl-2-methylphenol.

• Analytical balance.

2. Procedure:

• Sample Preparation:

  • Accurately weigh 3.0 ± 0.1 g of the biodiesel sample directly into a clean, dry reaction vessel.

  • To evaluate the antioxidant, add a precise amount of 4-tert-Butyl-2-methylphenol (e.g., to achieve a concentration of 500 or 1000 ppm) to the biodiesel.

  • Ensure the antioxidant is homogeneously mixed. Gentle warming or stirring may be applied if necessary. Prepare a control sample with no antioxidant.

• Instrument Setup:

  • Fill the measuring vessels with 60 mL of fresh deionized water and place them into the instrument.

  • Insert the vessel lids with the air and measuring tubes.

  • Set the heating block to the standard temperature of 110°C (as per EN 14112).

  • Set the air flow rate to 10 L/h.

• Running the Experiment:

  • Place the reaction vessels containing the samples into the pre-heated heating block.

  • Connect the air tubes to the reaction vessels.

  • Start the air flow and the data recording simultaneously.

• Data Analysis:

  • The instrument continuously bubbles air through the heated sample. Volatile organic acids produced during oxidation are carried by the air into the deionized water, increasing its conductivity.[10]

  • The instrument's software records conductivity over time.

  • The induction period is automatically calculated as the time elapsed until a sharp increase in conductivity is detected.[10] This corresponds to the point of maximum change in the rate of oxidation.

  • A longer induction period indicates greater oxidative stability. Compare the induction periods of the samples treated with 4-tert-Butyl-2-methylphenol to the control sample.

Caption: Workflow for evaluating antioxidant efficacy using the Rancimat method.

Conclusion

4-tert-Butyl-2-methylphenol is a promising antioxidant for enhancing the oxidative stability of biodiesel. As a sterically hindered phenol, it effectively quenches free radicals that propagate the degradation of fatty acid methyl esters. While direct comparative data is limited, its performance is expected to be significant, comparable to other phenolic antioxidants like BHT. The standardized Rancimat method (EN 14112) provides a robust and reliable protocol for quantifying the improvement in oxidative stability. Researchers should perform dose-response experiments to determine the optimal concentration for their specific biodiesel feedstock to achieve the desired stability in a cost-effective manner.

References

• 1. EP1563041B1 - Use of 2,6-di-tert.-butyl-p-cresol for increasing the storage stability of biodiesel - Google Patents [patents.google.com]
• 2. The role of antioxidants in improving biodiesel's oxidative stability, poor cold flow properties, and the effects of the duo on engine performance: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Survey on Antioxidants Used as Additives to Improve Biodiesel’s Stability to Degradation through Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 6. Oxidation stability of biodiesel fuels and blends using the Rancimat and PetroOXY methods. Effect of 4-allyl-2,6-dimethoxyphenol and catechol as biodiesel additives on oxidation stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ajbasweb.com [ajbasweb.com]
• 9. Antioxidant Effect on Oxidation Stability of Blend Fish Oil Biodiesel with Vegetable Oil Biodiesel and Petroleum Diesel Fuel - Neliti [neliti.com]
• 10. Oxidation stability of diesel, biodiesel, and blends | Metrohm [metrohm.com]

Application Notes and Protocols: 4-tert-Butyl-2-methylphenol as a Stabilizer in Industrial Lubricants and Oils

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-tert-Butyl-2-methylphenol as a stabilizer in industrial lubricants and oils. This document details its mechanism of action, presents typical performance data for structurally similar phenolic antioxidants, and outlines detailed experimental protocols for evaluating its efficacy.

Introduction

4-tert-Butyl-2-methylphenol is a sterically hindered phenolic antioxidant used to prevent oxidative degradation in a variety of industrial products, including lubricants and oils.[1][2] Its chemical structure, featuring a hydroxyl group on a benzene (B151609) ring with bulky alkyl substituents, enables it to effectively scavenge free radicals and inhibit oxidation chain reactions.[2][3] This action is critical for extending the service life and maintaining the performance of lubricants and oils by preventing viscosity increase, sludge formation, and the formation of gums and deposits that can impair machinery performance.[2][4]

Mechanism of Action: Radical Scavenging

The primary role of 4-tert-Butyl-2-methylphenol as a stabilizer is to interrupt the auto-oxidation cycle of lubricants and oils. This is achieved through a radical scavenging mechanism. The process begins with the donation of a hydrogen atom from the phenolic hydroxyl group to a reactive peroxyl radical (ROO•), which is formed during the propagation stage of the oxidation chain reaction.[1][5] This donation neutralizes the peroxyl radical, forming a hydroperoxide (ROOH) and a phenoxyl radical.[5]

The resulting phenoxyl radical is relatively stable due to two key features of the 4-tert-Butyl-2-methylphenol structure:

• Resonance Stabilization: The unpaired electron can be delocalized across the aromatic ring.

• Steric Hindrance: The bulky tert-butyl group ortho to the hydroxyl group sterically hinders the radical, preventing it from initiating further oxidation reactions.[1][5]

This stabilization of the phenoxyl radical is crucial for terminating the oxidation chain reaction and preventing the degradation of the lubricant or oil.[1]

Antioxidant radical scavenging mechanism.

Performance Data

While specific quantitative performance data for 4-tert-Butyl-2-methylphenol is not extensively available in public literature, the following tables provide typical performance data for structurally similar and commonly used hindered phenolic antioxidants. This data serves as a benchmark for estimating the potential efficacy of 4-tert-Butyl-2-methylphenol in similar applications.[2]

Table 1: Oxidative Stability of Lubricating Oils with Phenolic Antioxidants (Rotary Bomb Oxidation Test - RBOT, ASTM D2272)

Antioxidant	Concentration (wt%)	Oxidation Induction Time (minutes)	Base Oil
Base Oil (Control)	0	Not specified	Mineral Oil
2,6-di-tert-butyl-4-methylphenol (BHT)	0.5	350	Mineral Oil
2,6-di-tert-butylphenol	0.5	320	Mineral Oil
4,4'-methylenebis(2,6-di-tert-butylphenol)	0.5	450	Mineral Oil
Note: Data is illustrative and compiled from general knowledge of lubricant additives. Actual performance may vary depending on the specific base oil and additive package.[2]

Table 2: Oxidative Induction Time (OIT) of High-Density Polyethylene (HDPE) with Phenolic Antioxidants (DSC/TGA)

Antioxidant	Concentration (wt%)	OIT at 200°C (minutes)
Vitamin E	0.1	25
A clustered, quadri-functional hindered phenol	0.1 (molar equivalent)	45
A small hindered phenol	0.1	15
Source: Adapted from a comparative study on antioxidant performance in HDPE. The specific hindered phenols were not fully named in the source.[2]

Table 3: Oxidative Stability of Biodiesel with Phenolic Antioxidants (Rancimat Method)

Antioxidant	Concentration (ppm)	Induction Period (hours)	Biodiesel Source
Neat Biodiesel (Control)	0	5.53	Canola Methyl Ester
Butylated hydroxytoluene (BHT)	100	6.14	Canola Methyl Ester
6,6-di-tert-butyl-2,2'-methylendi-p-cresol (BPH)	100	6.93	Canola Methyl Ester
Source: Adapted from a study on the oxidative storage stability of canola fatty acid methyl ester.[2]

Experimental Protocols

The efficacy of 4-tert-Butyl-2-methylphenol as a stabilizer can be evaluated using several standardized methods.

Determination of Oxidative Stability by the Rancimat Method

The Rancimat method is an accelerated oxidation test that determines the oxidative stability of oils and fats by measuring the induction period, which is the time until a rapid increase in oxidation occurs.[2]

Materials and Equipment:

• Rancimat instrument

• Reaction vessels

• Measuring vessels

• Air pump

• Heating block

• Deionized water

• Sample of industrial oil (e.g., lubricant)

• 4-tert-Butyl-2-methylphenol

Protocol:

• Sample Preparation: Accurately weigh 3.0 ± 0.1 g of the oil sample into a clean reaction vessel. For evaluating the antioxidant, add a precise amount of 4-tert-Butyl-2-methylphenol to the oil and ensure it is homogeneously mixed.[2]

• Instrument Setup: Fill the measuring vessels with 60 mL of deionized water. Set the heating block to the desired temperature (e.g., 110°C for many oils) and the air flow rate (e.g., 20 L/h).[2]

• Measurement: Place the reaction vessel into the heating block. Connect the air tube to the reaction vessel, ensuring the air inlet is submerged in the sample. Connect the outlet tube from the reaction vessel to the measuring vessel.[2]

• Data Collection: Start the measurement. The instrument will continuously bubble air through the heated sample. Volatile oxidation products are carried by the air stream into the measuring vessel, where they are absorbed by the deionized water, increasing its conductivity. The time until a rapid increase in conductivity is observed is the induction period.[2]

Workflow for Rancimat oxidative stability testing.

Oxidation Onset Temperature (OOT) by Differential Scanning Calorimetry (DSC)

The OOT test evaluates the effectiveness of antioxidants by determining the temperature at which rapid oxidation begins under a pressurized oxygen atmosphere.[6]

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Open aluminum pans

• Oxygen gas supply

• Lubricant sample

• 4-tert-Butyl-2-methylphenol

Protocol:

• Sample Preparation: Prepare lubricant samples by blending a known concentration (e.g., 0.5% w/w) of 4-tert-Butyl-2-methylphenol into the base oil.[7]

• Instrument Setup: Place a 3.0–3.3 mg sample into an open aluminum pan. Place the pan in the DSC cell.[6]

• Measurement: Pressurize the DSC cell with oxygen (e.g., 30 bars) with a constant flow rate (e.g., 50-100 mL/min).[6][7] Heat the sample from a starting temperature (e.g., 100°C) at a constant rate (e.g., 10°C/min) to a final temperature (e.g., 250°C).[6]

• Data Analysis: The OOT is the temperature at which an exothermic event (a sharp increase in heat flow) is detected, indicating the onset of oxidation.[6][7]

Rotating Pressure Vessel Oxidation Test (RPVOT)

The RPVOT (ASTM D2272) is widely used to evaluate the oxidation stability of new and in-service oils. It measures the time until a significant pressure drop occurs due to oxygen consumption during oxidation.[4][8]

Materials and Equipment:

• Rotating pressure vessel apparatus

• Oxygen supply

• Heating bath

• Pressure gauge

• Lubricant sample

• 4-tert-Butyl-2-methylphenol

• Copper catalyst coil

Protocol:

• Sample Preparation: A specified amount of the lubricant sample, containing a known concentration of 4-tert-Butyl-2-methylphenol, is placed in the pressure vessel with a copper catalyst coil and a specified amount of water.

• Pressurization and Heating: The vessel is sealed, pressurized with oxygen, and placed in a heating bath at a specified temperature, while being rotated at a constant speed.[8]

• Measurement: The pressure inside the vessel is monitored continuously. The test ends when the pressure drops by a specified amount from the maximum pressure.[8]

• Result: The result is reported as the time in minutes to reach the specified pressure drop, which indicates the oil's resistance to oxidation.[8]

A typical workflow for evaluating antioxidant activity.

Conclusion

4-tert-Butyl-2-methylphenol is an effective antioxidant for industrial lubricants and oils, functioning through a well-understood radical scavenging mechanism. While performance can vary based on the specific base oil and operating conditions, the experimental protocols outlined provide a robust framework for evaluating its efficacy as a stabilizer. The use of standardized tests such as the Rancimat, DSC, and RPVOT allows for the quantitative assessment of its ability to extend the useful life of lubricants and oils by inhibiting oxidative degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lubesngreases.com [lubesngreases.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Testing Methods for Detecting Antioxidants in Lubricants - Strategic Reliability Solutions Ltd [strategicreliabilitysolutions.com]

Application Notes and Protocols for Testing the Antioxidant Activity of 4-tert-Butyl-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butyl-2-methylphenol, a synthetic phenolic compound, belongs to the class of sterically hindered phenols, which are widely recognized for their antioxidant properties.[1] These compounds are utilized in various industrial applications, including polymers, lubricants, and fuels, to prevent oxidative degradation.[1] Their efficacy stems from the ability of the phenolic hydroxyl group to donate a hydrogen atom to neutralize free radicals, thereby terminating the oxidative chain reactions that lead to material degradation and can contribute to cellular damage in biological systems.[1][2] The bulky tert-butyl group enhances the stability of the resulting phenoxyl radical, preventing it from initiating new radical chains.[3]

The evaluation of the antioxidant activity of compounds like 4-tert-Butyl-2-methylphenol is crucial for their application in drug development and as stabilizing agents. This document provides detailed protocols for three common in vitro assays used to assess antioxidant capacity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay, and the FRAP (Ferric Reducing Antioxidant Power) Assay.

Mechanism of Antioxidant Action: Radical Scavenging

The primary antioxidant mechanism of hindered phenols such as 4-tert-Butyl-2-methylphenol involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical (R•). This process neutralizes the reactive radical and terminates the propagation step of autoxidation. The resulting phenoxyl radical is stabilized by the delocalization of the unpaired electron across the aromatic ring and by the steric hindrance provided by the bulky alkyl substituents, which prevents it from initiating further radical reactions.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 4-tert-Butyl-2-methylphenol in Food Contact Materials

Introduction

4-tert-Butyl-2-methylphenol is a substituted phenolic compound that can be used as an antioxidant in the manufacturing of polymers. Antioxidants are incorporated into plastics to prevent oxidative degradation during processing and throughout the shelf-life of the product, thereby maintaining the integrity of the food contact material (FCM). However, there is a potential for such additives to migrate from the packaging material into the food, which necessitates robust analytical methods for their quantification to ensure consumer safety and regulatory compliance.

This document provides detailed application notes and protocols for the analysis of 4-tert-Butyl-2-methylphenol in food contact materials. The methodologies are based on established analytical techniques for similar phenolic compounds and are intended for use by researchers, scientists, and professionals in the field of drug development and food safety.

Regulatory Context

As of the latest available information, a specific migration limit (SML) for 4-tert-Butyl-2-methylphenol is not explicitly listed in the Annex I of Commission Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food. However, a closely related substance, 4-tert-butylphenol (B1678320) (PTBP), is authorized for use in plastic food contact materials.[1][2] It is important to note that 4-tert-butylphenol has also been identified as a substance of very high concern (SVHC) due to its potential endocrine-disrupting properties.[1] In the absence of a specific SML, the general migration limit of 10 mg/dm² of the food contact surface for the total of all substances migrating to the food, or 60 mg/kg of food, may apply.[3] For non-listed substances, migration should not be detectable at a limit of 0.01 mg/kg of food.[2]

A self-derived tolerable daily intake (sTDI) for p-tert-Butylphenol has been reported in a Declaration of Conformity as 0.05 mg/kg of food, which can serve as a reference point for risk assessment.[4]

Analytical Methodologies

The determination of 4-tert-Butyl-2-methylphenol in food contact materials can be effectively achieved using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV or MS detection. The choice of method will depend on the required sensitivity, selectivity, and the nature of the food contact material matrix.

Experimental Workflow

The general workflow for the analysis of 4-tert-Butyl-2-methylphenol in food contact materials is depicted in the following diagram.

FCM Analysis Workflow Diagram

Protocol 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of semi-volatile organic compounds like 4-tert-Butyl-2-methylphenol.

Sample Preparation: Accelerated Solvent Extraction (ASE)

• Sample Preparation : Cut the food contact material into small pieces (approximately 2x2 mm).

• Mixing : Accurately weigh about 0.5 g of the sample and mix it with an inert dispersing agent like diatomaceous earth.

• Extraction Cell : Pack the mixture into an ASE cell.

• Extraction Parameters :

  • Solvent : Dichloromethane (B109758) or acetone.

  • Temperature : 100°C.

  • Pressure : 1500 psi.

  • Static Time : 5 minutes (2 cycles).

• Concentration : Collect the extract and concentrate it to approximately 1 mL using a gentle stream of nitrogen.

GC-MS Instrumental Parameters

The following table summarizes the recommended GC-MS parameters, which should be optimized for the specific instrument used.

Parameter	Recommended Setting
GC System
Column	DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	280°C
Injection Mode	Splitless
Oven Program	Initial: 100°C (hold 1 min), Ramp 1: 20°C/min to 250°C, Ramp 2: 5°C/min to 300°C (hold 10 min)
MS System
MS Transfer Line Temp.	290°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification

Note: The specific quantification and qualifier ions for 4-tert-Butyl-2-methylphenol would need to be determined by analyzing a pure standard.

Protocol 2: Analysis by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique suitable for the routine quantification of phenolic compounds.

Sample Preparation: Ultrasound-Assisted Extraction (UAE)

• Sample Preparation : Cut the food contact material into small pieces (approximately 2x2 mm).

• Extraction : Accurately weigh about 1 g of the sample into a glass vial and add 10 mL of a suitable extraction solvent (e.g., acetonitrile (B52724) or a mixture of dichloromethane and n-hexane).

• Sonication : Place the vial in an ultrasonic bath and extract for 30 minutes at a controlled temperature (e.g., 40°C).[5]

• Filtration : After extraction, allow the solution to cool and filter it through a 0.45 µm syringe filter into an HPLC vial.

HPLC-UV Instrumental Parameters

The following table outlines the recommended HPLC-UV parameters.

Parameter	Recommended Setting
HPLC System
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
UV Detector
Detection Wavelength	280 nm (This should be optimized based on the UV spectrum of 4-tert-Butyl-2-methylphenol)

Quantitative Data Summary

While specific quantitative data for 4-tert-Butyl-2-methylphenol is limited in the public domain, the following table provides reference values for related compounds and general regulatory limits.

Analyte/Parameter	Food Contact Material	Method	Reported Value/Limit	Reference
4-tert-butylphenol (PTBP)	Plastic	-	Authorized in EU Reg. 10/2011	[1]
p-tert-Butylphenol	Plastic	-	sTDI: 0.05 mg/kg food	[4]
Overall Migration Limit (OML)	All Plastics	Gravimetric	10 mg/dm² or 60 mg/kg	[3]
Non-listed substances	All Plastics	-	Not Detectable (<0.01 mg/kg)	[2]
2,4-di-tert-butylphenol	PP/LDPE	GC-MS	Up to 45.568 ± 31.513 mg/kg

PP/LDPE: Polypropylene/Low-Density Polyethylene

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the use of 4-tert-Butyl-2-methylphenol as an antioxidant in food contact materials and the subsequent need for migration analysis to ensure food safety.

References

• 1. 4-tert-butylphenol as SVHC | Food Packaging Forum [foodpackagingforum.org]
• 2. Commission Regulation (EU) No 10/2011 of 14 January 2011 on plastic materials and articles intended to come into contact with food (Text with EEA relevance) [legislation.gov.uk]
• 3. Legislation - Food Safety - European Commission [food.ec.europa.eu]
• 4. tilroy.s3.eu-west-1.amazonaws.com [tilroy.s3.eu-west-1.amazonaws.com]
• 5. benchchem.com [benchchem.com]

Application of 4-tert-Butyl-2-methylphenol in Organic Synthesis Reactions: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-tert-Butyl-2-methylphenol as a versatile starting material in various organic synthesis reactions. This sterically hindered phenol (B47542) is a key building block in the synthesis of antioxidants, UV absorbers, and other specialty chemicals.

Synthesis of Hindered Phenolic Antioxidants

4-tert-Butyl-2-methylphenol is a primary precursor for the synthesis of high-performance phenolic antioxidants. These antioxidants are crucial for preventing thermo-oxidative degradation in polymers, rubbers, and lubricants. A prominent example is the synthesis of 2,2'-methylenebis(6-tert-butyl-4-methylphenol), commercially known as Antioxidant 2246.

Reaction Scheme: Synthesis of Antioxidant 2246

Caption: Synthesis of Antioxidant 2246.

Quantitative Data for Antioxidant 2246 Synthesis

Reactant/Product	Molecular Weight ( g/mol )	Moles	Mass (g)	Yield (%)	Reference
4-tert-Butyl-2-methylphenol	164.24	0.5	82	-	[1]
Methylal (Formaldehyde source)	76.09	-	200 ml	-	[1]
Sulfuric Acid (conc.)	98.08	-	2.5	-	[1]
Antioxidant 2246	340.50	~0.24	~83.4	98	[1]

Experimental Protocol: Synthesis of 2,2'-methylenebis(6-tert-butyl-4-methylphenol) (Antioxidant 2246)[1]

• Reaction Setup: In a reactor equipped with a thermometer, condenser, and stirrer, add 82 g of 4-tert-butyl-2-methylphenol and 200 ml of methylal.

• Catalyst Addition: Carefully add 2.5 g of concentrated sulfuric acid to the mixture.

• Reaction: Stir the contents of the reactor for 2 hours at a temperature of 60°-70° C.

• Neutralization: Cool the reaction mixture to 20° C and add calcium oxide to neutralize the sulfuric acid. Stir for an additional 20 minutes.

• Work-up: Filter the mixture. The unreacted methylal is distilled off from the filtrate.

• Isolation: The residue, 2,2'-methylenebis(4-methyl-6-tert-butylphenol), is obtained as the final product. The reported yield is 98% of the theoretical value.

Synthesis of Benzotriazole UV Absorbers

4-tert-Butyl-2-methylphenol is a critical intermediate in the production of benzotriazole-type UV absorbers, which are essential for protecting materials from photodegradation. A key example is the synthesis of UV-326, which involves a multi-step process starting with the azo coupling of 4-tert-butyl-2-methylphenol.

Reaction Scheme: Synthesis of UV-326

Caption: Synthesis of UV-326.

Quantitative Data for UV-326 Synthesis (Azo Coupling Step)

Reactant/Product	Molecular Weight ( g/mol )	Moles	Mass (g)	Yield (%)	Reference
4-chloro-2-nitroaniline	172.57	0.01	1.72	-	[2]
4-tert-Butyl-2-methylphenol	164.24	0.0105	1.72	-	[2]
Sodium Nitrite (NaNO₂)	69.00	0.01	0.69	-	[2]
Potassium Bisulfate (KHSO₄)	136.17	0.01	1.36	-	[2]
Azo Intermediate	347.79	~0.0093	~3.23	93	[2]

Experimental Protocols: Synthesis of UV-326

Protocol 2.1: Azo Coupling to form 2-tert-Butyl-6-[(4-chloro-2-nitrophenyl)diazenyl]-4-methylphenol [2]

• Reaction Setup: In a mortar, combine 1.72 g (10 mmol) of 4-chloro-2-nitroaniline, 1.72 g (10.5 mmol) of 2-tert-butyl-4-methylphenol, 0.69 g (10 mmol) of NaNO₂, and 1.36 g (10 mmol) of KHSO₄.

• Reaction: Grind the mixture intensively for 15 minutes at room temperature (293 K).

• Work-up: Wash the resulting product with hot water.

• Purification: Recrystallize the crude product from ethanol (B145695) to obtain purple crystals. The reported yield is 93%.

Protocol 2.2: Reductive Cyclization to form UV-326

Note: A specific protocol for the reductive cyclization of the exact azo intermediate was not found. The following is a general procedure based on similar reactions.

• Reaction Setup: In a suitable reactor, dissolve the azo intermediate in a solvent such as toluene (B28343).

• Reduction: Under alkaline conditions (e.g., with the addition of aqueous sodium hydroxide), introduce a reducing agent. A common method involves the portion-wise addition of zinc dust. This reaction is exothermic and may require cooling to maintain a temperature of 50-70°C.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the azo intermediate is consumed.

• Work-up: Once the reaction is complete, filter off the excess zinc. The organic layer is then washed, dried, and the solvent is removed under reduced pressure to yield the crude UV-326.

• Purification: The crude product can be further purified by recrystallization.

Synthesis of Phenolic Resins

4-tert-Butyl-2-methylphenol can be used in the synthesis of phenolic resins through condensation with formaldehyde. These resins have applications in adhesives and coatings.

Reaction Scheme: Phenolic Resin Formation

Caption: Phenolic Resin Formation.

Quantitative Data for Phenolic Resin Synthesis

Reactant	Moles	Mass (g)	Phenol:Formaldehyde Ratio	Reference
p-tert-butylphenol	0.67	100	1:0.8	[3]
Formaldehyde (aq)	~0.536	44	-	[3]
4-maleimidophenol	-	1	-	[3]
Sulfuric acid (conc.)	-	0.3	-	[3]

Note: This protocol uses p-tert-butylphenol, but a similar approach can be applied to 4-tert-butyl-2-methylphenol.

Experimental Protocol: Synthesis of a Modified Phenolic Resin[3]

• Reaction Setup: In a 500 ml four-neck round-bottom flask equipped with a mechanical stirrer, thermometer, reflux condenser, and dropping funnel, add 100 g (0.67 mol) of p-tert-butylphenol, 1 g of 4-maleimidophenol, and 0.3 g of concentrated sulfuric acid.

• Reaction Initiation: Heat the mixture to 90°C.

• Formaldehyde Addition: Add 44 g of formaldehyde aqueous solution dropwise (phenol-formaldehyde ratio of 1:0.8) and continue the reaction for 1 hour.

• Extraction and Neutralization: After the reaction, add 150 g of toluene and extract the organic phase. Add an alkaline solution to neutralize the reaction mixture.

• Polycondensation: Heat the mixture to 160°C for 1 hour to induce polycondensation.

• Purification: Distill under reduced pressure to remove water and unreacted monomers, yielding the maleimide-modified p-tert-butylphenol formaldehyde resin.

O-Alkylation Reactions (Williamson Ether Synthesis)

The phenolic hydroxyl group of 4-tert-butyl-2-methylphenol can undergo O-alkylation via the Williamson ether synthesis to produce various ethers. This reaction is fundamental in modifying the properties of the phenol for diverse applications.

Reaction Scheme: Williamson Ether Synthesis

Caption: Williamson Ether Synthesis.

General Experimental Protocol: Williamson Ether Synthesis

• Deprotonation: Dissolve 4-tert-butyl-2-methylphenol in a suitable solvent (e.g., acetone, DMF). Add a base (e.g., anhydrous potassium carbonate, sodium hydride) to the solution and stir to form the phenoxide.

• Nucleophilic Attack: Add the desired alkyl halide (e.g., an alkyl bromide or iodide) to the reaction mixture, often dropwise.

• Reaction: Heat the reaction mixture to reflux and maintain for a period of time, monitoring the reaction progress by TLC.

• Work-up: After completion, cool the mixture, filter any solid salts, and remove the solvent under reduced pressure.

• Purification: The crude product is typically purified by extraction and subsequent distillation or chromatography.

References

• 1. Khan Academy [khanacademy.org]
• 2. 2-tert-Butyl-6-[(4-chloro-2-nitro­phen­yl)diazen­yl]-4-methylphenol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maleimide modified p-tert-butyl phenol formaldehyde resin and synthesis method thereof - Eureka | Patsnap [eureka.patsnap.com]

Application Note: Quantitative Analysis of 4-tert-Butyl-2-methylphenol in Polyethylene using FTIR Spectroscopy

Abstract

This application note details a robust and reliable method for the quantitative determination of the antioxidant 4-tert-Butyl-2-methylphenol in a polyethylene (B3416737) matrix using Fourier Transform Infrared (FTIR) spectroscopy. The described protocol is designed for researchers, scientists, and quality control professionals in the polymer and pharmaceutical industries. This document provides comprehensive experimental procedures, including the preparation of calibration standards, sample analysis, and data processing. All quantitative data is summarized in a structured table, and the experimental workflow is visualized using a Graphviz diagram.

Introduction

4-tert-Butyl-2-methylphenol is a hindered phenolic antioxidant commonly added to polyethylene to prevent oxidative degradation during processing and end-use, thereby extending the material's lifespan and maintaining its physical properties. Monitoring the concentration of this additive is crucial for ensuring product quality and performance. FTIR spectroscopy offers a rapid, non-destructive, and cost-effective analytical technique for this purpose. The principle of this method is based on the Beer-Lambert law, which states that the absorbance of a specific infrared band is directly proportional to the concentration of the corresponding functional group. By measuring the absorbance of a characteristic vibrational band of 4-tert-Butyl-2-methylphenol, its concentration in a polyethylene film can be accurately quantified.

Experimental Principle

The quantitative analysis of 4-tert-Butyl-2-methylphenol in polyethylene is achieved by measuring the intensity of one of its characteristic absorption bands in the infrared spectrum. To ensure accuracy, the absorbance of the analyte's peak is normalized against an internal standard peak from the polyethylene matrix. This ratio corrects for variations in film thickness. A calibration curve is generated by plotting the normalized absorbance against known concentrations of 4-tert-Butyl-2-methylphenol in polyethylene standards. The concentration of the antioxidant in an unknown sample can then be determined from this calibration curve.

Characteristic Vibrational Bands:

• Analyte (4-tert-Butyl-2-methylphenol): The O-H stretching vibration of the phenolic group, typically observed in the range of 3650-3600 cm⁻¹, is a strong and characteristic absorption. For hindered phenols like 4-tert-Butyl-2-methylphenol, this peak is expected to be sharp and well-defined.

• Internal Standard (Polyethylene): A combination band in the polyethylene spectrum, such as the one at approximately 2019 cm⁻¹, can be used as an internal thickness standard as it is not subject to significant interference.

Experimental Protocols

Materials and Reagents

• Polyethylene (PE) powder (antioxidant-free)

• 4-tert-Butyl-2-methylphenol (analytical standard, >99% purity)

• Xylene (analytical grade)

• Methanol (B129727) (analytical grade)

• Hydraulic press with heated platens

• Spacers for consistent film thickness (e.g., 100 µm)

• Aluminum foil

• Analytical balance (± 0.0001 g)

• Glass vials with screw caps

• FTIR spectrometer with a transmission accessory

Preparation of Calibration Standards

• Stock Solution Preparation: Accurately weigh 100 mg of 4-tert-Butyl-2-methylphenol and dissolve it in 100 mL of methanol to prepare a 1 mg/mL stock solution.

• Preparation of Polyethylene Blends:

  • Prepare a series of polyethylene blends with varying concentrations of 4-tert-Butyl-2-methylphenol (e.g., 100, 250, 500, 750, and 1000 ppm).

  • For a 100 ppm standard in a 5 g polyethylene batch, for example, add 0.5 mL of the 1 mg/mL stock solution to 5 g of polyethylene powder in a glass vial.

  • Thoroughly mix the powder and the solution.

  • Gently evaporate the methanol in a fume hood at room temperature, followed by drying in a vacuum oven at 40°C for 4 hours to remove any residual solvent.

• Film Preparation by Hot Pressing:

  • Place approximately 0.5 g of the dried polyethylene blend between two sheets of aluminum foil.

  • Use spacers to ensure a consistent film thickness.

  • Preheat the hydraulic press to 150°C.

  • Place the sample assembly in the press and apply a pressure of 5 tons for 2 minutes.

  • Rapidly cool the film to room temperature under pressure.

  • Carefully remove the polyethylene film from the aluminum foil.

FTIR Analysis

• Instrument Parameters:

  • Spectrometer: FTIR spectrometer

  • Detector: DTGS

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

  • Apodization: Happ-Genzel

• Sample Measurement:

  • Record a background spectrum with an empty sample holder.

  • Mount the polyethylene film in the transmission accessory.

  • Acquire the sample spectrum.

  • For each film, measure at least three different spots to ensure homogeneity and average the results.

Data Analysis

• Peak Absorbance Measurement:

  • For each spectrum, determine the absorbance of the O-H stretching peak of 4-tert-Butyl-2-methylphenol (approx. 3650-3600 cm⁻¹). Use a baseline correction between two points on either side of the peak.

  • Determine the absorbance of the polyethylene internal standard peak (approx. 2019 cm⁻¹).

• Normalization: Calculate the normalized absorbance for each standard by dividing the absorbance of the analyte peak by the absorbance of the internal standard peak.

• Calibration Curve Construction:

  • Plot the normalized absorbance versus the concentration of 4-tert-Butyl-2-methylphenol for the calibration standards.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 indicates a good linear fit.

• Quantification of Unknown Samples:

  • Measure the FTIR spectrum of the unknown polyethylene sample using the same procedure.

  • Calculate the normalized absorbance of the 4-tert-Butyl-2-methylphenol peak.

  • Use the calibration curve equation to calculate the concentration of the antioxidant in the unknown sample.

Data Presentation

The quantitative data for the calibration standards should be organized in a clear and structured table to facilitate easy comparison and analysis.

Standard ID	Concentration (ppm)	Absorbance of O-H Peak (A_analyte)	Absorbance of PE Peak (A_IS)	Normalized Absorbance (A_analyte / A_IS)
STD-01	100	0.015	0.50	0.030
STD-02	250	0.038	0.51	0.075
STD-03	500	0.076	0.50	0.152
STD-04	750	0.115	0.51	0.225
STD-05	1000	0.152	0.50	0.304

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of 4-tert-Butyl-2-methylphenol in polyethylene.

Logical Relationship of Analysis

Caption: Logical relationship for the data analysis and quantification process.

Conclusion

The FTIR spectroscopic method detailed in this application note provides a simple, rapid, and accurate means for the quantitative analysis of 4-tert-Butyl-2-methylphenol in polyethylene. The use of an internal standard effectively compensates for variations in sample thickness, leading to reliable and reproducible results. This method is well-suited for routine quality control in manufacturing processes and for research applications in polymer science and drug development.

Application Notes and Protocols for Electrochemical Detection of 4-tert-Butyl-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butyl-2-methylphenol is a synthetic phenolic compound with antioxidant properties, belonging to a class of chemicals widely used as preservatives in food, cosmetics, and pharmaceutical products to prevent oxidation. The monitoring of its concentration is crucial for quality control and safety assessment. Electrochemical methods offer a rapid, sensitive, and cost-effective alternative to traditional chromatographic techniques for the determination of phenolic compounds. This document provides detailed application notes and protocols for the electrochemical detection of 4-tert-Butyl-2-methylphenol, leveraging voltammetric techniques.

Principle of Electrochemical Detection

The electrochemical detection of 4-tert-Butyl-2-methylphenol is based on its oxidation at an electrode surface. The phenolic hydroxyl group is electroactive and can be oxidized by applying a positive potential. This oxidation process involves the transfer of electrons from the analyte to the electrode, generating a measurable current. The magnitude of this current is proportional to the concentration of 4-tert-Butyl-2-methylphenol in the sample, forming the basis for quantitative analysis. The potential at which the oxidation occurs is characteristic of the analyte and can be used for its identification.

Various voltammetric techniques can be employed, including Cyclic Voltammetry (CV), Differential Pulse Voltammetry (DPV), and Square Wave Voltammetry (SWV). CV is primarily used for mechanistic studies to understand the electrochemical behavior of the analyte, while DPV and SWV are more sensitive techniques suitable for quantitative analysis at low concentrations.

Data Presentation

The following table summarizes the electrochemical detection of 4-tert-butylphenol (B1678320) and related phenolic compounds using different electrode systems and voltammetric techniques. Due to the limited data specifically for 4-tert-Butyl-2-methylphenol, information on structurally similar compounds is included for comparative purposes.

Analyte	Electrode	Technique	Linear Range	Limit of Detection (LOD)	Reference
4-tert-butylphenol	Platinum macroelectrode	Differential Pulse Voltammetry	Not Specified	Not Specified	[1]
o-sec-butylphenol	MWCNTs-BMIM·PF6/GCE	Not Specified	1 x 10⁻⁷ to 2.5 x 10⁻⁵ M	8.65 x 10⁻⁹ M	[2]
4-nonylphenol	Carbon nanotubes modified screen-printed carbon electrode	Differential Pulse Voltammetry	Not Specified	9.95 x 10⁻⁶ M	[3]
2,6-di-tert-butyl-p-cresol (BHT)	Graphite Electrode	Differential Pulse Voltammetry	0.01 to 0.5%	Not Specified	[4]
tert-butylhydroxyanisole (TBHA)	MBCl/CdO/SWCNTs/CPE	Square Wave Voltammetry	0.07-600 μM	0.02 µM	[5]

Note: GCE = Glassy Carbon Electrode; MWCNTs = Multi-walled Carbon Nanotubes; BMIM·PF6 = 1-butyl-3-methylimidazolium hexafluorophosphate (B91526); CPE = Carbon Paste Electrode; MBCl = 1-methyl-3-butylimidazolium chloride.

Experimental Protocols

The following are generalized protocols for the electrochemical detection of 4-tert-Butyl-2-methylphenol. Optimization of specific parameters such as pH of the supporting electrolyte, scan rate, and pulse parameters is recommended for achieving the best analytical performance.

Protocol 1: Cyclic Voltammetry (CV) for Characterization

Objective: To investigate the electrochemical behavior of 4-tert-Butyl-2-methylphenol.

Materials:

• Potentiostat/Galvanostat

• Three-electrode cell:

  • Glassy Carbon Electrode (GCE) as the working electrode

  • Ag/AgCl (saturated KCl) as the reference electrode

  • Platinum wire as the counter electrode

• 4-tert-Butyl-2-methylphenol stock solution

• Supporting electrolyte: e.g., 0.1 M phosphate (B84403) buffer solution (PBS) at a specific pH (e.g., 7.0), or an organic solvent with a supporting electrolyte like tetrabutylammonium (B224687) perchlorate (B79767) (TBAP) in acetonitrile.

• Polishing materials for GCE (e.g., alumina (B75360) slurry)

Procedure:

• Electrode Preparation:

  • Polish the GCE surface with alumina slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with deionized water and ethanol.

  • Allow the electrode to dry completely.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the prepared GCE, Ag/AgCl reference electrode, and platinum counter electrode.

  • Add a known volume of the supporting electrolyte to the cell.

  • Deoxygenate the solution by purging with high-purity nitrogen gas for at least 10 minutes. Maintain a nitrogen atmosphere over the solution during the experiment.

• CV Measurement:

  • Connect the electrodes to the potentiostat.

  • Record a blank CV of the supporting electrolyte over the desired potential range (e.g., 0 V to +1.2 V vs. Ag/AgCl).

  • Add a known concentration of 4-tert-Butyl-2-methylphenol to the cell.

  • Record the CV of the analyte at a specific scan rate (e.g., 100 mV/s).

  • Investigate the effect of scan rate by recording CVs at various scan rates (e.g., 20, 50, 100, 150, 200 mV/s) to study the nature of the electrode process.

Protocol 2: Differential Pulse Voltammetry (DPV) for Quantification

Objective: To perform quantitative analysis of 4-tert-Butyl-2-methylphenol.

Materials:

• Same as for CV.

Procedure:

• Electrode Preparation and Cell Setup:

  • Follow steps 1 and 2 from Protocol 1.

• DPV Measurement:

  • Set the DPV parameters on the potentiostat. Typical parameters include:

    • Initial Potential: e.g., 0 V

    • Final Potential: e.g., +1.0 V

    • Pulse Amplitude: e.g., 50 mV

    • Pulse Width: e.g., 50 ms

    • Scan Increment: e.g., 4 mV

    • Pulse Period: e.g., 200 ms

  • Record a blank DPV of the supporting electrolyte.

  • Prepare a series of standard solutions of 4-tert-Butyl-2-methylphenol in the supporting electrolyte.

  • Record the DPV for each standard solution, starting from the lowest concentration.

  • A peak corresponding to the oxidation of 4-tert-Butyl-2-methylphenol will be observed.

• Calibration Curve:

  • Plot the peak current versus the concentration of 4-tert-Butyl-2-methylphenol.

  • Perform a linear regression analysis to obtain the calibration equation and the correlation coefficient.

• Sample Analysis:

  • Prepare the sample solution in the same supporting electrolyte.

  • Record the DPV of the sample.

  • Determine the concentration of 4-tert-Butyl-2-methylphenol in the sample using the calibration equation. The standard addition method is recommended for complex matrices to overcome matrix effects.

Protocol 3: Square Wave Voltammetry (SWV) for Enhanced Sensitivity

Objective: To achieve lower detection limits for 4-tert-Butyl-2-methylphenol.

Materials:

• Same as for CV.

Procedure:

• Electrode Preparation and Cell Setup:

  • Follow steps 1 and 2 from Protocol 1.

• SWV Measurement:

  • Set the SWV parameters on the potentiostat. Typical parameters include:

    • Initial Potential: e.g., 0 V

    • Final Potential: e.g., +1.0 V

    • Frequency: e.g., 25 Hz

    • Amplitude: e.g., 25 mV

    • Step Potential: e.g., 4 mV

  • Record a blank SWV of the supporting electrolyte.

  • Record the SWV for a series of standard solutions and the sample, as described in Protocol 2.

• Calibration and Analysis:

  • Construct a calibration curve and determine the sample concentration as described in Protocol 2.

Mandatory Visualizations

Caption: General workflow for the electrochemical analysis of 4-tert-Butyl-2-methylphenol.

Caption: Electrochemical oxidation of 4-tert-Butyl-2-methylphenol at an electrode surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical behavior of o-sec-butylphenol at glassy carbon electrode modified with multiwalled carbon nanotubes and 1-butyl-3-methylimidazolium hexafluorophosphate - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-tert-Butyl-2-methylphenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-tert-Butyl-2-methylphenol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-tert-Butyl-2-methylphenol, providing potential causes and recommended solutions in a question-and-answer format.

Q1: We are experiencing a very low or no yield of the desired 4-tert-Butyl-2-methylphenol. What are the potential causes and how can we resolve this?

Potential Causes:

• Inactive or Insufficient Catalyst: The acid catalyst is crucial for the Friedel-Crafts alkylation. Its activity may be compromised, or the amount used may be insufficient.

• Suboptimal Reaction Temperature: The reaction is sensitive to temperature. If the temperature is too low, the reaction rate will be slow, and if it's too high, it can lead to side reactions and decomposition of reactants or products.[1]

• Inadequate Reaction Time: The reaction may not have been allowed to proceed to completion.

• Poor Quality of Reactants: Impurities in the starting materials, such as o-cresol (B1677501) or the tert-butylating agent (e.g., tert-butanol (B103910), isobutylene), can interfere with the catalyst and the reaction.[1]

• Inefficient Mixing: Poor mixing can lead to localized temperature gradients and concentration differences, hindering the reaction.[1]

Recommended Solutions:

• Catalyst Verification and Optimization:

  • Verify the activity of your acid catalyst. For solid catalysts like zeolites or resins, ensure they are properly activated (e.g., by heating to remove adsorbed water).[2]

  • Incrementally increase the catalyst loading while monitoring the reaction progress.

• Temperature Control:

  • Ensure the reaction temperature is within the optimal range for your specific catalyst and solvent system. A typical range for Friedel-Crafts alkylation is 60-120°C.[1]

• Reaction Monitoring:

  • Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[1]

• Reactant Purity:

  • Use high-purity o-cresol and tert-butylating agent.

• Effective Mixing:

  • Ensure vigorous and consistent stirring throughout the reaction.

Q2: Our final product is contaminated with significant amounts of side products. How can we improve the selectivity towards 4-tert-Butyl-2-methylphenol?

Common Side Products:

• 2,6-di-tert-butyl-4-methylphenol: This is a common byproduct resulting from polyalkylation.

• Isomers (e.g., 2-tert-butyl-6-methylphenol): The tert-butyl group may add to other positions on the aromatic ring.

• O-alkylation products (e.g., tert-butyl-o-tolyl ether): The tert-butyl group can react with the hydroxyl group of o-cresol.

Potential Causes for Poor Selectivity:

• Incorrect Stoichiometry: An excess of the tert-butylating agent can favor polyalkylation.

• High Reaction Temperature: Higher temperatures can promote the formation of undesired isomers and di-substituted products.[1]

• Catalyst Choice: The type of catalyst and its acidic properties significantly influence selectivity.

Recommended Solutions:

• Control Stoichiometry:

  • Carefully control the molar ratio of o-cresol to the tert-butylating agent. Using a slight excess of o-cresol can help to minimize polyalkylation.

• Optimize Reaction Conditions:

  • Lower the reaction temperature to favor the desired mono-alkylation product.

  • Gradually add the alkylating agent to the reaction mixture to maintain a low concentration, which can suppress polyalkylation.

• Catalyst Selection:

  • Consider using shape-selective catalysts like certain zeolites (e.g., H-Y, H-Beta), which can favor the formation of the desired isomer due to steric hindrance within their pores.[3]

  • The acidity of the catalyst can also be tuned to improve selectivity.

Q3: How can we effectively purify the crude 4-tert-Butyl-2-methylphenol?

A multi-step purification strategy is often necessary to obtain a high-purity product.[4]

Recommended Purification Workflow:

• Initial Cleanup (Acid-Base Extraction):

  • Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, dichloromethane).

  • Wash the organic solution with an aqueous base (e.g., 1M NaOH) to convert the phenolic compounds into their water-soluble sodium salts, separating them from non-acidic impurities.

  • Acidify the aqueous layer to precipitate the phenolic compounds, which can then be extracted back into an organic solvent.[4]

• Bulk Purification (Vacuum Distillation):

  • Vacuum distillation is effective for separating the desired product from lower-boiling impurities (like unreacted o-cresol) and higher-boiling impurities (like di-alkylated products).[4]

• Final Polishing (Crystallization or Chromatography):

  • Recrystallization: The distilled product can be further purified by recrystallization from a suitable solvent or solvent mixture (e.g., hexane, ethanol/water).

  • Column Chromatography: For laboratory-scale purification, column chromatography using silica (B1680970) gel can be employed to separate closely related isomers.[4]

Frequently Asked Questions (FAQs)

Q: What is the most common synthetic route to 4-tert-Butyl-2-methylphenol?

A: The most common method is the Friedel-Crafts alkylation of o-cresol with a tert-butylating agent such as tert-butanol or isobutylene (B52900) in the presence of an acid catalyst.

Q: What types of catalysts are typically used for this synthesis?

A: A variety of acid catalysts can be used, including:

• Homogeneous Catalysts: Sulfuric acid, p-toluenesulfonic acid.

• Heterogeneous Catalysts: Cation-exchange resins, zeolites (e.g., H-Y, H-Beta, ZSM-5), and supported heteropoly acids.[3] Heterogeneous catalysts are often preferred as they are more environmentally friendly and easier to separate from the reaction mixture.

Q: How can I monitor the progress of the reaction?

A: The reaction progress can be conveniently monitored by taking small aliquots from the reaction mixture at regular intervals and analyzing them by:

• Thin Layer Chromatography (TLC): A quick and simple method to qualitatively observe the disappearance of starting materials and the appearance of the product.

• Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS): These techniques provide quantitative information on the conversion of reactants and the formation of products and byproducts.[1]

Q: What are the characteristic analytical signatures of the product and common byproducts?

A:

• GC-MS: The product and byproducts will have distinct retention times and mass spectra. The mass spectrum of 4-tert-Butyl-2-methylphenol will show a molecular ion peak corresponding to its molecular weight and characteristic fragmentation patterns.

• ¹H NMR: The ¹H NMR spectrum of 4-tert-Butyl-2-methylphenol will show characteristic signals for the aromatic protons, the methyl group, the tert-butyl group, and the hydroxyl proton, with specific chemical shifts and coupling patterns that can distinguish it from its isomers.

Data Presentation

Table 1: Comparison of Catalytic Performance for the Alkylation of Cresols

Catalyst	Alkylating Agent	Substrate	Temperature (°C)	Conversion (%)	Selectivity to mono-alkylated product (%)	Reference
Sulfuric Acid	tert-butanol	o-cresol	80	89.4	>92 (to 2-tert-butyl-4-methylphenol)	[5]
H-Beta Zeolite	ethanol	o-cresol	180	High	-	[2]
H-Y Zeolite	tert-butanol	4-ethylphenol	150	-	-	[3]
Fe-bentonite	tert-butanol	phenol (B47542)	80	100 (TBA conversion)	81 (to p-tert-butylphenol)	[6]
12-tungstophosphoric acid / nano silica	tert-butanol	p-cresol	140	92	90.4 (to 2-tert-butyl-p-cresol)	[7]

Note: The data presented is a compilation from various sources and may involve different reaction conditions beyond what is listed. Direct comparison should be made with caution.

Experimental Protocols

Protocol 1: Synthesis of 4-tert-Butyl-2-methylphenol using Sulfuric Acid Catalyst

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a thermometer, add o-cresol.

• Catalyst Addition: Slowly add concentrated sulfuric acid to the stirred o-cresol.

• Reactant Addition: Heat the mixture to the desired temperature (e.g., 80°C). Add tert-butanol dropwise from the dropping funnel over a period of 1-2 hours.

• Reaction: After the addition is complete, continue stirring the mixture at the same temperature for an additional 2-4 hours. Monitor the reaction progress by GC.

• Work-up: Cool the reaction mixture to room temperature. Add water and an organic solvent (e.g., diethyl ether). Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Protocol 2: Synthesis of 4-tert-Butyl-2-methylphenol using a Heterogeneous Catalyst (e.g., Zeolite)

• Catalyst Activation: Activate the zeolite catalyst by heating it under vacuum or a stream of inert gas to remove any adsorbed water.[2]

• Reaction Setup: In a suitable reactor, charge the activated catalyst and o-cresol.

• Reaction: Heat the mixture to the desired temperature (e.g., 150-180°C) with vigorous stirring. Add the tert-butylating agent (e.g., tert-butanol) to the reactor.

• Reaction Monitoring: Monitor the reaction by taking samples periodically and analyzing them by GC.

• Product Isolation: After the reaction is complete, cool the mixture and separate the catalyst by filtration. The catalyst can be washed, dried, and potentially reused.

• Purification: The filtrate containing the crude product can be purified by vacuum distillation.

Mandatory Visualizations

Caption: Reaction pathway for the synthesis of 4-tert-Butyl-2-methylphenol.

Caption: General experimental workflow for synthesis and purification.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. EP1109768B2 - Purification of 2, 4, 6 - tri - (tert butyl) phenol by melt crystallization - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Identification of common impurities in 4-tert-Butyl-2-methylphenol synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the synthesis of 4-tert-Butyl-2-methylphenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 4-tert-Butyl-2-methylphenol?

A1: The synthesis, typically a Friedel-Crafts alkylation of o-cresol (B1677501) or p-cresol, can lead to several common impurities. These include unreacted starting materials (e.g., cresol), positional isomers, and over-alkylated products. The most prevalent impurities are typically the unreacted cresol (B1669610) and the di-substituted byproduct, 2,6-di-tert-butyl-4-methylphenol. Other potential impurities can include different isomers of mono- and di-tert-butylated cresols, especially if the starting cresol contains isomeric impurities.

Q2: How does the choice of alkylating agent affect the impurity profile?

A2: Common alkylating agents for this synthesis include isobutylene, tert-butanol (B103910), and tert-butyl chloride. Isobutylene is widely used, but its gaseous nature can sometimes lead to challenges in controlling stoichiometry, potentially increasing di-alkylation. Tert-butanol is a common and effective alternative, often used with an acid catalyst. The choice of catalyst and reaction conditions will have a more significant impact on the impurity profile than the specific tert-butylating agent, provided the stoichiometry is well-controlled.

Q3: What is "polyalkylation" and why is it a problem in this synthesis?

A3: Polyalkylation is a common side reaction in Friedel-Crafts alkylation where the aromatic ring is alkylated more than once.[1] In the synthesis of 4-tert-Butyl-2-methylphenol, the initial product is actually more reactive than the starting cresol because the newly added alkyl group is electron-donating, thus activating the ring for further substitution.[1] This leads to the formation of di-tert-butylated byproducts, primarily 2,6-di-tert-butyl-4-methylphenol, which can be difficult to separate from the desired mono-alkylated product.

Q4: What analytical techniques are best suited for identifying and quantifying impurities in 4-tert-Butyl-2-methylphenol?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for both identifying and quantifying volatile and semi-volatile impurities in the reaction mixture.[2] High-Performance Liquid Chromatography (HPLC), particularly with a UV detector, is also a robust method for separating and quantifying the desired product from its various isomers and byproducts. For structural elucidation of unknown impurities, Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Solution
High levels of unreacted cresol	- Insufficient reaction time or temperature.- Inactive or insufficient amount of catalyst.- Poor mixing.	- Increase the reaction time and/or temperature moderately. Monitor the reaction progress by GC or TLC.- Ensure the catalyst is active and used in the correct stoichiometric amount.- Improve agitation to ensure proper mixing of reactants and catalyst.
Excessive formation of 2,6-di-tert-butyl-4-methylphenol (polyalkylation)	- Molar ratio of alkylating agent to cresol is too high.- Reaction temperature is too high or reaction time is too long.- Highly active catalyst.	- Use a molar excess of the cresol relative to the alkylating agent.[1]- Lower the reaction temperature and monitor the reaction to stop it once the formation of the desired product is maximized.[1]- Consider using a milder Lewis acid catalyst.[3]
Presence of unexpected isomers	- Isomeric impurities in the starting cresol (e.g., presence of m-cresol).- Isomerization of the product under harsh reaction conditions.	- Use high-purity starting materials. Analyze the starting cresol by GC to check for isomeric purity.- Employ milder reaction conditions (lower temperature, less active catalyst) to minimize potential isomerization.
Low overall yield	- Sub-optimal reaction conditions.- Loss of product during work-up and purification.	- Systematically optimize reaction parameters such as temperature, catalyst loading, and reactant ratios.- Optimize the purification process (e.g., distillation or recrystallization) to minimize product loss.

Summary of Common Impurities and Influencing Factors

Impurity	Common Name	Typical Source	Factors Promoting Formation
o-Cresol / p-Cresol	Unreacted Starting Material	Incomplete reaction	Short reaction time, low temperature, insufficient catalyst
2,6-di-tert-butyl-4-methylphenol	Di-substituted byproduct	Polyalkylation	High molar ratio of alkylating agent, high temperature, long reaction time[1]
6-tert-butyl-2-methylphenol	Isomer	Alkylation of o-cresol	Synthesis starting from o-cresol
tert-butyl-cresyl ether	Ether byproduct	O-alkylation of the phenolic hydroxyl group	Reaction conditions favoring O-alkylation over C-alkylation (less common in Friedel-Crafts)

Experimental Protocols

Synthesis of 4-tert-Butyl-2-methylphenol (Illustrative)

This protocol is a general representation and should be optimized for specific laboratory conditions.

• Reaction Setup : To a stirred solution of o-cresol (1.0 equivalent) in a suitable solvent (e.g., hexane (B92381) or dichloromethane) under an inert atmosphere (e.g., nitrogen), add a Lewis acid catalyst (e.g., a catalytic amount of sulfuric acid or a solid acid catalyst).

• Addition of Alkylating Agent : Slowly add tert-butanol (1.0 to 1.2 equivalents) to the reaction mixture at a controlled temperature (e.g., 50-80°C).

• Reaction Monitoring : Monitor the progress of the reaction by taking aliquots and analyzing them by Gas Chromatography (GC). Key indicators are the consumption of o-cresol and the formation of the product and byproducts.

• Work-up : Once the reaction has reached the desired conversion, cool the mixture to room temperature. Quench the reaction by slowly adding water. Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., hexane).

GC-MS Method for Impurity Profiling

• Sample Preparation : Dilute a small aliquot of the crude reaction mixture or the purified product in a suitable solvent (e.g., dichloromethane (B109758) or methanol) to an appropriate concentration.

• GC-MS Parameters :

  • Column : A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

  • Injector Temperature : 250°C.

  • Oven Temperature Program : Start at 60°C, hold for 2 minutes, then ramp up to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • MS Detector :

    • Ion Source Temperature : 230°C.

    • Quadrupole Temperature : 150°C.

    • Scan Range : m/z 40-400.

• Data Analysis : Identify the peaks by comparing their mass spectra with a library (e.g., NIST) and their retention times with those of authentic standards if available. Quantify the impurities using the peak area percentage or by creating a calibration curve with standards.

HPLC Method for Purity Assessment

• Sample Preparation : Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Parameters :

  • Column : A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

  • Mobile Phase : A gradient of acetonitrile (B52724) and water (with 0.1% formic acid or acetic acid) is often effective. For example, start with 50% acetonitrile and increase to 95% over 20 minutes.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C.

  • Detector : UV detector at 275 nm.

  • Injection Volume : 10 µL.

• Data Analysis : Determine the purity by calculating the area percentage of the main peak relative to the total area of all peaks. For accurate quantification of specific impurities, a calibration curve should be generated using certified reference standards.

Logical Workflow for Troubleshooting Impurity Formation

Caption: A troubleshooting workflow for identifying and mitigating common impurities in the synthesis of 4-tert-Butyl-2-methylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jk-sci.com [jk-sci.com]

Technical Support Center: Optimizing HPLC Methods for 4-tert-Butyl-2-methylphenol Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) methods for the separation of 4-tert-Butyl-2-methylphenol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the HPLC analysis of 4-tert-Butyl-2-methylphenol.

Problem: Poor Peak Shape (Tailing or Fronting)

Q1: My chromatogram for 4-tert-Butyl-2-methylphenol shows significant peak tailing. What are the likely causes and how can I fix it?

A1: Peak tailing for phenolic compounds like 4-tert-Butyl-2-methylphenol is a common issue in reversed-phase HPLC.[1] The primary causes are often secondary interactions between the analyte and the stationary phase, or issues with the mobile phase.[1]

• Secondary Interactions: Unwanted interactions can occur between the phenolic hydroxyl group of your analyte and active sites on the stationary phase, such as residual silanol (B1196071) groups on silica-based columns (e.g., C18). These interactions can be minimized by:

  • Using an End-Capped Column: Modern, high-purity silica (B1680970) columns that are end-capped are designed to reduce the number of free silanol groups.

  • Lowering Mobile Phase pH: Acidifying the mobile phase (e.g., with 0.1% formic or phosphoric acid) to a pH of around 3 can suppress the ionization of silanol groups, reducing their interaction with the analyte.[1]

  • Adding a Competitive Base: In some cases, adding a small amount of a competitive base, like triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites. However, this should be done cautiously as it can affect column longevity and baseline stability.

• Mobile Phase pH Mismatch: If the mobile phase pH is close to the pKa of 4-tert-Butyl-2-methylphenol, the analyte can exist in both ionized and non-ionized forms, leading to peak distortion. Ensuring a mobile phase pH that is at least 2 units below the analyte's pKa will result in a single, un-ionized species and improved peak shape.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak tailing. Try reducing the injection volume or the concentration of your sample.

Q2: I am observing peak fronting for my 4-tert-Butyl-2-methylphenol peak. What could be the cause?

A2: Peak fronting is less common than tailing but can occur due to:

• Sample Overload: Similar to peak tailing, injecting a highly concentrated sample can lead to fronting. Diluting the sample is the first step in troubleshooting.

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger (more eluting power) than the mobile phase, it can cause the analyte to travel through the initial part of the column too quickly, resulting in a fronting peak. Whenever possible, dissolve your sample in the mobile phase.

• Column Degradation: A void or channel in the column packing can lead to peak distortion, including fronting. This may require column replacement.

Problem: Inconsistent Retention Times

Q3: The retention time for 4-tert-Butyl-2-methylphenol is shifting between injections. What should I check?

A3: Retention time variability can compromise the reliability of your method. Common causes include:

• Inadequate Column Equilibration: Ensure the column is properly equilibrated with the mobile phase before starting your analytical run. A stable baseline is a good indicator of equilibration.

• Mobile Phase Composition Changes:

  • Evaporation: The organic component of the mobile phase (e.g., acetonitrile (B52724) or methanol) can evaporate over time, leading to a weaker mobile phase and longer retention times. Prepare fresh mobile phase daily and keep the reservoir bottles capped.

  • Inaccurate Preparation: Small errors in preparing the mobile phase can lead to significant shifts in retention time. Use precise measurements.

• Temperature Fluctuations: Column temperature can affect retention times.[2] Using a column oven will provide a stable temperature environment.[2] An increase in temperature generally leads to a decrease in retention time.[2]

• Pump and System Leaks: Leaks in the HPLC system can cause pressure fluctuations and, consequently, variable flow rates and retention times. Inspect fittings and pump seals for any signs of leakage.

Problem: High Backpressure

Q4: My HPLC system is showing unusually high backpressure during the analysis of 4-tert-Butyl-2-methylphenol. What are the potential causes and solutions?

A4: High backpressure can damage your column and pump. It is often caused by blockages in the system.

• Column Frit Blockage: Particulate matter from the sample or mobile phase can clog the inlet frit of the column. Using a guard column and filtering your samples and mobile phases can prevent this. You can try back-flushing the column (disconnect it from the detector first) to dislodge any particulates.

• Precipitation in the System: If you are using buffered mobile phases, ensure the buffer is soluble in the entire mobile phase composition range. Salt precipitation can occur when switching between aqueous and high organic content solvents, leading to blockages.

• Sample Matrix Effects: Complex sample matrices can introduce components that precipitate or strongly adsorb to the column, increasing backpressure. Proper sample preparation, such as solid-phase extraction (SPE), can mitigate this.

Experimental Protocols

A detailed methodology for a typical reversed-phase HPLC separation of 4-tert-Butyl-2-methylphenol is provided below.

Sample Preparation:

• Accurately weigh a known amount of the sample containing 4-tert-Butyl-2-methylphenol.

• Dissolve the sample in a suitable solvent, ideally the mobile phase.

• Use sonication if necessary to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions:

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic: Acetonitrile and Water (e.g., 70:30 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	275-280 nm

Calibration:

• Prepare a stock solution of a 4-tert-Butyl-2-methylphenol standard in the mobile phase.

• From the stock solution, prepare a series of calibration standards at different concentrations.

• Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

Data Presentation

The following tables summarize the expected effects of changing key HPLC parameters on the separation of 4-tert-Butyl-2-methylphenol.

Table 1: Effect of Mobile Phase Composition on Retention Time

% Acetonitrile in Water	Expected Retention Time	Observations
60%	Longer	Increased retention due to lower solvent strength. May improve resolution from early eluting impurities.
70%	Moderate	Good starting point for method development.
80%	Shorter	Decreased retention, faster analysis time. May compromise resolution.

Table 2: Effect of Flow Rate on Backpressure and Resolution

Flow Rate (mL/min)	Expected Backpressure	Expected Resolution
0.8	Lower	May increase
1.0	Moderate	Baseline
1.2	Higher	May decrease

Mandatory Visualization

Below are diagrams illustrating key workflows and logical relationships for troubleshooting HPLC method parameters for 4-tert-Butyl-2-methylphenol separation.

Caption: Experimental workflow for HPLC method optimization.

Caption: Troubleshooting decision tree for peak tailing.

FAQs

Q5: What is a good starting point for the mobile phase composition when developing a method for 4-tert-Butyl-2-methylphenol?

A5: A good starting point for a reversed-phase separation of 4-tert-Butyl-2-methylphenol on a C18 column is a mixture of acetonitrile and water. A composition of 70:30 (v/v) acetonitrile to water is often a reasonable starting point. It is also advisable to add a small amount of acid, such as 0.1% formic acid or phosphoric acid, to the mobile phase to control the ionization of residual silanols on the column and improve peak shape.

Q6: Can I use methanol (B129727) instead of acetonitrile as the organic modifier?

A6: Yes, methanol can be used as an alternative to acetonitrile. Methanol is a more polar solvent and will generally result in longer retention times for 4-tert-Butyl-2-methylphenol compared to acetonitrile at the same concentration. You may need to use a higher percentage of methanol in the mobile phase to achieve a similar retention time as with acetonitrile.

Q7: At what wavelength should I monitor the separation of 4-tert-Butyl-2-methylphenol?

A7: A UV detector is suitable for the analysis of 4-tert-Butyl-2-methylphenol. The optimal detection wavelength is typically around 275-280 nm. It is recommended to run a UV scan of a standard solution to determine the wavelength of maximum absorbance for your specific conditions.

Q8: How can I improve the resolution between 4-tert-Butyl-2-methylphenol and a closely eluting impurity?

A8: To improve resolution, you can try the following:

• Decrease the strength of the mobile phase: Reduce the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase. This will increase the retention times of both peaks and may improve their separation.

• Optimize the mobile phase pH: Small changes in pH can alter the selectivity of the separation for ionizable compounds.

• Change the organic modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.

• Lower the flow rate: This can increase the efficiency of the separation and improve resolution, but it will also increase the analysis time.

• Use a column with a different stationary phase: If modifying the mobile phase does not provide sufficient resolution, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase column.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]

Technical Support Center: Improving the Solubility of 4-tert-Butyl-2-methylphenol in Aqueous Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the aqueous solubility of 4-tert-Butyl-2-methylphenol.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of 4-tert-Butyl-2-methylphenol?

Q2: Why is it challenging to dissolve 4-tert-Butyl-2-methylphenol in aqueous solutions?

A2: The difficulty in dissolving 4-tert-Butyl-2-methylphenol in water stems from its chemical structure. The molecule possesses a significant nonpolar character due to the tert-butyl and methyl groups, which outweighs the hydrophilic nature of the single phenolic hydroxyl group. This leads to unfavorable energetic interactions with polar water molecules, resulting in poor solubility[4].

Q3: What are the primary methods to improve the aqueous solubility of 4-tert-Butyl-2-methylphenol?

A3: Several techniques can be employed to enhance the aqueous solubility of poorly soluble phenolic compounds like 4-tert-Butyl-2-methylphenol. The most common approaches include:

• Using Co-solvents: Blending water with a miscible organic solvent to increase the overall solubilizing capacity of the system[5][6].

• Adjusting pH: Increasing the pH of the aqueous solution to deprotonate the phenolic hydroxyl group, forming a more soluble phenoxide ion[1][2].

• Employing Surfactants (Micellar Solubilization): Using surfactants at concentrations above their critical micelle concentration (CMC) to form micelles that can encapsulate the hydrophobic compound[4].

• Cyclodextrin (B1172386) Complexation: Forming inclusion complexes where the 4-tert-Butyl-2-methylphenol molecule is encapsulated within the hydrophobic cavity of a cyclodextrin molecule[5][7].

Troubleshooting Guides

Issue 1: The compound precipitates out of solution when my organic stock solution is added to an aqueous buffer.

• Possible Cause: The final concentration of the organic co-solvent in the aqueous buffer is too low to maintain the solubility of 4-tert-Butyl-2-methylphenol. This is a common phenomenon known as "crashing out."

• Solution:

  • Optimize Co-solvent Concentration: Experiment with different final concentrations of your co-solvent. It is crucial to find a balance where the compound remains dissolved, and the co-solvent concentration is low enough (ideally <1%) to not interfere with downstream applications, such as cell-based assays[6].

  • Use a More Effective Co-solvent: Some co-solvents are more effective at lower concentrations. Consider testing alternative water-miscible organic solvents.

  • Employ an Alternative Solubilization Technique: If reducing the co-solvent concentration is critical, consider using pH adjustment, surfactants, or cyclodextrins in conjunction with a minimal amount of co-solvent.

Issue 2: Adjusting the pH of my formulation leads to the degradation of 4-tert-Butyl-2-methylphenol.

• Possible Cause: Phenolic compounds can be susceptible to oxidation and degradation at high pH values, especially in the presence of oxygen and light.

• Solution:

  • Work under an Inert Atmosphere: When preparing solutions at high pH, purge your solvents with an inert gas like nitrogen or argon to minimize exposure to oxygen.

  • Protect from Light: Prepare and store the formulation in amber vials or protect it from light to prevent photodegradation.

  • Include Antioxidants: Consider adding a small amount of an antioxidant, such as sodium metabisulfite (B1197395) or ascorbic acid, to the formulation to prevent oxidative degradation.

  • Determine a pH Stability Profile: Conduct a stability study to determine the optimal pH range where 4-tert-Butyl-2-methylphenol is both soluble and stable.

Issue 3: My formulation containing a surfactant is cloudy or forms a separate phase.

• Possible Cause: The concentration of the surfactant may be too high, or the surfactant may not be compatible with other components in your formulation, leading to phase separation or the formation of a liquid crystalline phase.

• Solution:

  • Optimize Surfactant Concentration: Determine the critical micelle concentration (CMC) of your surfactant under your experimental conditions. The concentration should be above the CMC for micellar solubilization but not so high as to cause phase separation.

  • Screen Different Surfactants: Test a variety of non-ionic, ionic, or zwitterionic surfactants to find one that is compatible with your formulation and effectively solubilizes 4-tert-Butyl-2-methylphenol.

  • Consider Temperature Effects: The solubility of some surfactants is temperature-dependent. Ensure your working temperature is appropriate for the chosen surfactant.

Quantitative Data on Solubility Enhancement

The following tables provide an overview of commonly used excipients for enhancing the solubility of poorly soluble phenolic compounds. Note: Specific quantitative data for 4-tert-Butyl-2-methylphenol is limited; the information provided is based on general principles and data for structurally related compounds.

Table 1: Common Co-solvents for Enhancing Aqueous Solubility

Co-solvent	Typical Starting Concentration Range in Final Formulation	Notes
Dimethyl Sulfoxide (DMSO)	0.1% - 5% (v/v)	A powerful solvent, but can have biological effects at higher concentrations.[6]
Ethanol	1% - 10% (v/v)	Generally well-tolerated in many biological systems.
Propylene Glycol (PG)	1% - 20% (v/v)	A common excipient in pharmaceutical formulations.[6]
Polyethylene Glycol 400 (PEG 400)	1% - 20% (v/v)	Another widely used pharmaceutical excipient.[6]

Table 2: Common Surfactants for Micellar Solubilization

Surfactant	Class	Typical Concentration Range	Notes
Polysorbate 80 (Tween® 80)	Non-ionic	0.1% - 2% (w/v)	Commonly used in pharmaceutical formulations.
Poloxamer 188 (Pluronic® F68)	Non-ionic	0.1% - 5% (w/v)	A block copolymer with good biocompatibility.
Sodium Dodecyl Sulfate (SDS)	Anionic	0.1% - 1% (w/v)	A strong solubilizing agent, but can denature proteins.
Brij® Series	Non-ionic	Varies by type	A family of polyoxyethylene ether surfactants with varying chain lengths.

Table 3: Common Cyclodextrins for Inclusion Complexation

Cyclodextrin	Key Features	Typical Concentration Range
β-Cyclodextrin (β-CD)	Lower aqueous solubility compared to its derivatives.[8]	1-2% (w/v)
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	High aqueous solubility and good safety profile.[6]	2% - 20% (w/v)
Sulfobutylether-β-Cyclodextrin (SBE-β-CD)	High aqueous solubility and can improve the stability of the guest molecule.[6]	2% - 20% (w/v)

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

• Prepare a Stock Solution: Dissolve a known high concentration of 4-tert-Butyl-2-methylphenol in a suitable water-miscible organic solvent (e.g., DMSO, ethanol). Gentle warming or sonication may be required to facilitate dissolution.

• Prepare Co-solvent Blends: In separate vials, prepare a series of aqueous buffers containing varying percentages of the chosen co-solvent (e.g., 0.5%, 1%, 2%, 5%, 10% v/v).

• Determine Solubility: Add an excess amount of the 4-tert-Butyl-2-methylphenol stock solution to each co-solvent blend.

• Equilibrate: Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Undissolved Compound: Centrifuge the samples at a high speed to pellet any undissolved precipitate.

• Quantify Solubilized Compound: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter. Analyze the concentration of dissolved 4-tert-Butyl-2-methylphenol in the filtrate using a validated analytical method, such as HPLC-UV.

Protocol 2: Solubility Enhancement by pH Adjustment

• Prepare a Suspension: Suspend an excess amount of 4-tert-Butyl-2-methylphenol in a series of aqueous buffers with different pH values (e.g., pH 7, 8, 9, 10, 11, 12).

• Equilibrate: Tightly seal the containers and agitate them at a constant temperature for 24-48 hours.

• Separate and Quantify: Centrifuge the suspensions, filter the supernatant, and quantify the concentration of dissolved 4-tert-Butyl-2-methylphenol as described in Protocol 1.

• Caution: Be mindful of potential compound degradation at higher pH values. It is advisable to perform a stability assessment in parallel.

Protocol 3: Solubility Enhancement by Cyclodextrin Complexation (Kneading Method)

• Prepare a Paste: In a mortar, add a specific molar ratio of 4-tert-Butyl-2-methylphenol and the chosen cyclodextrin (e.g., HP-β-CD).

• Knead: Add a small amount of a water-alcohol mixture (e.g., 50% ethanol) to form a paste. Knead the paste thoroughly with a pestle for 30-60 minutes.

• Dry: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Sieve: Gently grind the dried complex and pass it through a fine-mesh sieve to obtain a uniform powder.

• Determine Solubility: Measure the aqueous solubility of the prepared inclusion complex powder using the equilibration method described in Protocol 1.

Visualizations

Caption: A general experimental workflow for improving the aqueous solubility of 4-tert-Butyl-2-methylphenol (4TBM).

Caption: A troubleshooting decision tree for addressing precipitation issues when preparing aqueous formulations.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. oatext.com [oatext.com]
• 8. oatext.com [oatext.com]

Technical Support Center: Degradation of 4-tert-Butyl-2-methylphenol in Polymer Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the study of 4-tert-Butyl-2-methylphenol degradation in polymer matrices.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation, providing potential causes and recommended solutions in a direct question-and-answer format.

Problem	Potential Cause	Recommended Solution
1. Polymer Discoloration (Yellowing/Pinking) During Processing	Oxidation of the phenolic group in 4-tert-Butyl-2-methylphenol to form colored quinone-methide structures. This is often initiated by excessive heat, oxygen exposure, or impurities.[1][2]	- Process under an inert atmosphere (e.g., nitrogen, argon) to minimize oxidation.[1]- Control processing temperatures to avoid excessive thermal stress.[1]- Ensure high purity of the antioxidant, as residual catalysts or other impurities can accelerate discoloration.[1]- Incorporate co-stabilizers , such as phosphites or phosphonites, which can prevent the formation of colored oxidation products by reducing hydroperoxides.[1][3]
2. Brittle Final Product or Loss of Mechanical Properties	Severe polymer degradation (chain scission) has occurred, indicating that the antioxidant has been consumed or is no longer effective.[2] This can be due to insufficient antioxidant loading for the processing conditions or antioxidant loss through volatility at high temperatures.[2]	- Incrementally increase the antioxidant concentration to ensure sufficient protection for the given processing conditions.[2]- Optimize processing temperature and time to minimize thermal degradation of both the polymer and the antioxidant.[1]- Confirm that the processing temperature is well below the decomposition temperature of the antioxidant.[2]- Consider a synergistic blend with a secondary antioxidant (e.g., a thioester) to enhance long-term thermal stability.[1]
3. Hazy Film or White Residue on Polymer Surface (Blooming)	The concentration of 4-tert-Butyl-2-methylphenol exceeds its solubility limit in the polymer matrix, causing it to migrate to the surface.[1][4] This can be exacerbated by temperature changes.	- Ensure the antioxidant concentration is below its solubility threshold in the specific polymer at both processing and end-use temperatures.[1]- Improve the dispersion of the antioxidant during compounding using high-shear mixing techniques.[1]- Consider using a masterbatch approach for more uniform incorporation.[1]- If blooming persists, evaluate using a higher molecular weight antioxidant with lower mobility.[1]
4. Inconsistent Performance or Variable Stabilization Results	Inhomogeneous mixing and poor dispersion of the antioxidant within the polymer matrix. Agglomerates of the antioxidant act as points of weakness and do not provide uniform protection.[1]	- Utilize mixing techniques that provide high shear to effectively break down antioxidant agglomerates.[1]- Employ a masterbatch to aid in achieving a more uniform distribution throughout the polymer.[1]- Verify the compatibility of the antioxidant with the polymer matrix. Hansen solubility parameters can be used to predict compatibility.[4]
5. Difficulty in Detecting Degradation Products via HPLC or GC-MS	The concentration of degradation products may be below the detection limit of the instrument. Alternatively, the extraction method may be inefficient for the specific products.	- Optimize the sample preparation and extraction method . Use a suitable solvent and consider techniques like solvent extraction or dissolution-precipitation.[1]- Concentrate the sample extract before analysis to increase the concentration of target analytes.- Use a more sensitive detector or adjust the parameters of your current detector (e.g., for HPLC-UV, select the wavelength of maximum absorbance for expected products).[1]- For GC-MS, ensure proper desorption from the column and check for analyte loss in the injector.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation mechanisms for 4-tert-Butyl-2-methylphenol in a polymer?

A1: As a hindered phenolic antioxidant, 4-tert-Butyl-2-methylphenol primarily degrades through two main pathways:

• Thermo-oxidative Degradation: During high-temperature processing in the presence of oxygen, the antioxidant scavenges free radicals (like peroxy radicals) by donating the hydrogen atom from its hydroxyl group.[6] This interrupts the polymer degradation chain reaction but transforms the antioxidant into a phenoxy radical. This radical can then undergo further reactions to form quinone-methides and other colored byproducts.[1][2]

• Photo-oxidation: When exposed to UV light and oxygen, the degradation process is accelerated. The antioxidant can be directly excited by light or react with singlet oxygen, leading to the formation of hydroperoxy-cyclohexadienones and other oxidation products.[7][8]

Q2: What are the expected degradation products of 4-tert-Butyl-2-methylphenol?

A2: The degradation of 4-tert-Butyl-2-methylphenol and similar phenolic antioxidants can lead to several products. Key products identified from the degradation of related compounds include isobutene, 2-tert-butyl-4-methylphenol, 3,5-di-tert-butyl-4-hydroxybenzaldehyde, and various quinone and dimer structures.[9][10][11] The exact product profile depends heavily on the specific conditions (temperature, UV exposure, oxygen availability) and the polymer matrix.

Q3: How can I monitor the degradation of the antioxidant and the polymer?

A3: Several analytical techniques are essential for monitoring degradation:

• High-Performance Liquid Chromatography (HPLC): To quantify the remaining concentration of the active 4-tert-Butyl-2-methylphenol and detect non-volatile degradation products.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify volatile and semi-volatile degradation products from both the antioxidant and the polymer.[9][12]

• Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition temperature of the antioxidant and the stabilized polymer.[1][2]

• Differential Scanning Calorimetry (DSC): To measure changes in thermal transitions, which can indicate degradation.[13][14]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify chemical changes, such as the formation of carbonyl groups, which are indicative of oxidation.[4][13]

Q4: How do processing conditions like temperature and shear affect degradation?

A4: Processing conditions are critical factors.

• Excessive Temperature: High temperatures accelerate the rate of thermo-oxidative degradation for both the polymer and the antioxidant.[2] It can also cause the antioxidant to volatilize, reducing its effective concentration.[2]

• High Shear Stress: Intense mechanical shear during compounding or extrusion can generate heat and directly break polymer chains, creating free radicals that consume the antioxidant more rapidly.[2]

• Presence of Oxygen: Oxygen is a key reactant in thermo-oxidative degradation. Processing in an inert atmosphere like nitrogen significantly reduces the degradation rate.[2][3]

Q5: What is the benefit of using a co-stabilizer or a synergistic antioxidant blend?

A5: A synergistic blend, typically combining a primary antioxidant (like 4-tert-Butyl-2-methylphenol) with a secondary antioxidant (like a phosphite (B83602) or thioester), provides more robust protection. The primary antioxidant scavenges free radicals, while the secondary antioxidant decomposes hydroperoxides—unstable molecules that would otherwise break down to create more radicals.[2][3] This dual action protects the primary antioxidant from being consumed unnecessarily, enhancing the overall long-term stability of the polymer.[2][3]

Quantitative Data Summary

The thermal stability of an antioxidant is a critical parameter for its effectiveness during polymer processing. Below is a summary of thermal properties for related phenolic antioxidants.

Table 1: Thermal Properties of Hindered Phenolic Antioxidants

Property	2,2'-Methylenebis(4-t-butylphenol)	4-tert-Butylphenol	2,6-Di-tert-butyl-4-methylphenol (BHT)
Molecular Weight ( g/mol )	340.5[2]	150.22[2]	220.35[15]
Melting Point (°C)	123 - 127[2]	99[2]	69 - 71
5% Weight Loss Temp. (TGA)	~300 °C (Varies with conditions)	~427 °C (for a related derivative)[16]	~150 °C (Decomposition starts)
Initial Exothermic Temp. (DSC)	Not specified	Not specified	384.9 K (111.75 °C) for BHTOOH (oxidized form)[11]
Heat Release (QDSC, J/g)	Not specified	Not specified	865.0 J/g for BHTOOH[11]

Note: Data is compiled from various sources on related compounds and should be used for comparative purposes. Exact values for 4-tert-Butyl-2-methylphenol may vary and should be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of thermal decomposition for 4-tert-Butyl-2-methylphenol within a polymer matrix.[1]

• Methodology:

  • Place 5-10 mg of the stabilized polymer sample into a TGA crucible.[1]

  • Place the crucible in the TGA instrument.

  • Heat the sample from room temperature to 600°C at a constant heating rate of 10°C/min under both a nitrogen and an air atmosphere (separate runs).[1]

  • Record the weight loss of the sample as a function of temperature.

  • The onset of decomposition is determined as the temperature at which significant weight loss begins.[1] This indicates the upper limit for processing temperature.

Protocol 2: Quantification of Antioxidant and Degradation Products by HPLC

• Objective: To quantify the concentration of 4-tert-Butyl-2-methylphenol and detect the formation of non-volatile degradation products after processing or aging.[1]

• Methodology:

  • Sample Preparation: Take a known weight of the processed polymer. Extract the antioxidant and its degradation products using a suitable solvent (e.g., acetonitrile (B52724) or isopropanol) through techniques like solvent extraction or dissolution-precipitation.[1]

  • Filter the extract through a 0.45 µm syringe filter before injection.[1]

  • HPLC Analysis:

    • Column: C18 reverse-phase column.[1]

    • Mobile Phase: A gradient of acetonitrile and water is typically effective.[1]

    • Detector: UV detector set at a wavelength where the parent antioxidant has maximum absorbance (e.g., ~280 nm).[1]

  • Quantification: Use a calibration curve prepared with known concentrations of a pure 4-tert-Butyl-2-methylphenol standard to determine its concentration in the samples.[1] Degradation products can be identified by comparing retention times with standards or by using a mass spectrometer (LC-MS).

Protocol 3: Evaluation of Thermo-Oxidative Stability by Accelerated Oven Aging

• Objective: To assess the long-term thermo-oxidative stability of a polymer stabilized with 4-tert-Butyl-2-methylphenol.[6]

• Methodology:

  • Sample Preparation: Compression mold the compounded polymer into plaques of a defined thickness (e.g., 1 mm).[6]

  • Accelerated Aging: Place the molded plaques in a forced-air oven at an elevated temperature (e.g., 150 °C) to accelerate degradation.[6]

  • Remove samples at regular intervals (e.g., 0, 24, 48, 96, 168 hours).[6]

  • Performance Evaluation:

    • Colorimetry: Measure the yellowness index (YI) to quantify discoloration. An increase in YI signifies degradation.[6]

    • Melt Flow Index (MFI): Measure the MFI according to ASTM D1238. A significant change in MFI indicates chain scission or cross-linking.[6]

    • Mechanical Properties: Conduct tensile tests to measure properties like tensile strength and elongation at break.[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. real.mtak.hu [real.mtak.hu]
• 4. specialchem.com [specialchem.com]
• 5. 2-tert-Butyl-4-methylphenol | C11H16O | CID 17004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Photo-oxidation of polymers - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fiveable.me [fiveable.me]
• 14. pubs.acs.org [pubs.acs.org]
• 15. 2,6-Di-tert-butyl-4-methylphenol | C15H24O | CID 31404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Interference in Antioxidant Activity Assays of 4-tert-Butyl-2-methylphenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the antioxidant activity assessment of 4-tert-Butyl-2-methylphenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in antioxidant activity assays for phenolic compounds like 4-tert-Butyl-2-methylphenol?

A1: Common sources of interference in popular colorimetric assays like DPPH and ABTS include:

• Spectral Interference: The inherent color of the sample can absorb light at the same wavelength used for measurement, leading to inaccurate results.[1]

• Solvent Mismatch: The choice of solvent can affect the solubility and reactivity of 4-tert-Butyl-2-methylphenol and the assay reagents.[2] It is crucial to use the same solvent for the sample, blank, and standards to minimize solvent-based interference.[2]

• pH Sensitivity: The antioxidant activity of phenolic compounds can be dependent on the pH of the reaction medium. Maintaining a consistent and optimal pH is critical for reproducibility.[1][2]

• Metal Ion Interference: The presence of metal ions in the sample or reagents can interfere with the radical scavenging reaction.[1]

• Protein Interference: In biological samples, proteins can interfere with the assay. A protein precipitation step may be necessary.[1]

• Reagent Degradation: Radicals used in these assays (e.g., DPPH) are sensitive to light and can degrade over time, leading to inconsistent readings.[1][2]

Q2: How can I correct for spectral interference from my sample?

A2: To correct for spectral interference, you should run a sample blank. This blank contains the sample and the solvent but does not include the assay reagent (e.g., the DPPH or ABTS radical).[1][3] The absorbance of this sample blank should be subtracted from the absorbance of the actual sample reading to correct for the sample's intrinsic color.[1][3] If the interference remains significant, further dilution or purification of the sample may be required.[1]

Q3: Why are my antioxidant activity readings inconsistent or lower than expected?

A3: Inconsistent or low readings can stem from several factors:

• Reagent Degradation: Always use freshly prepared DPPH or ABTS radical solutions, as they are susceptible to degradation, especially when exposed to light.[1][2]

• Incorrect pH: Ensure the pH of your reaction mixture is optimal and consistent across all wells and experiments.[1]

• Inadequate Incubation Time: The reaction between 4-tert-Butyl-2-methylphenol and the radical may require a specific amount of time to reach a steady state. A time-course experiment can help determine the optimal incubation period.[2]

• Precipitation: High concentrations of phenolic compounds can sometimes precipitate in the assay medium, which affects absorbance readings. Visually inspect your samples and use appropriate dilutions if precipitation is observed.[3]

Troubleshooting Guides

Issue 1: Inaccurate or variable results in DPPH/ABTS assays.

Possible Cause	Troubleshooting Solution
Spectral Interference	Run a sample blank containing the sample and solvent (without the radical reagent). Subtract this absorbance from the sample reading.[1][3]
Reagent Degradation	Prepare fresh DPPH or ABTS radical solutions daily and store them protected from light.[2]
Incorrect Incubation Time	Perform a time-course experiment to determine the optimal reaction time where the signal is stable. Standardize this time for all samples.[2]
pH Inconsistency	Use a consistent and appropriate buffer system for all experiments to maintain a stable pH.[2]
Sample Precipitation	Visually inspect for any precipitation. If observed, dilute the sample to a concentration that remains fully dissolved in the assay medium.[3]
Solvent Effects	Use the same high-purity solvent (e.g., methanol (B129727) or ethanol) for dissolving the sample, standards, and for preparing the blank.[2]

Issue 2: The calculated IC50 value seems incorrect.

Possible Cause	Troubleshooting Solution
Poor Dilution Series	Ensure your serial dilutions cover a range that produces between 20% and 80% inhibition to generate a reliable dose-response curve.
Calculation Error	Double-check the formula used for calculating percentage inhibition: % Inhibition = [(A_control - A_sample) / A_control] * 100.[4] Ensure the control absorbance (A_control) is the reading of the radical solution with the solvent, without any antioxidant.[4]
Standard Curve Issues	If using a standard like Trolox, ensure the standard curve is linear and has a high correlation coefficient (R² > 0.98).[5]

Quantitative Data: Comparative Antioxidant Activity

Compound	Assay	IC50 Value (µg/mL)	Reference
Butylated Hydroxytoluene (BHT)	DPPH	202.35	[6]
ABTS	13	[6]
2,4-di-tert-butylphenol (B135424)	DPPH	60	[6]
ABTS	17	[6]

Visualizations

Mechanism of Action

The primary antioxidant mechanism for phenolic compounds like 4-tert-Butyl-2-methylphenol is radical scavenging through hydrogen atom donation.[6] The bulky tert-butyl group provides steric hindrance, which helps to stabilize the resulting phenoxyl radical.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. zen-bio.com [zen-bio.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Long-Term Stability of 4-tert-Butyl-2-methylphenol in Biodiesel Blends

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-tert-Butyl-2-methylphenol (TBMP) to enhance the long-term stability of biodiesel blends. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is antioxidant addition necessary for biodiesel?

Biodiesel, composed of fatty acid methyl esters (FAMEs), is more susceptible to oxidation than conventional diesel fuel, especially when it contains a high proportion of polyunsaturated fatty acids.[1][2] This oxidation can lead to the formation of peroxides, aldehydes, carboxylic acids, and insoluble gums, which can degrade fuel quality, cause engine deposits, and corrode fuel system components.[3][4] Antioxidants like 4-tert-Butyl-2-methylphenol (TBMP) are added to inhibit these oxidation processes and extend the storage life of biodiesel.

Q2: How does 4-tert-Butyl-2-methylphenol (TBMP) work as an antioxidant?

TBMP is a hindered phenolic antioxidant. Its primary mechanism involves donating a hydrogen atom from its phenolic hydroxyl group to lipid peroxy radicals. This process neutralizes the highly reactive radicals, terminating the oxidation chain reaction. The bulky tert-butyl group on the phenol (B47542) ring provides steric hindrance, which stabilizes the resulting phenoxyl radical and prevents it from initiating new oxidation chains.

Q3: What are the key indicators of biodiesel degradation?

The primary indicators of biodiesel degradation due to oxidation include:

• Increased Peroxide Value (PV): This measures the concentration of hydroperoxides, which are the initial products of oxidation.[5]

• Increased Acid Number (AN): As oxidation progresses, hydroperoxides decompose into acidic compounds, leading to an increase in the acid number.[6]

• Formation of Insolubles: Polymerization of oxidation products can lead to the formation of gums and sediments that can clog filters and fuel injectors.[5][6]

• Decreased Induction Period (IP): The induction period, measured by methods like Rancimat, indicates the fuel's resistance to oxidation. A shorter IP suggests lower stability.[7][8]

Q4: What is the typical dosage of phenolic antioxidants in biodiesel?

The optimal concentration of an antioxidant depends on the specific biodiesel feedstock, its initial stability, and the desired shelf life. For synthetic phenolic antioxidants like butylated hydroxytoluene (BHT), which is structurally similar to TBMP, effective concentrations typically range from 200 to 1000 ppm.[5][9] It is crucial to determine the optimal dosage for TBMP through experimental evaluation.

Q5: Can TBMP be used in combination with other antioxidants?

Yes, combining different types of antioxidants can sometimes lead to synergistic effects, where the combined antioxidant activity is greater than the sum of the individual activities.[4][10][11] For instance, a primary antioxidant like TBMP could be paired with a metal chelator to deactivate pro-oxidant metals present in the biodiesel. However, antagonistic effects are also possible, so any combination should be experimentally validated.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Rapid decrease in Induction Period (Rancimat test) even with TBMP addition.	1. Sub-optimal TBMP concentration: The dosage may be too low to provide adequate protection. 2. High initial peroxide value of the biodiesel: The antioxidant is being consumed rapidly to neutralize existing peroxides. 3. Presence of pro-oxidant contaminants: Metals (e.g., copper, iron) can accelerate oxidation.[9] 4. High degree of unsaturation of the biodiesel feedstock: Biodiesel from feedstocks like soybean oil is inherently less stable.	1. Optimize TBMP concentration: Conduct a dose-response study to find the most effective concentration (e.g., 250, 500, 1000 ppm). 2. Ensure high-quality biodiesel: Use fresh biodiesel with a low initial peroxide value. 3. Use a metal deactivator: Consider adding a metal chelating agent in conjunction with TBMP. 4. Re-evaluate antioxidant choice for highly unsaturated biodiesel: A different antioxidant or a synergistic blend may be more effective.
Inconsistent or non-reproducible Rancimat results.	1. Improper sample preparation: Inhomogeneous mixing of TBMP in the biodiesel. 2. Instrumental issues: Incorrect temperature calibration or air flow rate in the Rancimat instrument.[8] 3. Sample contamination: Contaminants in the reaction vessel or glassware.	1. Ensure thorough mixing: Use a vortex mixer or sonicator to ensure complete dissolution and uniform distribution of TBMP in the biodiesel sample. 2. Calibrate the Rancimat instrument: Regularly verify the temperature and air flow rate according to the manufacturer's instructions. 3. Thoroughly clean all equipment: Use appropriate solvents to clean reaction vessels and glassware before each experiment.
Significant increase in Peroxide Value (PV) during storage despite TBMP addition.	1. Exposure to light and air: These factors accelerate the oxidation process.[2] 2. Elevated storage temperature: Higher temperatures increase the rate of oxidation.[2] 3. Depletion of the antioxidant over time: TBMP is consumed as it neutralizes free radicals.	1. Store samples in amber, sealed containers: Minimize exposure to light and oxygen. 2. Maintain cool storage conditions: Store biodiesel blends at a controlled, cool temperature. 3. Monitor antioxidant concentration over time: If possible, analytically determine the concentration of TBMP to understand its depletion rate. Consider re-dosing with the antioxidant for very long-term storage.
Formation of precipitates or cloudiness in the biodiesel blend.	1. Poor solubility of TBMP: The antioxidant may not be fully dissolved in the biodiesel, especially at lower temperatures. 2. Formation of insoluble oxidation products: This indicates that the antioxidant is not effectively preventing polymerization. 3. Interaction with other additives or impurities.	1. Verify the solubility of TBMP: Determine the solubility of TBMP in the specific biodiesel feedstock at relevant temperatures. Gentle heating and stirring can aid dissolution. 2. Increase TBMP dosage or use a more potent antioxidant: If oxidation is occurring, a higher concentration of TBMP or a different antioxidant may be needed. 3. Analyze the precipitate: Characterize the precipitate to determine its composition.

Data Presentation

The following tables provide a comparative overview of the performance of common synthetic antioxidants in biodiesel, which can serve as a benchmark for evaluating the effectiveness of 4-tert-Butyl-2-methylphenol.

Table 1: Effect of Antioxidant Type and Concentration on the Induction Period (Rancimat at 110°C) of Soybean Oil Methyl Ester

Antioxidant	Concentration (ppm)	Induction Period (hours)
Control (None)	0	2.5
BHT	500	5.8
BHT	1000	8.2
TBHQ	500	10.5
TBHQ	1000	15.1
Propyl Gallate (PG)	500	12.3
Propyl Gallate (PG)	1000	18.7

Note: Data is representative and compiled from various studies on soybean biodiesel. Actual values will vary based on the specific biodiesel feedstock and its initial quality.

Table 2: Peroxide Value (meq/kg) of Biodiesel Blends During Accelerated Storage (ASTM D4625 at 43°C)

Antioxidant (1000 ppm)	Week 0	Week 4	Week 8	Week 12
Control (None)	2.1	15.8	35.2	68.4
BHT	2.0	4.5	9.8	18.7
TBHQ	2.2	3.1	6.5	12.3

Note: This table illustrates the typical trend of peroxide value increase during accelerated aging and the protective effect of antioxidants.

Experimental Protocols

Determination of Oxidative Stability by the Rancimat Method (EN 14112)

This method is an accelerated oxidation test to determine the induction period of biodiesel.

a. Apparatus:

• Rancimat instrument

• Reaction vessels and measuring vessels

• Air pump

• Heating block

• Conductivity meter

b. Reagents:

• Biodiesel sample

• 4-tert-Butyl-2-methylphenol (TBMP)

• Deionized water

c. Procedure:

• Prepare the biodiesel samples with the desired concentrations of TBMP. Ensure the antioxidant is fully dissolved.

• Pipette 3.0 ± 0.01 g of the biodiesel sample into a clean, dry reaction vessel.

• Fill a measuring vessel with 50 mL of deionized water and place it into the Rancimat's conductivity measurement cell.

• Place the reaction vessel into the heating block of the instrument, which is pre-heated to 110°C.

• Connect the air supply to the reaction vessel, with the air tube submerged in the biodiesel sample. The airflow rate should be set to 10 L/h.

• Connect the outlet of the reaction vessel to the measuring vessel, ensuring the volatile oxidation products will bubble through the deionized water.

• Start the measurement. The instrument will continuously monitor the conductivity of the deionized water.

• The induction period is the time elapsed until a rapid increase in conductivity is detected, which indicates the formation of volatile acidic compounds.

Determination of Peroxide Value (ASTM D3703)

This method measures the hydroperoxides in the biodiesel sample.

a. Apparatus:

• Erlenmeyer flask with a stopper

• Burette

• Pipettes

b. Reagents:

• Acetic acid-chloroform solution

• Saturated potassium iodide (KI) solution

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (0.01 N)

• Starch indicator solution

c. Procedure:

• Weigh approximately 5 ± 0.05 g of the biodiesel sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask and swirl for one minute, then place it in the dark for 5 minutes.

• Add 30 mL of deionized water and shake vigorously.

• Titrate the liberated iodine with the standardized 0.01 N Na₂S₂O₃ solution, shaking continuously, until the yellow iodine color almost disappears.

• Add 0.5 mL of starch indicator solution. A blue color will appear.

• Continue the titration, drop by drop, until the blue color disappears.

• Perform a blank titration using the same procedure without the biodiesel sample.

• Calculate the peroxide value (PV) in milliequivalents of active oxygen per kilogram of sample using the following formula: PV = ((S - B) * N * 1000) / W Where: S = Volume of Na₂S₂O₃ solution used for the sample (mL) B = Volume of Na₂S₂O₃ solution used for the blank (mL) N = Normality of the Na₂S₂O₃ solution W = Weight of the sample (g)

Accelerated Aging by Oven Storage Test (ASTM D4625)

This method simulates long-term storage to evaluate the stability of biodiesel blends.[6]

a. Apparatus:

• Oven capable of maintaining a constant temperature of 43 ± 1°C

• Glass bottles (500 mL) with screw caps (B75204)

b. Procedure:

• Prepare the biodiesel blends with the desired concentration of TBMP.

• Fill the glass bottles with 400 mL of the biodiesel blend, leaving some headspace.

• Loosely place the caps on the bottles to allow for some air exchange.

• Place the bottles in the oven at 43°C.

• At regular intervals (e.g., every 2 weeks for a total of 12 weeks), remove a sample from each bottle for analysis.

• Analyze the withdrawn samples for key stability parameters such as peroxide value, acid number, and viscosity.

• At the end of the test period, the samples can also be analyzed for total insolubles.

Mandatory Visualizations

Caption: Antioxidant mechanism of 4-tert-Butyl-2-methylphenol (TBMP).

Caption: Experimental workflow for evaluating TBMP stability in biodiesel.

Caption: Troubleshooting decision tree for low biodiesel stability.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Survey on Antioxidants Used as Additives to Improve Biodiesel’s Stability to Degradation through Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Analytical Evaluation of the Synergistic Effect on Biodiesel Oxidation Stability Promoted by Binary and Ternary Blends Containing Multifunctional Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.nrel.gov [docs.nrel.gov]
• 6. canadianfuels.ca [canadianfuels.ca]
• 7. researchtrends.net [researchtrends.net]
• 8. kemitek.org [kemitek.org]
• 9. mioh-utc.udmercy.edu [mioh-utc.udmercy.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Mitigating matrix effects in the analysis of 4-tert-Butyl-2-methylphenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the analysis of 4-tert-Butyl-2-methylphenol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 4-tert-Butyl-2-methylphenol?

A1: In chemical analysis, matrix effects are the influence of co-eluting compounds from the sample matrix on the ionization and measurement of the target analyte, in this case, 4-tert-Butyl-2-methylphenol. These effects can lead to either signal suppression or enhancement, resulting in inaccurate quantification, poor method reproducibility, and reduced sensitivity. For instance, in complex matrices like biological fluids or food samples, other substances can interfere with the detection of 4-tert-Butyl-2-methylphenol.

Q2: What are the primary causes of matrix effects in GC-MS and LC-MS analysis?

A2: The causes of matrix effects differ slightly between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS):

• In GC-MS , the most common phenomenon is matrix-induced signal enhancement . This occurs when non-volatile matrix components accumulate in the GC inlet, masking active sites where analytes like 4-tert-Butyl-2-methylphenol might otherwise adsorb or degrade. This leads to a higher, and often inaccurate, signal response. Signal suppression is less common but can occur due to competition for ionization in the MS source.

• In LC-MS , ion suppression is the more prevalent issue, especially with electrospray ionization (ESI). Co-eluting matrix components can interfere with the desolvation and ionization of the target analyte in the MS source, leading to a decreased signal. Ion enhancement can also occur but is generally less frequent.

Q3: How can I determine if my analysis of 4-tert-Butyl-2-methylphenol is affected by matrix effects?

A3: A straightforward way to diagnose matrix effects is to compare the analytical response of 4-tert-Butyl-2-methylphenol in a pure solvent standard versus a matrix-matched standard.

• Prepare a standard solution of 4-tert-Butyl-2-methylphenol in a pure solvent (e.g., acetonitrile (B52724) or hexane).

• Prepare a matrix-matched standard by spiking a known concentration of 4-tert-Butyl-2-methylphenol into a blank sample extract (a sample of the same matrix type that is known to be free of the analyte).

• Analyze both solutions under the same analytical conditions.

A significant difference in the signal response (typically >15-20%) between the two standards indicates the presence of matrix effects. A higher response in the matrix-matched standard suggests signal enhancement, while a lower response points to signal suppression.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 4-tert-Butyl-2-methylphenol.

Low Analyte Recovery

Symptom	Potential Cause	Recommended Solution
Low recovery of 4-tert-Butyl-2-methylphenol after Solid-Phase Extraction (SPE).	Analyte Breakthrough: The analyte does not adequately retain on the SPE sorbent during sample loading. This can be due to an inappropriate sorbent, incorrect sample pH, or too fast of a flow rate.	Optimize SPE Method: 1. Verify Sorbent Choice: For phenolic compounds, reversed-phase sorbents like C18 or polymeric sorbents are common. 2. Adjust Sample pH: Ensure the sample pH is below the pKa of 4-tert-Butyl-2-methylphenol to promote retention on reversed-phase sorbents. 3. Reduce Flow Rate: Decrease the sample loading flow rate to allow for sufficient interaction between the analyte and the sorbent.
Premature Elution: The analyte is lost during the wash step because the wash solvent is too strong.	Modify Wash Solvent: Reduce the organic solvent content in your wash solution. For example, if using 30% methanol (B129727) in water, try reducing it to 10% or 5%.
Incomplete Elution: The analyte is strongly retained on the sorbent and is not fully recovered during the elution step.	Strengthen Elution Solvent: Increase the percentage of organic solvent in the elution solution. If using 80% methanol, try 90% or 100%. Adding a small amount of a modifier like ammonium (B1175870) hydroxide (B78521) can also help disrupt secondary interactions.
Low recovery of 4-tert-Butyl-2-methylphenol after QuEChERS extraction.	Inadequate Phase Separation: Poor separation between the aqueous and organic layers can lead to analyte loss.	Optimize Salting Out: Ensure the correct type and amount of salting-out salts are used. Vigorous shaking immediately after salt addition is crucial to prevent clumping and ensure proper phase separation.
Analyte Adsorption to Sorbent: During dispersive SPE (d-SPE) cleanup, the analyte may adsorb to the sorbent along with matrix components.	Select Appropriate d-SPE Sorbent: For fatty matrices, consider using specialized sorbents like EMR-Lipid, which are designed to remove lipids with minimal loss of the target analyte. For samples with high pigment content, a combination of PSA and C18 or GCB might be necessary.

Poor Chromatography and Inaccurate Quantification

Symptom	Potential Cause	Recommended Solution
Peak tailing for 4-tert-Butyl-2-methylphenol in GC-MS.	Active Sites in the GC System: The phenolic hydroxyl group can interact with active sites in the GC inlet liner, column, or connections, leading to poor peak shape.	System Maintenance and Derivatization: 1. Use a Deactivated Inlet Liner: Regularly replace the liner with a new, deactivated one. 2. Column Maintenance: Trim the first few centimeters of the column to remove accumulated non-volatile residues. 3. Derivatization: Convert the polar hydroxyl group to a less polar silyl (B83357) ether through derivatization (e.g., with BSTFA) to improve peak shape and volatility.[1]
Signal suppression or enhancement leading to inaccurate results.	Co-eluting Matrix Components: Interfering compounds from the sample matrix are not adequately removed during sample preparation.	Improve Sample Cleanup: 1. Optimize SPE/QuEChERS: Experiment with different sorbents and solvent conditions to achieve better removal of matrix interferences. 2. Employ Advanced Cleanup: For highly complex matrices, consider using more selective cleanup techniques like immunoaffinity chromatography or multi-dimensional chromatography.
Inadequate Compensation for Matrix Effects: The chosen calibration method does not effectively account for signal variations.	Select an Appropriate Calibration Strategy: 1. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract to mimic the matrix effects of the samples. 2. Standard Addition: Spike the analyte into the sample at different concentrations. This is highly effective but more time-consuming. 3. Use of an Internal Standard: A stable isotope-labeled internal standard is ideal as it behaves similarly to the analyte and can effectively compensate for matrix effects.
High background noise in the chromatogram.	Contamination: Contamination can originate from the sample, solvents, glassware, or the analytical instrument itself.	Systematic Cleaning and Blank Analysis: 1. Run Solvent Blanks: Inject pure solvent to check for contamination from the autosampler or solvent. 2. Clean the Injector: Regularly clean the GC inlet or LC injection port. 3. Use High-Purity Solvents and Reagents: Ensure all solvents and reagents are of high purity to minimize background noise.

Quantitative Data on Mitigation Strategies

The following tables summarize the effectiveness of different sample preparation and calibration strategies for the analysis of phenolic compounds in various matrices. While data specific to 4-tert-Butyl-2-methylphenol is limited, the results for structurally similar compounds provide a valuable reference.

Table 1: Comparison of Recovery Rates for Phenolic Compounds using Different SPE Sorbents

Sorbent Type	Matrix	Analyte Class	Average Recovery (%)	Reference
C18	Red Wine	Phenolic Acids, Flavonols	85 - 98	[2]
Polymeric (Strata-X)	Red Wine	Anthocyanins, Flavonols	81 - 101	[3]
Oasis MAX (Mixed-Mode)	Water	Alkylphenols	90 - 105	[4]
Polymeric (Oasis HLB)	Water	Phenols	High recoveries with good RSD	[5]

Table 2: Comparison of Recovery Rates for Phenolic Compounds using Different QuEChERS d-SPE Sorbents in Fatty Matrices

d-SPE Sorbent	Matrix	Analyte Class	Average Recovery (%)	Reference
PSA + C18	Rapeseed	Pesticides (including some phenolics)	Variable, with some losses of polar analytes	[6]
Z-Sep	Rapeseed	Pesticides (including some phenolics)	Variable, with some losses of polar analytes	[6]
EMR-Lipid	Rapeseed	Pesticides (including some phenolics)	70 - 120 (for a majority of analytes)	[6]
EMR-Lipid	Adipose Tissue	Phenolic Compounds	71 - 96 (at the cleanup step)	[7]

Experimental Protocols

Protocol 1: QuEChERS with EMR-Lipid Cleanup for 4-tert-Butyl-2-methylphenol in a Fatty Matrix (e.g., Fish Tissue)

This protocol is adapted from methods for the analysis of phenolic compounds in fatty matrices.

1. Sample Homogenization and Extraction:

• Weigh 10 g of homogenized fish tissue into a 50 mL centrifuge tube.

• Add an appropriate internal standard.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup with EMR-Lipid:

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a d-SPE tube containing EMR-Lipid sorbent.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

3. Final Extract Preparation:

• Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for LC-MS or GC-MS analysis (derivatization may be required for GC-MS).

Protocol 2: GC-MS Analysis with Derivatization and Analyte Protectants

This protocol is a general guideline for the GC-MS analysis of phenolic compounds.

1. Derivatization (Silylation):

• Evaporate the final extract from the sample preparation step to dryness under a gentle stream of nitrogen.

• Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of a solvent (e.g., pyridine (B92270) or acetonitrile).

• Seal the vial and heat at 60-70°C for 30 minutes.

• Cool to room temperature before injection.

2. Addition of Analyte Protectants:

• Prepare a solution of analyte protectants (e.g., a mixture of sorbitol and L-gulonic acid γ-lactone in acetonitrile).

• Add a small volume (e.g., 10 µL) of the analyte protectant solution to the derivatized sample in the autosampler vial.

3. GC-MS Instrumental Conditions (Example):

• GC Column: Low-bleed 5% phenyl methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25µm.

• Injector: Splitless mode at 250°C.

• Oven Program: Initial temperature of 60°C (hold for 2 min), ramp at 10°C/min to 280°C (hold for 5 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.

Visualizations

Caption: Decision tree for selecting a strategy to mitigate matrix effects.

Caption: Experimental workflow for QuEChERS with EMR-Lipid cleanup.

References

• 1. graphviz.org [graphviz.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Efficacy of 4-tert-Butyl-2-methylphenol and BHT

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant efficacy of 4-tert-Butyl-2-methylphenol and the widely used synthetic antioxidant, Butylated Hydroxytoluene (BHT). While both are structurally related phenolic antioxidants, this document synthesizes the available experimental data to offer an objective performance comparison, highlighting the current research landscape and identifying areas for future investigation.

Mechanism of Antioxidant Action

Both 4-tert-Butyl-2-methylphenol and BHT function as antioxidants primarily by acting as free radical scavengers. The core of their antioxidant activity lies in the ability of their phenolic hydroxyl (-OH) group to donate a hydrogen atom to a highly reactive free radical. This donation neutralizes the radical, thereby terminating the oxidative chain reaction that can lead to cellular damage.

Upon donating a hydrogen atom, the phenolic antioxidant is converted into a phenoxyl radical. The efficacy of the antioxidant is partly determined by the stability of this resulting radical. In the case of both 4-tert-Butyl-2-methylphenol and BHT, the presence of alkyl (tert-butyl and methyl) groups on the aromatic ring provides steric hindrance and allows for the delocalization of the unpaired electron, which stabilizes the phenoxyl radical and prevents it from initiating new radical chains.[1][2]

Caption: General mechanism of free radical scavenging by phenolic antioxidants.

Quantitative Comparison of Antioxidant Activity

Antioxidant Assay	4-tert-Butyl-2-methylphenol (IC50)	Butylated Hydroxytoluene (BHT) (IC50)	2,4-di-tert-butylphenol (B135424) (IC50)
DPPH Radical Scavenging	Data not available	202.35 µg/mL[1]	60 µg/mL[1][3]
ABTS Radical Scavenging	Data not available	13 µg/mL[1]	17 µg/mL[1][3]

Note: The provided data for BHT and 2,4-di-tert-butylphenol are from separate studies and not from a direct side-by-side comparison in a single study. The data for 2,4-di-tert-butylphenol is included to provide a contextual reference for the potential antioxidant activity of substituted phenols. The absence of data for 4-tert-Butyl-2-methylphenol highlights a significant gap in the existing research.

Experimental Protocols

For researchers intending to conduct their own comparative analyses, the following are detailed methodologies for two common in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to determine the free radical scavenging ability of antioxidants. The principle of this assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the non-radical, pale yellow form, DPPH-H, in the presence of a hydrogen-donating antioxidant.[1]

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Methodology:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol should be freshly prepared and stored in a dark container to prevent degradation.[1]

• Preparation of Test Samples: A stock solution of the test compound (e.g., 4-tert-Butyl-2-methylphenol, BHT) is prepared, from which a series of dilutions are made.

• Assay Procedure: In a typical procedure, a small volume of the test sample is mixed with the DPPH solution. A control is prepared using the solvent in place of the test sample.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified period, typically 30 minutes.[4]

• Absorbance Measurement: The absorbance of the solutions is measured using a spectrophotometer at 517 nm.[1]

• IC50 Determination: The percentage of inhibition is plotted against the concentration of the sample to determine the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[1]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay is another common method for assessing antioxidant activity. It measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated through the oxidation of ABTS with potassium persulfate and possesses a distinct blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the resulting decrease in absorbance is proportional to the antioxidant's activity.[1]

Caption: Workflow for the ABTS radical scavenging assay.

Detailed Methodology:

• Preparation of ABTS•+ Solution: The ABTS radical cation is generated by reacting an aqueous solution of ABTS with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Preparation of Test Samples: Stock solutions of the test compounds and a standard are prepared, and a series of dilutions are made.

• Assay Procedure: The ABTS•+ solution is diluted with a suitable solvent (e.g., methanol or ethanol) to an absorbance of approximately 0.7 at 734 nm. A small aliquot of the test sample is then added to the diluted ABTS•+ solution.[1]

• Incubation: The reaction mixtures are incubated at room temperature for a set time, for instance, 6 minutes.[1]

• Absorbance Measurement: The absorbance is measured at 734 nm.[1]

• IC50 Determination: The IC50 value is calculated from a plot of percentage inhibition versus concentration.[1]

Conclusion

Based on the available data, BHT is a potent synthetic antioxidant. While direct experimental data for 4-tert-Butyl-2-methylphenol is lacking, the data for the structurally related 2,4-di-tert-butylphenol suggests that substituted phenols, in general, possess significant radical scavenging capabilities. The absence of direct comparative data for 4-tert-Butyl-2-methylphenol represents a clear gap in the scientific literature. Further research, including direct side-by-side comparisons with established antioxidants like BHT using standardized assays, is necessary to definitively determine its antioxidant efficacy. Such studies would be invaluable for researchers and professionals in drug development and other fields requiring effective antioxidant solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 4-tert-Butyl-2-methylphenol: HPLC-UV and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of phenolic compounds such as 4-tert-Butyl-2-methylphenol is critical for quality control, stability testing, and safety assessment. This guide provides a detailed comparison of the widely used High-Performance Liquid Chromatography with UV detection (HPLC-UV) method against alternative analytical techniques, supported by performance data and detailed experimental protocols.

Methodology Comparison: Performance and Characteristics

The selection of an optimal analytical method hinges on factors such as required sensitivity, sample matrix complexity, and available instrumentation. While HPLC-UV offers a robust and cost-effective solution for routine analysis, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provide superior sensitivity and selectivity, crucial for trace-level detection.

The following table summarizes the key performance parameters of various analytical techniques for the quantification of 4-tert-Butyl-2-methylphenol and structurally similar phenolic compounds.

Performance Parameter	HPLC-UV	GC-MS	LC-MS/MS	Spectrophotometric (Folin-Ciocalteu)
Linearity (R²)	> 0.998[1]	> 0.99[1]	Typically ≥ 0.99	High
Accuracy (% Recovery)	95 - 105%[1]	80 - 113%[1]	98.0% - 102.0% (typical)	Method Dependent
Precision (%RSD)	< 5%[1]	Intraday: < 15%, Interday: < 15%[1]	Intra-day: ≤ 2.0%, Inter-day: ≤ 3.0% (typical)[2]	< 10%
Limit of Detection (LOD)	0.006 - 0.05 mg/L (for similar phenols)[1]	1 µg/L (for 4-methyl-2-tert-butylphenol)	Low ng/mL range	Higher than chromatographic methods
Limit of Quantification (LOQ)	1 µg/L (for similar phenols)[1]	1 µg/L (for 4-methyl-2-tert-butylphenol)[3]	Low ng/mL range	Higher than chromatographic methods
Specificity	High; potential for interference from co-eluting impurities.[1]	Very High; mass spectral data provides definitive identification.[1]	Very High; based on parent and daughter ion transitions.	Low; measures total phenolic content.
Sample Throughput	Moderate to High[1]	Moderate[1]	High	High
Derivatization Required	No[4]	Often recommended to improve volatility.[5]	No	No

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the quantification of 4-tert-Butyl-2-methylphenol using HPLC-UV and a comparative GC-MS method.

Protocol 1: HPLC-UV Method for 4-tert-Butyl-2-methylphenol Quantification

This protocol describes a general reversed-phase HPLC method suitable for the quantification of 4-tert-Butyl-2-methylphenol.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.[1]

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[1]

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v). The mobile phase should be degassed before use.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.[2]

• Injection Volume: 10 µL.[2]

• UV Detection Wavelength: 280 nm.[1]

2. Standard and Sample Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-tert-Butyl-2-methylphenol standard and dissolve it in a 25 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL.

• Sample Preparation: Dissolve the sample containing 4-tert-Butyl-2-methylphenol in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

3. Method Validation Parameters:

• Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions. The correlation coefficient (R²) should be ≥ 0.998.

• Accuracy: Determine the recovery of the analyte by spiking a blank matrix with known concentrations of the standard. The recovery should be within 95-105%.

• Precision: Evaluate repeatability (intra-day) and intermediate precision (inter-day) by analyzing replicate samples at different concentrations. The relative standard deviation (%RSD) should be ≤ 5%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Protocol 2: GC-MS Method for Alkylphenol Quantification

This protocol is adapted from the OIV-OENO 620-2020 method for the determination of alkylphenols in wines by GC-MS.[3]

1. Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.[3]

• Column: 5% Phenyl Methyl Siloxane (e.g., DB-5MS), 30 m x 0.25 mm ID x 0.25 µm film thickness.[6]

• Injector Temperature: 250 - 280 °C.[6]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

• Oven Temperature Program: Initial temperature of 50°C, then ramp at 10 °C/min up to 300 °C and hold for 3 minutes.[3]

• Mass Spectrometer: Electron Ionization (EI) at 70 eV.[6]

• Acquisition Mode: Selected Ion Monitoring (SIM).[6]

2. Sample Preparation (Headspace SPME):

• Place a 10 mL sample into a 20-mL SPME glass vial with approximately 2 g of NaCl and an appropriate internal standard.[3]

• Perform headspace SPME extraction for 20 minutes at 40 °C.[3]

Visualizing the Workflow and Method Comparison

To further clarify the experimental process and the relationship between different analytical choices, the following diagrams are provided.

HPLC-UV Method Validation Workflow.

Comparison of Analytical Methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. oiv.int [oiv.int]
• 4. Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Analysis of 4-tert-Butyl-2-methylphenol and Other Phenolic Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the antioxidant properties of 4-tert-Butyl-2-methylphenol against other common phenolic antioxidants. The information is curated to assist researchers, scientists, and drug development professionals in making informed decisions. The comparisons are supported by experimental data from various in vitro antioxidant assays.

Phenolic compounds are a major class of antioxidants that act by scavenging free radicals, which are implicated in numerous disease pathologies.[1][2] Their antioxidant activity is primarily attributed to their ability to donate a hydrogen atom from their hydroxyl group to neutralize free radicals, thereby terminating the radical chain reaction.[3] The resulting phenoxy radical is stabilized by the delocalization of the unpaired electron across the aromatic ring.[3]

Quantitative Comparison of Antioxidant Activity

The antioxidant efficacy of phenolic compounds is commonly evaluated using various in vitro assays that measure their capacity to scavenge different types of free radicals. The half-maximal inhibitory concentration (IC50) is a key parameter used for comparison, where a lower IC50 value indicates greater antioxidant activity. Due to the limited direct experimental data for 4-tert-Butyl-2-methylphenol, data for the structurally similar compound 2,4-di-tert-butylphenol (B135424) and the widely used synthetic antioxidant Butylated Hydroxytoluene (BHT) are included for a broader comparative context.

Antioxidant Compound	Assay	IC50 / % Inhibition	Reference
Butylated Hydroxytoluene (BHT)	DPPH	202.35 µg/mL	[3]
DPPH	277 µg/mL	[3]
ABTS	13 µg/mL	[3]
2,4-di-tert-butylphenol	DPPH	28.5 µg/mL	[4]
ABTS	15.2 µg/mL	[4]
Gallic Acid	DPPH	5.0 - 15.0 µM	[5]
Quercetin	DPPH	2.0 - 10.0 µM	[5]
Caffeic Acid	DPPH	10.0 - 25.0 µM	[5]
Catechin	DPPH	15.0 - 40.0 µM	[5]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to enable researchers to conduct their own comparative studies.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.[6][7] The principle of this assay is based on the reduction of the stable DPPH radical, which is deep violet in color, to the non-radical form, DPPH-H, in the presence of a hydrogen-donating antioxidant.[8] This results in a color change from violet to pale yellow, which is measured spectrophotometrically at approximately 517 nm.[8]

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Prepare a working solution of DPPH (e.g., 60 µM in methanol).[9]

• In a 96-well microplate, add a specific volume of various concentrations of the test compound to the wells.

• Add the DPPH working solution to each well.

• Incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).[5]

• Measure the absorbance at 517 nm using a microplate reader.[8]

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.[8]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[8] The ABTS•+ is generated by the oxidation of ABTS with a strong oxidizing agent, such as potassium persulfate.[8] The pre-formed blue-green ABTS•+ is reduced back to its colorless neutral form by the antioxidant, and the change in absorbance is measured at 734 nm.[8]

Procedure:

• Prepare the ABTS radical cation (ABTS•+) solution by reacting ABTS stock solution (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark at room temperature for 12-16 hours.[10]

• Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.[10][11]

• Add a small volume of the test compound at various concentrations to a 96-well microplate.

• Add the diluted ABTS•+ solution to each well.

• Incubate the plate at room temperature for a specific time (e.g., 6 minutes).[4]

• Measure the absorbance at 734 nm.[8]

• Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.[8]

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from damage by peroxyl radicals.[12][13] The assay utilizes a free radical generator, typically AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), which produces peroxyl radicals upon thermal decomposition.[12] In the absence of an antioxidant, these radicals quench the fluorescence of the probe (commonly fluorescein).[13] The presence of an antioxidant delays the fluorescence decay, and the area under the fluorescence decay curve (AUC) is used to quantify the antioxidant capacity.[14] The results are often expressed as Trolox equivalents (TE), a water-soluble analog of vitamin E.[13]

Procedure:

• Prepare a working solution of the fluorescent probe (e.g., fluorescein) in a suitable buffer.

• Prepare solutions of the test compound and a standard antioxidant (Trolox) at various concentrations.

• In a black 96-well microplate, add the fluorescent probe, followed by the test compound or standard.

• Initiate the reaction by adding the AAPH solution.

• Immediately place the plate in a microplate reader and record the fluorescence decay kinetically at specific intervals over time.

• Calculate the net area under the curve (AUC) for each sample by subtracting the AUC of the blank.

• Plot a standard curve of net AUC versus Trolox concentration to determine the ORAC value of the test compound in Trolox equivalents.

Visualizing Experimental Workflows and Signaling Pathways

To further aid in the understanding of the experimental processes and the biological mechanisms of action, the following diagrams are provided.

References

• 1. Concept, mechanism, and applications of phenolic antioxidants in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Video: A Generalized Method for Determining Free Soluble Phenolic Acid Composition and Antioxidant Capacity of Cereals and Legumes [jove.com]
• 10. ijpsonline.com [ijpsonline.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. bmglabtech.com [bmglabtech.com]
• 13. agilent.com [agilent.com]
• 14. kamiyabiomedical.com [kamiyabiomedical.com]

A Comparative In Vitro Cytotoxicity Assessment of 4-tert-Butyl-2-methylphenol and Its Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro cytotoxicity of 4-tert-Butyl-2-methylphenol and its structurally related alternatives, Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and 2,4-Di-tert-butylphenol (2,4-DTBP). Due to a notable lack of publicly available in vitro cytotoxicity data for 4-tert-Butyl-2-methylphenol, this document leverages comprehensive data from its analogs to establish a comparative toxicological benchmark.

Comparative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxic effects of BHT, BHA, and 2,4-DTBP across various human and rat cell lines. These compounds, while structurally similar to 4-tert-Butyl-2-methylphenol, exhibit varying degrees of cytotoxicity, which appears to be cell line and concentration-dependent.

Compound	Cell Line	Assay	Endpoint	Result	Citation
Butylated Hydroxytoluene (BHT)	Isolated Rat Hepatocytes	Not Specified	Cytotoxicity	More cytotoxic than BHA at equimolar concentrations (100-750 µM)	[1]
Cultured Myocardial and Endotheloid Cells	LDH Leakage	Cell Injury	Marked leakage at 100 ppm (0.45 mM)	[2]
HL-60 (Human promyelocytic leukemia)	Not Specified	IC50	0.2-0.3 mM	[3]
HSC-2 (Human squamous cell carcinoma)	Not Specified	IC50	0.2-0.3 mM	[3]
Butylated Hydroxyanisole (BHA)	Isolated Rat Hepatocytes	Not Specified	Cytotoxicity	Cytotoxic in a concentration-dependent manner (100-750 µM)	[1]
Cultured Myocardial and Endotheloid Cells	LDH Leakage	Cell Injury	Marked leakage at 100 ppm (0.55 mM)	[2]
A549 (Human lung cancer)	MTT	IC50 (24h)	~0.55 mM	[4]
A549 (Human lung cancer)	MTT	IC50 (48h)	~0.4 mM	[4]
A549 (Human lung cancer)	MTT	IC50 (72h)	~0.3 mM	[4]
HL-60 (Human promyelocytic leukemia)	Not Specified	IC50	0.2-0.3 mM	[4]
HSC-2 (Human squamous cell carcinoma)	Not Specified	IC50	0.2-0.3 mM	[4]
Vero (Normal kidney epithelial)	MTT	IC50	32 µM	[4]
2,4-Di-tert-butylphenol (2,4-DTBP)	HeLa (Human cervical cancer)	Not Specified	IC50	10 µg/mL	[5]
HCT116 (Human colon cancer)	Not Specified	IC50 (24h)	57.044 µM	[6]
Human Mesenchymal Stem Cells	β-galactosidase activity	Cytotoxicity	No noticeable cytotoxicity up to 40 µM	[7]

Experimental Protocols

Detailed methodologies for common in vitro cytotoxicity assays are provided below. These protocols are fundamental for the consistent and reproducible assessment of chemical compound toxicity.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Expose the cells to a range of concentrations of the test compound for specific durations (e.g., 24, 48, 72 hours).

• MTT Incubation: Remove the treatment medium and add fresh medium containing MTT solution (typically 0.5 mg/mL). Incubate the plates for a few hours to facilitate the conversion of MTT to formazan (B1609692) crystals by mitochondrial dehydrogenases in viable cells.[8]

• Solubilization: Dissolve the formazan crystals using a solubilizing agent such as DMSO or isopropanol.[8]

• Data Acquisition: Measure the absorbance of the solubilized formazan at a specific wavelength using a microplate reader. The amount of formazan produced is directly proportional to the number of living cells.

2. Lactate (B86563) Dehydrogenase (LDH) Leakage Assay

This assay quantifies the release of the cytosolic enzyme LDH into the culture medium, which is an indicator of cell membrane damage and cytotoxicity.

• Cell Culture and Treatment: Culture cells in a 96-well plate and treat them with various concentrations of the test compound.

• Sample Collection: After the incubation period, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt. LDH catalyzes the oxidation of lactate to pyruvate, which reduces NAD+ to NADH. This NADH then reduces the tetrazolium salt to a colored formazan product.

• Absorbance Measurement: Measure the absorbance of the formazan product at a specific wavelength. The amount of LDH released is proportional to the number of damaged cells.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for In Vitro Cytotoxicity Assessment

Caption: A generalized workflow for assessing the in vitro cytotoxicity of a compound using MTT and LDH assays.

Potential Signaling Pathways in Phenolic Compound-Induced Cytotoxicity

The cytotoxic effects of BHA and 2,4-DTBP have been linked to specific signaling cascades. BHA has been shown to induce apoptosis through mechanisms involving increased intracellular calcium and zinc levels, as well as caspase-3 activation[9]. 2,4-DTBP has been reported to downregulate the anti-apoptotic proteins Bcl-2 and Survivin[6].

References

• 1. Cytotoxicity of butylated hydroxyanisole and butylated hydroxytoluene in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of butylated hydroxytoluene and butylated hydroxyanisole in cultured heart cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. 2,4-Di-tert-butylphenol Induces Adipogenesis in Human Mesenchymal Stem Cells by Activating Retinoid X Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]

Unraveling the Genotoxic Profile of 4-tert-Butyl-2-methylphenol and its Metabolites: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the genotoxicity of 4-tert-Butyl-2-methylphenol, a common antioxidant, and its metabolic byproducts. In the realm of product development and safety assessment, understanding the potential for a compound to induce genetic damage is paramount. This document synthesizes available experimental data to offer an objective comparison with alternative compounds, empowering informed decisions in research and development.

Executive Summary

4-tert-Butyl-2-methylphenol, widely known as Butylated Hydroxytoluene (BHT), is a synthetic antioxidant extensively used in the food, cosmetic, and pharmaceutical industries to prevent oxidative degradation. While numerous studies have investigated its safety profile, the genotoxic potential of its metabolites has raised scientific interest. This guide delves into the findings from key genotoxicity assays—the Ames test, the micronucleus assay, and the comet assay—to compare the effects of the parent compound with its metabolites and other alternative antioxidants.

Overall, the evidence suggests that 4-tert-Butyl-2-methylphenol itself is not genotoxic.[1] However, some of its metabolites, formed during the body's natural metabolic processes, have been shown to induce DNA damage, primarily through the generation of reactive oxygen species (ROS). This guide will present the available quantitative data, detail the experimental methodologies used in these assessments, and visualize the cellular pathways implicated in the observed genotoxicity.

Comparative Genotoxicity Data

The following tables summarize the available quantitative data from various genotoxicity studies on 4-tert-Butyl-2-methylphenol, its key metabolites, and the alternative antioxidants, 2,4-di-tert-butylphenol (B135424) and Butylated Hydroxyanisole (BHA).

Table 1: Ames Test Results for Mutagenicity

Compound	Test Strain(s)	Concentration Range	Metabolic Activation (S9)	Result (Revertant Colonies vs. Control)	Conclusion
4-tert-Butyl-2-methylphenol (BHT)	S. typhimurium TA98, TA100, TA1535, TA1537	Up to 5000 µ g/plate	With and Without	No significant increase	Non-mutagenic
2,6-di-tert-butyl-p-benzoquinone (BHT-Q)	Data not available	Data not available	Data not available	Data not available	Data not available
3,5-di-tert-butyl-4-hydroxybenzaldehyde	Data not available	Data not available	Data not available	Data not available	Data not available
2,4-di-tert-butylphenol	S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA	Up to 5000 µ g/plate	With and Without	No significant increase	Non-mutagenic[2]
Butylated Hydroxyanisole (BHA)	S. typhimurium TA98, TA100	Not specified	With and Without	No significant increase	Non-mutagenic

Data for metabolites of 4-tert-Butyl-2-methylphenol in the Ames test is limited in the reviewed literature.

Table 2: In Vivo Micronucleus Assay Results for Chromosomal Damage

Compound	Species	Dose Range	Route of Administration	% Micronucleated Polychromatic Erythrocytes (MN-PCE) vs. Control	Conclusion
4-tert-Butyl-2-methylphenol (BHT)	Mouse	Up to 1000 mg/kg bw	Oral gavage	No significant increase	Non-clastogenic
2,6-di-tert-butyl-p-benzoquinone (BHT-Q)	Data not available	Data not available	Data not available	Data not available	Data not available
3,5-di-tert-butyl-4-hydroxybenzaldehyde	Data not available	Data not available	Data not available	Data not available	Data not available
2,4-di-tert-butylphenol	Mouse	Up to 500 mg/kg bw	Oral gavage	No significant increase	Non-clastogenic
Butylated Hydroxyanisole (BHA)	Mouse	Up to 500 mg/kg bw	Oral gavage	No significant increase	Non-clastogenic

Table 3: Comet Assay Results for DNA Strand Breaks

Compound	Cell Line	Concentration Range	% Tail DNA vs. Control	Conclusion
4-tert-Butyl-2-methylphenol (BHT)	Human lymphocytes	Not specified	No significant increase	No direct DNA damage
2,6-di-tert-butyl-p-benzoquinone (BHT-Q)	Human promyelocytic leukemia (HL-60)	10-50 µM	Significant increase	Induces DNA damage
3,5-di-tert-butyl-4-hydroxybenzaldehyde	Data not available	Data not available	Data not available	Data not available
2,4-di-tert-butylphenol	Not specified	Not specified	Data not available	Data not available
Butylated Hydroxyanisole (BHA)	Human colon cells	50-200 µM	Significant increase	Induces DNA damage

Experimental Protocols

The following sections detail the standardized methodologies for the key genotoxicity assays cited in this guide, based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Principle: This assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the genes required for histidine or tryptophan synthesis, respectively. These mutations render the bacteria unable to grow in a medium lacking the specific amino acid. The test chemical is evaluated for its ability to cause a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to synthesize the required amino acid and form colonies.

Methodology:

• Strain Selection: At least five strains are typically used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA or S. typhimurium TA102, to detect different types of mutations (frameshift vs. base-pair substitutions).

• Metabolic Activation: The test is performed both with and without a mammalian metabolic activation system (S9 fraction), typically derived from rat liver homogenate. This is crucial as some chemicals only become mutagenic after being metabolized.

• Exposure: The bacterial strains are exposed to a range of concentrations of the test substance, along with a positive and negative (vehicle) control.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium lacking the specific amino acid (e.g., histidine).

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies, typically at least a two-fold increase over the background (negative control) for at least one strain.

In Vivo Mammalian Erythrocyte Micronucleus Test - OECD 474

This assay is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts of mammals.

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. In this assay, the frequency of micronucleated immature (polychromatic) erythrocytes in the bone marrow or peripheral blood of treated animals is measured. An increase in the frequency of micronucleated cells indicates that the substance is clastogenic (causes chromosomal breakage) or aneugenic (interferes with chromosome segregation).

Methodology:

• Animal Model: Typically, mice or rats are used.

• Dosing: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three or more dose levels, along with a positive and negative control group. The dosing regimen can be a single treatment or repeated treatments over a short period.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the last administration (typically 24 and 48 hours).

• Slide Preparation: The collected cells are smeared onto microscope slides and stained to differentiate between polychromatic (immature) and normochromatic (mature) erythrocytes.

• Scoring: A statistically significant, dose-dependent increase in the frequency of micronucleated polychromatic erythrocytes in the treated groups compared to the negative control group is considered a positive result. Typically, at least 2000 polychromatic erythrocytes per animal are scored.

In Vivo Mammalian Alkaline Comet Assay - OECD 489

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and cytoplasm, and subjected to electrophoresis under alkaline conditions. Damaged DNA, containing strand breaks, relaxes and migrates away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (fragmented DNA). The intensity and length of the comet tail are proportional to the amount of DNA damage.

Methodology:

• Cell Isolation: Single-cell suspensions are prepared from the tissues of interest from treated and control animals.

• Encapsulation: The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving behind the DNA as a "nucleoid."

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer to unwind the DNA and then subjected to an electric field.

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Scoring: Image analysis software is used to quantify the amount of DNA in the comet tail (% Tail DNA) and the tail moment (a product of the tail length and the fraction of DNA in the tail). A statistically significant, dose-dependent increase in these parameters in the treated groups compared to the negative control indicates DNA damage.

Signaling Pathways and Experimental Workflows

The genotoxicity of 4-tert-Butyl-2-methylphenol metabolites is primarily linked to the induction of oxidative stress, which can lead to DNA damage and subsequently trigger apoptosis (programmed cell death).

Metabolic Activation of 4-tert-Butyl-2-methylphenol.

The reactive metabolites of 4-tert-Butyl-2-methylphenol can induce cellular damage through the generation of reactive oxygen species (ROS).

Oxidative Stress-Induced Genotoxicity Pathway.

The following workflow illustrates the general process of assessing the genotoxicity of a test compound.

References

• 1. nihs.go.jp [nihs.go.jp]
• 2. The in vivo micronucleus assay in mammalian bone marrow and peripheral blood. A report of the U.S. Environmental Protection Agency Gene-Tox Program - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Evaluation of 4-tert-Butyl-2-methylphenol as a Polymer Stabilizer: A Comparative Guide

In the realm of polymer science, the selection of an appropriate stabilizer is critical to ensure the longevity and performance of materials. This guide provides a comprehensive comparison of 4-tert-Butyl-2-methylphenol against two widely used alternative stabilizers: Butylated Hydroxytoluene (BHT) and Irganox 1010. This evaluation is intended for researchers, scientists, and drug development professionals to facilitate an informed selection of polymer additives.

4-tert-Butyl-2-methylphenol is a sterically hindered phenolic antioxidant. Its primary function is to interrupt the free-radical chain reactions that lead to the degradation of polymers when exposed to heat, oxygen, and mechanical stress.[1] While it is an effective primary antioxidant, its performance characteristics, particularly in comparison to other stabilizers, are crucial for formulation decisions.

Comparative Performance Analysis

The performance of a polymer stabilizer is primarily assessed by its ability to enhance thermal stability and resist thermo-oxidative degradation. Key metrics for this evaluation include Oxidative Induction Time (OIT) and thermal stability data from Thermogravimetric Analysis (TGA).

It is important to note that direct, head-to-head comparative data for 4-tert-Butyl-2-methylphenol under the same experimental conditions as the alternatives is limited in publicly available literature. Therefore, the following comparison is based on a combination of available data for structurally similar compounds and established principles of antioxidant performance. The efficiency of sterically hindered phenolic antioxidants is influenced by factors such as the degree of steric hindrance and molecular weight. Generally, antioxidants with higher molecular weights exhibit lower volatility and better retention within the polymer matrix during high-temperature processing.[2]

Table 1: Comparison of Physicochemical Properties

Property	4-tert-Butyl-2-methylphenol	Butylated Hydroxytoluene (BHT)	Irganox 1010
CAS Number	98-27-1	128-37-0	6683-19-8
Molecular Formula	C₁₁H₁₆O	C₁₅H₂₄O	C₇₃H₁₀₈O₁₂
Molecular Weight ( g/mol )	164.24	220.35	1177.6
Structure	Mono-hindered phenol	Di-hindered phenol	Tetra-functional di-hindered phenol
Melting Point (°C)	50 - 52	69 - 71	110 - 125
Volatility	Relatively High	Moderate	Low

Table 2: Comparative Performance in Polyolefins (Typical Values)

Performance Metric	4-tert-Butyl-2-methylphenol	Butylated Hydroxytoluene (BHT)	Irganox 1010	Polymer Matrix
Oxidative Induction Time (OIT) at 200°C (minutes)	Data not available (expected to be lower than BHT)	~15 - 30	> 60	Polyethylene/Polypropylene
Decomposition Temperature (TGA, 5% weight loss)	Data not available (expected to be lower than BHT and Irganox 1010)	~200 - 250 °C	~300 - 350 °C	Polyethylene/Polypropylene
UV-Visible Absorption (λmax, nm)	~275-280	~278	Not a primary UV absorber	In Ethanol (B145695)/Methanol

Experimental Protocols

To ensure objective and reproducible evaluation of polymer stabilizers, standardized experimental protocols are essential. The following are detailed methodologies for the key experiments cited in this guide.

Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

This method is based on ASTM D3895 and is used to determine the thermo-oxidative stability of a stabilized polymer.

Objective: To measure the time until the onset of oxidation of a polymer at a specified temperature in an oxygen atmosphere. A longer OIT indicates better thermal stability.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample pans (aluminum or copper)

• Gas flow controllers for nitrogen and oxygen

Procedure:

• A small sample of the polymer (5-10 mg) is weighed into a sample pan.

• The sample is placed in the DSC cell.

• The cell is purged with nitrogen gas at a constant flow rate (e.g., 50 mL/min).

• The sample is heated to the isothermal test temperature (e.g., 200°C for polyethylene) at a controlled rate (e.g., 20°C/min) under the nitrogen atmosphere.

• Once the isothermal temperature is reached and stabilized, the gas is switched from nitrogen to oxygen at the same flow rate.

• The sample is held at the isothermal temperature, and the heat flow is monitored until an exothermic oxidation peak is observed.

• The OIT is determined as the time from the introduction of oxygen to the onset of the exothermic peak.

Thermogravimetric Analysis (TGA)

This method is based on ASTM E1131 and is used to evaluate the thermal stability and composition of a material.[1]

Objective: To determine the temperature at which a material begins to decompose and to quantify its mass loss as a function of temperature.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Sample pans (platinum or ceramic)

• Gas flow controllers for inert (nitrogen) or reactive (air/oxygen) gas

Procedure:

• A small sample of the polymer (5-10 mg) is weighed into a TGA pan.

• The sample is placed in the TGA furnace.

• The furnace is purged with the desired gas (e.g., nitrogen for thermal stability, air for oxidative stability) at a constant flow rate.

• The sample is heated at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 30°C to 600°C).

• The mass of the sample is continuously recorded as a function of temperature.

• The data is plotted as mass percent versus temperature. The onset of decomposition and the temperature at specific mass loss percentages (e.g., 5% or 10%) are determined.

UV-Visible Spectroscopy

Objective: To determine the UV-Visible absorption spectrum of the stabilizer to assess its potential for UV stabilization.

Apparatus:

• UV-Visible Spectrophotometer

• Quartz cuvettes

Procedure:

• A dilute solution of the stabilizer is prepared in a suitable solvent (e.g., ethanol or hexane).

• The spectrophotometer is blanked using the pure solvent.

• The absorbance of the solution is measured over a range of wavelengths (e.g., 200-400 nm).

• The wavelength of maximum absorbance (λmax) is identified.

Mandatory Visualizations

Caption: Mechanism of polymer autoxidation and stabilization by a hindered phenolic antioxidant.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Comparative Analysis of Analytical Methods for the Detection of 4-tert-Butyl-2-methylphenol

This guide provides a comparative overview of two primary analytical techniques for the quantification of 4-tert-Butyl-2-methylphenol: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate analytical method is critical for researchers, scientists, and drug development professionals to ensure accurate and reliable results. This document outlines detailed experimental protocols and presents key performance data to facilitate an informed decision-making process.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of phenolic compounds.[1] It offers good precision and is generally less expensive than mass spectrometry-based methods.[1] The method separates compounds based on their interaction with a stationary phase (column) and a liquid mobile phase, with detection based on the analyte's absorption of UV light.

Experimental Protocol: HPLC-UV

This protocol is adapted from established methods for similar phenolic compounds.[1]

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable organic solvent, such as acetonitrile (B52724) or methanol, to a known concentration.

  • If the sample is in a complex matrix (e.g., environmental or biological samples), a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering substances.[2]

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove particulate matter.[1]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system equipped with a UV-Vis detector.[3]

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly used. A typical isocratic mobile phase could be acetonitrile/water (85:15 v/v).[1] For gradient elution, the composition can be varied over the run time to improve separation.[4][5]

  • Flow Rate: 1.0 mL/min.[1]

  • Injection Volume: 20 µL.[1][4][5]

  • Column Temperature: 30°C.[1][4][5]

  • UV Detection Wavelength: Phenolic compounds typically show absorbance around 274-280 nm. A wavelength of 280 nm is a suitable starting point.[1][6]

• Calibration:

  • Prepare a series of standard solutions of 4-tert-Butyl-2-methylphenol in the mobile phase at concentrations ranging from approximately 0.1 to 20 µg/mL.[1]

  • Inject the standards and construct a calibration curve by plotting the peak area against the concentration. The linearity of the method is determined from the correlation coefficient of this curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers excellent separation efficiency and provides definitive identification based on the mass spectrum of the analyte.[1] It is a highly sensitive and selective technique, making it suitable for trace-level analysis. For polar analytes like phenols, a derivatization step is often required to increase their volatility for GC analysis.[7]

Experimental Protocol: GC-MS

This protocol is based on methods for the analysis of alkylphenols in various matrices.[7][8][9]

• Sample Preparation and Extraction:

  • For liquid samples (e.g., water), a dispersive liquid-liquid microextraction (DLLME) or solid-phase microextraction (SPME) can be employed.[8][10] For SPME, a sample of wine (10 mL) can be placed in a 20 mL vial with NaCl and an internal standard, and extraction can be carried out for 20 minutes at 40°C.[8]

  • For solid samples, extraction can be performed using a suitable solvent like dichloromethane (B109758) or acetone.[1][7]

• Derivatization (Silylation):

  • To improve the volatility of 4-tert-Butyl-2-methylphenol, the hydroxyl group is converted to a trimethylsilyl (B98337) (TMS) ether.[7]

  • The dried extract is dissolved in an appropriate solvent (e.g., acetonitrile), and a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is added.[9]

  • The reaction mixture is typically heated (e.g., at 70°C for 15 minutes) to ensure complete derivatization.[7]

• Instrumentation and Conditions:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer.

  • Column: A nonpolar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.[8]

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection is often used for trace analysis.

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 50°C), holds for a few minutes, and then ramps up to a final temperature (e.g., 300°C) to elute all compounds.[8]

  • Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

  • Ionization: Electron Ionization (EI) at 70 eV.[11]

Performance Data Comparison

The following table summarizes typical performance characteristics for the analysis of 4-tert-Butyl-2-methylphenol and related phenolic compounds using HPLC and GC-based methods. The data is compiled from various studies and provides a basis for comparison.

Parameter	HPLC-UV / HPLC-DAD	GC-MS / GC-MS/MS
Limit of Detection (LOD)	0.01 - 0.35 µg/mL[4][5]	1 µg/L (for 2-tert-butylphenol)[8]
Limit of Quantitation (LOQ)	0.03 - 1.07 µg/mL[4][5]	Validated LOQ of 1 µg/L (for 2-tert-butylphenol)[8]
Linearity (R²)	> 0.999[12]	Not explicitly stated in the provided results
Accuracy (Recovery / Bias)	97.29 - 103.59%[12]	Bias: -4.18% to 0.26%[10]
Precision (RSD)	< 5%[4][5]	5.04% - 6.66%[10]

Note: The performance data is derived from studies on various phenolic compounds, including 4-tert-Butylphenol, and serves as a general guide. Method performance for 4-tert-Butyl-2-methylphenol should be independently validated.

Workflow for Analytical Method Validation

The cross-validation of analytical methods is a systematic process to ensure that a chosen analytical procedure is suitable for its intended purpose. The following diagram illustrates a typical workflow for method validation.

Caption: A flowchart illustrating the key stages in the validation of an analytical method.

Conclusion

Both HPLC-UV and GC-MS are powerful techniques for the analysis of 4-tert-Butyl-2-methylphenol. The choice between them depends on the specific requirements of the analysis.

• HPLC-UV is a cost-effective and reliable method suitable for routine quality control and quantification where high sensitivity is not the primary concern.[1]

• GC-MS provides higher sensitivity and selectivity, making it the preferred method for trace-level detection and for applications requiring definitive identification, such as in complex environmental or biological matrices.[1]

Ultimately, the method must be properly validated in the laboratory for its intended use to ensure the generation of accurate and defensible data.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of methods for the extraction of phenolic acids from plasma, urine, and liver and analysis by UPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]
• 8. oiv.int [oiv.int]
• 9. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 11. benchchem.com [benchchem.com]
• 12. Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Comparative Analysis of 4-tert-Butyl-2-methylphenol and 2,4-di-tert-butylphenol for Researchers and Drug Development Professionals

In the landscape of phenolic compounds, both 4-tert-Butyl-2-methylphenol and 2,4-di-tert-butylphenol (B135424) (2,4-DTBP) are recognized for their utility as intermediates and their inherent biological activities. This guide provides a comprehensive, data-driven comparison of these two molecules, tailored for researchers, scientists, and professionals in drug development. We will delve into their physicochemical properties, synthesis, and a detailed analysis of their antioxidant and anti-inflammatory potential, supported by experimental data and protocols.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial for their application in research and development. The following table summarizes their key characteristics.

Property	4-tert-Butyl-2-methylphenol	2,4-di-tert-butylphenol (2,4-DTBP)
Molecular Formula	C₁₁H₁₆O	C₁₄H₂₂O
Molecular Weight	164.24 g/mol	206.32 g/mol
Appearance	-	White to light yellow crystalline solid
Melting Point	28-33 °C	53-57 °C
Boiling Point	244.6 °C at 760 mmHg	263-265 °C
Density	1.0 g/cm³	0.907 g/cm³
LogP	3.63	4.9
pKa	-	11.6
CAS Number	98-27-1	96-76-4

Synthesis Overview

Both compounds are typically synthesized via Friedel-Crafts alkylation of a phenol (B47542) derivative. The choice of starting material and alkylating agent dictates the final product.

Synthesis of 4-tert-Butyl-2-methylphenol: This compound can be synthesized through the tert-butylation of o-cresol (B1677501) using tert-butanol (B103910) or isobutylene (B52900) in the presence of an acid catalyst.

Synthesis of 2,4-di-tert-butylphenol: The industrial synthesis of 2,4-DTBP involves the alkylation of phenol with isobutylene, often catalyzed by a strong acid like triflic acid or solid acids such as zeolites.

Comparative Biological Activity

Antioxidant Activity: A Structural Perspective

The antioxidant activity of phenolic compounds is primarily attributed to their ability to donate a hydrogen atom from the hydroxyl group to neutralize free radicals. The stability of the resulting phenoxy radical is a key determinant of antioxidant efficacy. This stability is influenced by the nature and position of substituents on the aromatic ring.

2,4-di-tert-butylphenol (2,4-DTBP) possesses two bulky tert-butyl groups at the ortho and para positions. This steric hindrance enhances the stability of the phenoxy radical, making it an effective free radical scavenger.

4-tert-Butyl-2-methylphenol has a tert-butyl group at the para position and a smaller methyl group at the ortho position. While the methyl group provides some steric hindrance and electron-donating character, it is less bulky than a tert-butyl group. Based on structure-activity relationship (SAR) studies of hindered phenols, it is anticipated that the antioxidant activity of 4-tert-Butyl-2-methylphenol would be notable, but likely less potent than that of 2,4-DTBP due to the reduced steric shielding of the hydroxyl group.

Compound	Assay	IC₅₀ Value (µg/mL)
2,4-di-tert-butylphenol	DPPH	60
2,4-di-tert-butylphenol	ABTS	17

IC₅₀ (half maximal inhibitory concentration) is the concentration of a substance required to inhibit a biological process by 50%. A lower IC₅₀ value indicates greater potency.

Anti-inflammatory Activity

Phenolic antioxidants often exhibit anti-inflammatory properties by inhibiting pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

2,4-di-tert-butylphenol has been shown to possess anti-inflammatory properties. For instance, it can decrease the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1b in lipopolysaccharide (LPS)-stimulated macrophage cell lines.[1]

For 4-tert-Butyl-2-methylphenol , while direct experimental data on its anti-inflammatory activity is scarce, its structural similarity to other anti-inflammatory phenolic compounds suggests it may also possess such properties. However, experimental validation is required.

Experimental Protocols

For researchers aiming to conduct comparative studies, the following are detailed methodologies for key in vitro antioxidant and anti-inflammatory assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, resulting in a color change from violet to yellow, which is measured spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and stored in the dark.

• Preparation of Test Solutions: Prepare a series of concentrations of the test compounds (4-tert-Butyl-2-methylphenol and 2,4-di-tert-butylphenol) and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

• Reaction: In a 96-well microplate, add a specific volume of each concentration of the test and standard solutions to separate wells. Then, add an equal volume of the DPPH solution to each well. A blank well should contain only the solvent and the DPPH solution.

• Incubation: The microplate is then incubated in the dark at room temperature for 30 minutes.

• Measurement: After incubation, the absorbance of each well is measured at approximately 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [ (Absorbance of Control – Absorbance of Sample) / Absorbance of Control ] x 100

• IC₅₀ Determination: The IC₅₀ value is determined by plotting the percentage of inhibition against the different concentrations of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in decolorization, which is monitored by the decrease in absorbance.

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: An aliquot of the test compound at various concentrations is mixed with the ABTS•+ working solution.

• Incubation: The reaction mixture is incubated at room temperature for a specified period (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay.

• IC₅₀ Determination: The IC₅₀ value is determined from a plot of percentage inhibition versus concentration.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Principle: This assay determines the ability of a compound to inhibit the activity of COX enzymes (COX-1 and COX-2), which are key enzymes in the inflammatory pathway responsible for the conversion of arachidonic acid to prostaglandins (B1171923).

Procedure:

• Enzyme Preparation: Commercially available purified COX-1 and COX-2 enzymes are used.

• Reaction Mixture: In a suitable buffer, the enzyme is pre-incubated with the test compound at various concentrations.

• Initiation of Reaction: The reaction is initiated by the addition of the substrate, arachidonic acid.

• Measurement: The formation of prostaglandins (e.g., PGE₂) is measured using an enzyme-linked immunosorbent assay (ELISA) kit.

• Calculation: The percentage of COX inhibition is calculated by comparing the amount of prostaglandin (B15479496) produced in the presence of the test compound to that of the control (no inhibitor).

• IC₅₀ Determination: The IC₅₀ value is determined from a dose-response curve.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: General mechanism of free radical scavenging by phenolic antioxidants.

Caption: Experimental workflow for the DPPH antioxidant assay.

Caption: Simplified signaling pathway of inflammation and its inhibition.

Conclusion and Future Directions

This guide provides a detailed comparison of 4-tert-Butyl-2-methylphenol and 2,4-di-tert-butylphenol, highlighting their physicochemical properties, synthesis, and biological activities. While 2,4-DTBP is a well-characterized antioxidant and anti-inflammatory agent, there is a clear need for further experimental investigation into the biological efficacy of 4-tert-Butyl-2-methylphenol to enable a direct and quantitative comparison. Based on structure-activity relationships, it is hypothesized that 2,4-DTBP exhibits superior antioxidant activity due to greater steric hindrance around the phenolic hydroxyl group.

Future research should focus on obtaining quantitative data (IC₅₀ values) for 4-tert-Butyl-2-methylphenol in various antioxidant and anti-inflammatory assays. Such studies will provide a more complete picture of its potential and allow for a more definitive comparison with 2,4-di-tert-butylphenol, thereby aiding researchers and drug development professionals in the selection of appropriate molecules for their specific applications.

References

• 1. mdpi.com [mdpi.com]

Efficacy of 4-tert-Butyl-2-methylphenol in Preventing Lipid Oxidation: A Comparative Guide

Introduction

Lipid oxidation is a critical deteriorative process in pharmaceuticals, food products, and other organic materials, leading to loss of quality, stability, and safety. The use of antioxidants is a primary strategy to inhibit this process. This guide provides a comparative analysis of the efficacy of 4-tert-Butyl-2-methylphenol, a synthetic phenolic antioxidant, against other widely used alternatives, namely Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and Tocopherols (a form of Vitamin E). This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of experimental data to inform the selection of appropriate antioxidant systems.

The primary mechanism by which hindered phenolic antioxidants like 4-tert-Butyl-2-methylphenol, BHT, and BHA prevent lipid oxidation is through the donation of a hydrogen atom from their phenolic hydroxyl group to lipid free radicals. This action terminates the radical chain reaction of oxidation. The resulting antioxidant radical is stabilized by steric hindrance from the bulky tert-butyl groups, preventing it from initiating new oxidation chains.[1]

Comparative Antioxidant Performance: Quantitative Data

The following tables summarize the available quantitative data from various studies, comparing the efficacy of 4-tert-Butyl-2-methylphenol and its alternatives in different antioxidant assays. It is important to note that direct comparisons are most valid when data is sourced from the same study under identical experimental conditions.

Table 1: DPPH Radical Scavenging Activity (IC50 Values)

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay measures the capacity of an antioxidant to scavenge free radicals. A lower IC50 value indicates a higher antioxidant activity.

Antioxidant	IC50 (mg/mL)	Reference
4-tert-Butyl-2-methylphenol	Data not available in comparative studies
Butylated Hydroxytoluene (BHT)	0.011	[2]
Butylated Hydroxyanisole (BHA)	0.0052	[2]
α-Tocopherol	Data varies significantly by study

Note: The lack of directly comparable IC50 data for 4-tert-Butyl-2-methylphenol in the same study as the other antioxidants is a notable gap in the publicly available literature.

Table 2: Rancimat Test - Induction Time

The Rancimat test is an accelerated oxidation method that measures the oxidative stability of fats and oils. A longer induction time signifies greater resistance to oxidation. The following data was obtained from a study on the stabilization of lard at 110°C.[3]

Antioxidant	Induction Time (hours)	Protection Factor*	Reference
Control (Lard)	2.49	1.0	[3]
4-tert-Butyl-2-methylphenol	Data not available
Butylated Hydroxytoluene (BHT)	6.18	2.5	[3]
Butylated Hydroxyanisole (BHA)	10.92	4.4	[3]
α-Tocopherol	10.83	4.4	[3]

Protection Factor = Induction Time of Sample / Induction Time of Control

Table 3: Thiobarbituric Acid Reactive Substances (TBARS) Assay

The TBARS assay quantifies malondialdehyde (MDA), a secondary product of lipid oxidation. A lower TBARS value indicates less lipid peroxidation and therefore, higher antioxidant efficacy. Due to the high variability in experimental setups for TBARS assays, presenting a standardized comparative table is challenging without a head-to-head study. However, the principle remains that a more effective antioxidant will result in a greater percentage of inhibition of MDA formation.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further comparative studies.

DPPH Radical Scavenging Assay

Principle: This assay is based on the reduction of the stable DPPH radical by an antioxidant. The discoloration of the purple DPPH solution is measured spectrophotometrically.[1]

Procedure:

• Preparation of DPPH solution: A 0.1 mM solution of DPPH in methanol (B129727) is prepared.

• Sample Preparation: Stock solutions of the test antioxidants are prepared in methanol and serially diluted.

• Reaction: 2 mL of each antioxidant dilution is mixed with 2 mL of the DPPH solution. A control is prepared using 2 mL of methanol instead of the antioxidant solution.

• Incubation: The mixtures are shaken and incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value (the concentration of antioxidant required to scavenge 50% of DPPH radicals) is determined from a plot of percent inhibition against antioxidant concentration.

Rancimat Method

Principle: This method accelerates the oxidation of a fat or oil sample by exposing it to elevated temperatures and a constant stream of air. The volatile oxidation products are collected in water, and the increase in conductivity of the water is measured over time. The induction time is the point at which a rapid increase in conductivity occurs.[4]

Procedure:

• Sample Preparation: A precise amount of the oil or fat sample (e.g., 3 g) is weighed into a reaction vessel. The antioxidant to be tested is added at a specific concentration and mixed thoroughly.

• Instrument Setup: The Rancimat instrument is set to the desired temperature (e.g., 110-120°C) and air flow rate (e.g., 20 L/h). The measuring cell is filled with deionized water.

• Measurement: The reaction vessel is placed in the heating block, and the measurement is started. The instrument continuously records the conductivity of the water in the measuring cell.

• Data Analysis: The induction time is determined as the inflection point of the conductivity curve.

Thiobarbituric Acid Reactive Substances (TBARS) Assay

Principle: This assay measures malondialdehyde (MDA), a secondary product of lipid peroxidation. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a colored adduct that can be quantified spectrophotometrically.

Procedure:

• Sample Preparation: A lipid-containing sample (e.g., oil, tissue homogenate) is incubated with and without the test antioxidant in the presence of an oxidation initiator (e.g., iron sulfate).

• Reaction: An aliquot of the sample is mixed with a solution of TBA in an acidic medium (e.g., trichloroacetic acid).

• Incubation: The mixture is heated in a boiling water bath for a specified time (e.g., 15-60 minutes) to allow for the formation of the MDA-TBA adduct.

• Measurement: After cooling, the absorbance of the solution is measured at 532 nm.

• Quantification: The concentration of MDA is calculated using a standard curve prepared with a known concentration of MDA or a molar extinction coefficient. The antioxidant efficacy is reported as the percentage inhibition of MDA formation compared to a control without the antioxidant.

Visualizations

Antioxidant Mechanism of Hindered Phenols

References

• 1. benchchem.com [benchchem.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. metrohm.com [metrohm.com]
• 4. btsa.com [btsa.com]

Safety and toxicological profile of 4-tert-Butyl-2-methylphenol versus other antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety and toxicological profiles of 4-tert-Butyl-2-methylphenol and other commonly used synthetic and natural antioxidants. The information is intended to assist researchers, scientists, and drug development professionals in making informed decisions regarding the selection and application of these compounds. All quantitative data is summarized in comparative tables, and detailed methodologies for key toxicological studies are described. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying mechanisms.

Executive Summary

Antioxidants play a crucial role in preventing oxidative degradation in a wide range of products, including pharmaceuticals, cosmetics, and food. While effective, their use necessitates a thorough evaluation of their safety and toxicological profiles. This guide focuses on a comparative analysis of 4-tert-Butyl-2-methylphenol against other widely used antioxidants such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Propyl Gallate, α-Tocopherol (Vitamin E), and Ascorbic Acid (Vitamin C). The comparison covers key toxicological endpoints, including acute toxicity (LD50), sub-chronic toxicity (NOAEL), and acceptable daily intake (ADI) values, alongside data on genotoxicity, carcinogenicity, and skin sensitization.

Quantitative Toxicological Data Comparison

The following tables summarize the key toxicological data for the selected antioxidants, primarily based on studies in rats. It is important to note that a specific oral LD50 and a 90-day study-derived NOAEL for 4-tert-Butyl-2-methylphenol were not available in the public domain. Therefore, data from closely related compounds, 2,6-Di-tert-butyl-4-methylphenol (for LD50) and 2,4-Di-tert-butylphenol (for NOAEL), have been included and are clearly marked. This approach provides a reasonable estimate for comparison, but the limitations should be considered.

Table 1: Acute Oral Toxicity (LD50) in Rats

Antioxidant	CAS Number	Oral LD50 (mg/kg bw) in Rat	Reference(s)
4-tert-Butyl-2-methylphenol	98-27-1	~890 (as 2,6-Di-tert-butyl-4-methylphenol)	[1][2]
Butylated Hydroxytoluene (BHT)	128-37-0	890	[1][2]
Butylated Hydroxyanisole (BHA)	25013-16-5	2000 - 2960
Propyl Gallate	121-79-9	2100 - 3800
α-Tocopherol (Vitamin E)	59-02-9	> 4000
Ascorbic Acid (Vitamin C)	50-81-7	11900

Table 2: No-Observed-Adverse-Effect-Level (NOAEL) and Acceptable Daily Intake (ADI)

Antioxidant	NOAEL (mg/kg bw/day) in Rats	ADI (mg/kg bw)	Reference(s)
4-tert-Butyl-2-methylphenol	~20-75 (as 2,4-Di-tert-butylphenol, 28-day study)	Not Established	[3]
Butylated Hydroxytoluene (BHT)	25 (2-generation study)	0.07 - 0.3
Butylated Hydroxyanisole (BHA)	50 (90-day study)	0.5
Propyl Gallate	135 (90-day study)	0 - 1.4
α-Tocopherol (Vitamin E)	Not clearly established due to nutritional role	0.15 - 2
Ascorbic Acid (Vitamin C)	Not clearly established due to nutritional role	Not Specified

Table 3: Genotoxicity, Carcinogenicity, and Skin Sensitization Profile

Antioxidant	Genotoxicity	Carcinogenicity	Skin Sensitization	Reference(s)
4-tert-Butyl-2-methylphenol	Data not available	Data not available	Potential sensitizer
Butylated Hydroxytoluene (BHT)	Generally considered non-genotoxic	Tumour promoter in some animal studies	Can induce allergic reactions
Butylated Hydroxyanisole (BHA)	Generally considered non-genotoxic	Possible human carcinogen (IARC Group 2B)	Can induce allergic reactions
Propyl Gallate	Generally considered non-genotoxic	Equivocal evidence in some studies	Potential sensitizer
α-Tocopherol (Vitamin E)	Non-genotoxic	Not considered carcinogenic	Generally non-sensitizing
Ascorbic Acid (Vitamin C)	Non-genotoxic	Not considered carcinogenic	Non-sensitizing

Experimental Protocols

The toxicological data presented in this guide are primarily derived from studies following standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are brief descriptions of the key test guidelines.

OECD Test Guideline 401: Acute Oral Toxicity This test provides information on the adverse effects of a single oral dose of a substance. The substance is administered to a group of experimental animals (usually rats) at one or more dose levels. Observations of effects and mortality are made over a period of 14 days. The LD50 (Lethal Dose 50%), the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals, is calculated.

OECD Test Guideline 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents [4] This study provides information on the potential health hazards likely to arise from repeated exposure over a prolonged period. The test substance is administered orally in graduated daily doses to several groups of rodents for 90 days.[4] Key endpoints include clinical observations, body weight, food and water consumption, hematology, clinical biochemistry, urinalysis, and detailed histopathological examination of organs and tissues.[4] This study is used to determine the No-Observed-Adverse-Effect-Level (NOAEL).[4]

OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test) This in vitro assay is used to identify substances that can cause gene mutations. It uses several strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) with pre-existing mutations that leave them unable to synthesize an essential amino acid. The test substance is added to the bacterial cultures, and a positive result is indicated by a significant increase in the number of colonies that have reverted to a state of amino acid synthesis, suggesting that the substance is mutagenic.

OECD Test Guideline 474: Mammalian Erythrocyte Micronucleus Test This in vivo test is used to detect damage to chromosomes or the mitotic apparatus. The test substance is administered to an animal (usually a mouse or rat), and after an appropriate time, bone marrow or peripheral blood is examined for the presence of micronuclei in developing red blood cells. An increase in the frequency of micronucleated cells in treated animals compared to controls indicates that the substance has clastogenic or aneugenic potential.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental designs, the following diagrams have been generated using the DOT language.

Caption: General mechanism of radical scavenging by phenolic antioxidants.

Caption: Potential toxicity pathway of synthetic phenolic antioxidants.

References

• 1. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 2. 2,6-Di-tert-butyl-4-methylphenol, EssentQ® - Scharlab [scharlab.com]
• 3. dra4.nihs.go.jp [dra4.nihs.go.jp]
• 4. oecd.org [oecd.org]

Safety & Regulatory Compliance

Proper Disposal of 4-tert-Butyl-2-methylphenol: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For researchers, scientists, and drug development professionals handling 4-tert-Butyl-2-methylphenol, a substituted phenol, adherence to proper disposal protocols is paramount to minimize risks and maintain regulatory compliance. This guide provides essential, step-by-step instructions for the safe disposal of 4-tert-Butyl-2-methylphenol.

Immediate Safety and Handling Protocols

Before beginning any procedure that involves 4-tert-Butyl-2-methylphenol, it is crucial to be familiar with its hazard profile. Substituted phenols are generally considered hazardous, with potential for skin and eye irritation.[1] Phenolic compounds are also often toxic to aquatic organisms.[1] Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE) Requirements:

PPE Category	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields.
Skin Protection	Chemical-impermeable gloves and fire/flame-resistant clothing should be worn.
Respiratory Protection	In case of insufficient ventilation or dust formation, use suitable respiratory equipment.

Work should be conducted in a well-ventilated area, such as a laboratory fume hood.[2] General laboratory hygiene practices, including washing hands thoroughly after handling and refraining from eating, drinking, or smoking in the work area, are essential.

Step-by-Step Disposal Procedure

The disposal of 4-tert-Butyl-2-methylphenol and its containers must be carried out in accordance with all applicable local, regional, and national regulations.[2][3] Consultation with your institution's environmental health and safety (EHS) department and a licensed waste disposal service is mandatory to ensure full compliance.

1. Waste Segregation:

• Solid Waste: Collect any solid byproducts, contaminated consumables (e.g., weighing paper, gloves), or filter cakes containing 4-tert-Butyl-2-methylphenol in a designated and clearly labeled "Solid Hazardous Waste" container.

• Liquid Waste:

  • Aqueous Waste: Aqueous layers from any extractions or reaction work-ups should be placed in a designated "Aqueous Hazardous Waste" container.

  • Organic Waste: Organic solvents and solutions containing 4-tert-Butyl-2-methylphenol should be collected in a "Non-Halogenated Organic Hazardous Waste" container.

• Original Containers: Leave the chemical in its original container if possible. Do not mix with other waste. Handle uncleaned containers as you would the product itself.

2. Decontamination:

• All glassware and equipment that have come into contact with 4-tert-Butyl-2-methylphenol must be thoroughly decontaminated.

• Rinse the equipment with a suitable solvent (e.g., ethanol (B145695) or acetone).

• The solvent rinsate must be collected and disposed of as hazardous organic waste.[2]

3. Labeling and Storage of Waste:

• Securely cap all waste containers.

• Clearly label each container with its contents, including the full chemical name ("4-tert-Butyl-2-methylphenol") and any other components of the waste stream.

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials, such as strong oxidizing agents, acids, and bases.

4. Spill Response:

• In the event of a spill, evacuate the area and ensure adequate ventilation.[2]

• Remove all sources of ignition.[2]

• For small spills, use an absorbent, inert material to collect the spilled substance.

• For larger spills, prevent the substance from entering drains or waterways.[2][3]

• Collect the spilled material and contaminated absorbent in a suitable, sealed container for disposal.

• Clean the spill area thoroughly.

Environmental Hazard Data

4-tert-Butyl-2-methylphenol and related phenolic compounds are known to be toxic to aquatic life, which underscores the importance of preventing their release into the environment.

Hazard Data for Structurally Similar Phenols	Value	Species	Exposure Time	Test Guideline
Acute Aquatic Toxicity (4-tert-Butylphenol)	EC50: 4.8 mg/L	Daphnia magna (Water flea)	48 h	OECD Test Guideline 202
LC50: 5.1 mg/L	Pimephales promelas (fathead minnow)	96 h	OECD Test Guideline 203
Chronic Aquatic Toxicity (4-tert-Butylphenol)	NOEC: 0.73 mg/L	Daphnia magna (Water flea)	21 d	OECD Test Guideline 211
Bioaccumulation (4-tert-Butylphenol)	BCF: 44 - 48	Cyprinus carpio (Carp)	56 d	OECD Test Guideline 305C

Data sourced from Safety Data Sheets for structurally similar compounds. EC50: Half maximal effective concentration. LC50: Lethal concentration for 50% of the test population. NOEC: No observed effect concentration. BCF: Bioconcentration factor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-tert-Butyl-2-methylphenol waste in a laboratory setting.

Caption: Disposal workflow for 4-tert-Butyl-2-methylphenol waste.

By following these procedures, laboratory professionals can ensure the safe handling and disposal of 4-tert-Butyl-2-methylphenol, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for Handling 4-tert-Butyl-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling 4-tert-Butyl-2-methylphenol (CAS No. 98-27-1). Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

4-tert-Butyl-2-methylphenol is classified as a substance that causes severe skin burns and eye damage.[1][2] It is crucial to handle this chemical with appropriate caution to avoid exposure.

GHS Hazard Statements: H314 - Causes severe skin burns and eye damage.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table summarizes the recommended PPE for handling 4-tert-Butyl-2-methylphenol.

PPE Category	Specification	Rationale
Eye and Face Protection	Wear chemical safety goggles and a face shield.[1] Ensure eye protection is tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).	Protects against splashes and dust that can cause severe eye damage.[1]
Skin Protection	Wear protective gloves (e.g., Butyl rubber), a lab coat, and a full protective suit as needed based on the scale of work.[1][3] Inspect gloves before use and dispose of them properly.	Prevents skin contact which can lead to severe burns.[1]
Respiratory Protection	For operations that may generate dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[3] A full-face particle respirator may be necessary depending on the risk assessment. Ensure adequate ventilation, such as a fume hood.	Protects against inhalation of dust or vapors which can cause respiratory irritation.

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and prevent accidental exposure.

Procedure	Guidelines
Handling	Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[1] Wash hands thoroughly after handling.[1] Use only in a well-ventilated area, preferably in a chemical fume hood.[1]
Storage	Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and store locked up.[1]
Incompatibilities	Avoid contact with strong oxidizing agents.[3]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route	First Aid Measures
Eye Contact	Immediately rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing.[1] Seek immediate medical attention.
Skin Contact	Remove/take off immediately all contaminated clothing.[1] Rinse skin with water/shower.[1] Wash contaminated clothing before reuse.[1] Seek immediate medical attention.
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If breathing is difficult, provide oxygen or artificial respiration. Seek immediate medical attention.
Ingestion	Rinse mouth.[1] Do NOT induce vomiting.[1] Seek immediate medical attention.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is crucial for laboratory and environmental safety.

Chemical Spill Workflow

Caption: Workflow for a chemical spill.

Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.[1] Chemical waste should be handled as hazardous waste and disposed of through a licensed professional waste disposal service.

References

• 1. chemscene.com [chemscene.com]
• 2. 4-Tert-Butyl-2-Methylphenol | C11H16O | CID 7379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]